5-Ethylthiophene-3-carbonyl chloride

• CAS: 95330-74-8

Core Science & Biosynthesis

synthesis of 5-Ethylthiophene-3-carbonyl chloride from 5-ethylthiophene-3-carboxylic acid

An In-depth Technical Guide for the Synthesis of 5-Ethylthiophene-3-carbonyl chloride

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive and field-proven methodology for the synthesis of 5-Ethylthiophene-3-carbonyl chloride from its corresponding carboxylic acid. Thiophene derivatives are pivotal scaffolds in medicinal chemistry and materials science, and their acyl chlorides are highly valuable, reactive intermediates for further molecular elaboration. This document moves beyond a simple recitation of steps to offer a deeper understanding of the reaction's mechanistic underpinnings, critical safety protocols, and robust analytical characterization. The protocols herein are designed to be self-validating, ensuring reproducibility and high-purity outcomes for professionals in drug development and chemical research.

Introduction: The Strategic Importance of Thiophene Acyl Chlorides

The thiophene ring is a privileged heterocycle, forming the core of numerous pharmaceuticals and organic electronic materials.[1] The conversion of a carboxylic acid to an acyl chloride is a fundamental activation step in organic synthesis. Acyl chlorides, such as 5-Ethylthiophene-3-carbonyl chloride, are significantly more reactive than their parent carboxylic acids, readily undergoing nucleophilic acyl substitution with a wide range of nucleophiles including alcohols, amines, and organometallic reagents.[2][3] This heightened reactivity makes them indispensable for constructing esters, amides, and ketones, which are functional groups frequently found in biologically active molecules.[4] Mastering the synthesis of this key intermediate is therefore a critical capability for any research program focused on thiophene-based compounds.

The Chemical Transformation: Mechanistic Insights

The conversion of a carboxylic acid to an acyl chloride is most commonly and efficiently achieved using thionyl chloride (SOCl₂).[5] This choice of reagent is strategic; the reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies product purification.[6][7]

The reaction proceeds via a nucleophilic acyl substitution mechanism.

• Activation: The carboxylic acid's carbonyl oxygen acts as a nucleophile, attacking the electrophilic sulfur atom of thionyl chloride.[8][9]

• Intermediate Formation: This initial attack, followed by the departure of a chloride ion, forms a protonated chlorosulfite intermediate. This key step transforms the hydroxyl group into an excellent leaving group.[10][11]

• Nucleophilic Attack: The chloride ion, now acting as a nucleophile, attacks the electrophilic carbonyl carbon.[12]

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the chlorosulfite group, which decomposes into gaseous SO₂ and HCl.[11][12]

This sequence of events effectively and irreversibly converts the carboxylic acid into the more reactive acyl chloride.

Caption: Reaction mechanism for the synthesis of an acyl chloride using thionyl chloride.

Safety as a Prerequisite: Handling Thionyl Chloride

Authoritative Warning: Thionyl chloride is a highly corrosive, toxic, and water-reactive substance.[13] It can cause severe skin burns, serious eye damage, and is toxic if inhaled.[14] Reaction with water is violent and liberates toxic gases (SO₂ and HCl).[15][16] All operations must be conducted in a certified chemical fume hood by trained personnel wearing appropriate Personal Protective Equipment (PPE).

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Tightly fitting safety goggles and a full-face shield are required.

• Hand Protection: Handle with solvent-resistant gloves (e.g., neoprene or Viton). Gloves must be inspected before use and disposed of properly.[16]

• Body Protection: A chemical-resistant lab coat or suit and closed-toe shoes are mandatory. An emergency shower and eyewash station must be immediately accessible.[15]

Handling and Storage:

• Store thionyl chloride in a cool, dry, well-ventilated area away from water, moisture, strong acids, bases, and metals.[15]

• Work under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture.

• All glassware must be oven-dried before use.

Detailed Experimental Protocol

This protocol details the conversion of 5-ethylthiophene-3-carboxylic acid to its acyl chloride. The procedure is analogous to established methods for similar thiophene derivatives.[17][18]

Reagent and Equipment Data

Reagent/Material	Molar Mass ( g/mol )	CAS Number	Key Properties
5-Ethylthiophene-3-carboxylic acid	156.20	19156-51-5	Solid starting material[19][20]
Thionyl Chloride (SOCl₂)	118.97	7719-09-7	Corrosive, water-reactive liquid[16]
Dichloromethane (DCM, anhydrous)	84.93	75-09-2	Anhydrous solvent
Round-bottom flask, reflux condenser	-	-	Oven-dried glassware
Magnetic stirrer and stir bar	-	-	-
Inert gas line (N₂ or Ar)	-	-	For maintaining anhydrous conditions

Step-by-Step Synthesis Workflow

• Apparatus Setup: Assemble an oven-dried, two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a gas inlet adapter connected to an inert gas line. The outlet of the condenser should be connected to a gas trap (e.g., a bubbler containing a dilute sodium hydroxide solution) to neutralize the HCl and SO₂ gases produced.

• Reagent Charging: To the flask, add 5-ethylthiophene-3-carboxylic acid (1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (or use neat thionyl chloride if preferred and scalable). The use of a solvent can aid in temperature control.

• Thionyl Chloride Addition: Under a positive flow of inert gas, slowly add thionyl chloride (approx. 2-3 eq.) to the flask via a syringe or dropping funnel. The reaction is exothermic, and slow addition is crucial.

• Reaction: Heat the mixture to reflux (approx. 40 °C for DCM, or 76 °C if neat) and maintain for 2-4 hours. The completion of the reaction can often be visually monitored by the cessation of gas evolution.

• Workup - Removal of Excess Reagent: After cooling the reaction to room temperature, the excess thionyl chloride and solvent must be removed. This is best accomplished by rotary evaporation. It is critical to use a vacuum trap system that is resistant to corrosive vapors.

• Purification: The crude 5-Ethylthiophene-3-carbonyl chloride is a liquid and can be purified by fractional distillation under reduced pressure.[6][7] This step separates the product from any non-volatile impurities.

• Characterization: The final product should be characterized to confirm its identity and purity.

Caption: High-level experimental workflow for the synthesis and purification.

Product Characterization and Validation

Confirmation of the product's structure and purity is essential. The following data provides expected values for analytical validation.

Analysis Technique	Functional Group	Expected Signal/Value	Rationale
¹H NMR	Thiophene-H	δ 7.0 - 8.5 ppm	Aromatic protons on the thiophene ring.
-CH₂- (Ethyl)	δ ~2.8 ppm (quartet)	Methylene group adjacent to the thiophene ring.
-CH₃ (Ethyl)	δ ~1.3 ppm (triplet)	Methyl group of the ethyl substituent.
¹³C NMR	C=O (Acyl Chloride)	δ 160 - 165 ppm	Characteristic downfield shift for an acyl chloride carbonyl.
IR Spectroscopy	C=O Stretch	1780 - 1815 cm⁻¹	The C=O bond in an acyl chloride absorbs at a higher frequency than a carboxylic acid due to the inductive effect of the chlorine atom.[21]

Note: Exact NMR shifts are dependent on the deuterated solvent used. The data presented is a general expectation based on similar structures.[22]

Troubleshooting and Field Insights

• Low Yield: The most common cause of low yield is the presence of moisture. Ensure all glassware is rigorously dried and that the reaction is performed under a robust inert atmosphere. Incomplete reaction is also a possibility; consider extending the reflux time.

• Product Hydrolysis: The acyl chloride product is highly susceptible to hydrolysis back to the carboxylic acid if exposed to water.[2][12] Handle the final product under anhydrous conditions and store in a tightly sealed container, preferably under inert gas.

• Purification Difficulties: If distillation is problematic due to high boiling point or thermal instability, ensure the vacuum is sufficiently high. For small-scale reactions where distillation is impractical, the crude product can sometimes be used directly in the next step after careful removal of all volatile reagents, provided the subsequent reaction is tolerant of minor impurities.

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An In-depth Technical Guide to 5-Ethylthiophene-3-carbonyl Chloride: Properties, Synthesis, and Applications

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on the physicochemical properties, synthesis, reactivity, and handling of 5-Ethylthiophene-3-carbonyl chloride. As a key intermediate, understanding its characteristics is paramount for its effective and safe utilization in the synthesis of complex molecular architectures.

Core Molecular Identity

5-Ethylthiophene-3-carbonyl chloride is a substituted thiophene derivative, a class of heterocyclic compounds recognized for their utility as "privileged pharmacophores" in medicinal chemistry.[1] The molecule's structure, featuring an electron-rich thiophene ring, a reactive carbonyl chloride group, and an ethyl substituent, provides a unique combination of reactivity and structural properties that make it a valuable building block in organic synthesis.

Identifier	Value	Source
IUPAC Name	5-ethylthiophene-3-carbonyl chloride	[2]
CAS Number	95330-74-8	[2][3]
Molecular Formula	C₇H₇ClOS	[2]
Canonical SMILES	CCC1=CC(C(=O)Cl)=CS1	[2]
InChI Key	InChI=1S/C7H7ClOS/c1-2-6-3-5(4-10-6)7(8)9/h3-4H,2H2,1H3	[2]

Physicochemical & Spectral Characteristics

The physical properties of 5-Ethylthiophene-3-carbonyl chloride are dictated by its molecular structure. The presence of the polar carbonyl chloride group and the largely nonpolar thiophene and ethyl components results in a compound with specific solubility and thermal characteristics. While exhaustive experimental data for this specific compound is not publicly compiled, properties can be reliably inferred from closely related thiophene derivatives.

Table of Physicochemical Properties (Predicted and Inferred)

Property	Value	Notes
Molecular Weight	174.65 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Inferred from similar thiophene carbonyl chlorides.[4][5]
Boiling Point	> 200 °C (at atm. pressure)	Estimated based on analogs like 5-chlorothiophene-2-carbonyl chloride (225 °C).[4][6]
Density	~1.2-1.3 g/cm³	Estimated based on analogs like 5-methylthiophene-2-carbonyl chloride (~1.32 g/cm³).[7]
Solubility	Soluble in organic solvents (e.g., Chloroform, DCM, THF); Insoluble in water.	Reacts with water.[5]
Refractive Index	~1.58 - 1.61	Based on analogs like 5-chlorothiophene-2-carbonyl chloride (~1.61).[4]
Moisture Sensitivity	Highly sensitive	As an acyl chloride, it readily hydrolyzes in the presence of moisture.[7][8][9]

Spectroscopic Signature

The structural identity of 5-Ethylthiophene-3-carbonyl chloride can be unequivocally confirmed through a combination of spectroscopic techniques.

• Infrared (IR) Spectroscopy : The IR spectrum is dominated by a strong, sharp absorption band characteristic of the carbonyl (C=O) stretch of an acyl chloride. This peak is typically observed in the range of 1750-1800 cm⁻¹ . The precise frequency can be influenced by conjugation with the thiophene ring.[10] Additional significant peaks include C-H stretches from the ethyl group and aromatic ring (~2850-3100 cm⁻¹) and C=C stretching from the thiophene ring (~1600 cm⁻¹).[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy :

  • ¹H NMR : The proton NMR spectrum will provide clear signals for each unique proton environment. We expect to see a triplet for the methyl (-CH₃) protons and a quartet for the methylene (-CH₂) protons of the ethyl group, with coupling between them. Two distinct signals, likely doublets, are expected for the two protons on the thiophene ring. The chemical shifts (δ) for thiophene protons typically appear between 7-8 ppm.

  • ¹³C NMR : The carbon NMR will show a signal for the carbonyl carbon at a highly deshielded position, typically >160 ppm .[11] Signals for the four distinct carbons of the thiophene ring will appear in the aromatic region (~120-150 ppm), along with two signals for the ethyl group carbons in the aliphatic region.

• Mass Spectrometry (MS) : Mass spectrometry will show a molecular ion peak (M⁺) corresponding to the molecular weight. A characteristic isotopic pattern will be observed due to the presence of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) and sulfur (³²S, ³³S, ³⁴S), which is a definitive feature for confirming the compound's elemental composition.

Synthesis and Reactivity

Synthetic Pathway

The most direct and industrially scalable synthesis of 5-Ethylthiophene-3-carbonyl chloride involves the chlorination of its corresponding carboxylic acid, 5-ethylthiophene-3-carboxylic acid. Thionyl chloride (SOCl₂) is a common and effective chlorinating agent for this transformation. The reaction proceeds by converting the carboxylic acid into a highly reactive acyl chloride.

A generalized protocol based on methods for analogous compounds is as follows.[12][13]

Experimental Protocol: Synthesis via Thionyl Chloride

• Setup : A dry, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with 5-ethylthiophene-3-carboxylic acid.

• Reagent Addition : An excess of freshly distilled thionyl chloride (SOCl₂) (e.g., 2-3 molar equivalents) is added slowly to the flask under a nitrogen atmosphere. A nonpolar solvent like carbon tetrachloride can be used if necessary.[13]

• Reaction : The reaction mixture is heated to reflux and maintained for 1-3 hours to ensure complete conversion.[13] The progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Workup : After cooling to room temperature, the excess thionyl chloride is carefully removed by distillation under reduced pressure.

• Purification : The crude 5-Ethylthiophene-3-carbonyl chloride is then purified by fractional distillation under high vacuum to yield the final product.

Caption: Synthetic workflow for 5-Ethylthiophene-3-carbonyl chloride.

Core Reactivity

The reactivity of 5-Ethylthiophene-3-carbonyl chloride is dominated by the electrophilic nature of the carbonyl carbon. The chlorine atom is an excellent leaving group, making the compound highly susceptible to nucleophilic acyl substitution. This reactivity is the cornerstone of its utility as a synthetic intermediate.

• Reaction with Alcohols : Forms the corresponding esters.

• Reaction with Amines : Forms the corresponding amides.

• Reaction with Water (Hydrolysis) : Rapidly hydrolyzes back to the parent carboxylic acid, releasing HCl gas. This underscores the need for anhydrous handling conditions.[9]

• Friedel-Crafts Acylation : Can be used as an acylating agent to introduce the 5-ethylthenoyl group onto another aromatic ring.

Caption: Key nucleophilic substitution reactions.

Applications in Research and Development

Thiophene-containing molecules play a prominent role in both pharmaceutical development and material science.[1][14] 5-Ethylthiophene-3-carbonyl chloride serves as a crucial building block for introducing the 5-ethyl-3-thenoyl moiety into larger, more complex structures.

• Pharmaceutical Development : The thiophene nucleus is a bioisostere of the benzene ring and is found in numerous FDA-approved drugs, including anti-inflammatory agents, anticancer drugs, and antipsychotics.[1] This compound allows for the synthesis of novel thiophene derivatives that can be screened for biological activity in various drug discovery programs.[15][16]

• Material Science : Thiophene-based molecules are integral to the advancement of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs).[14][15] The reactivity of the carbonyl chloride group enables its incorporation into polymer backbones or functional small molecules for use in advanced electronic materials.

Safety, Handling, and Storage

As a reactive acyl chloride, 5-Ethylthiophene-3-carbonyl chloride is a hazardous substance that requires strict safety protocols. It is classified as corrosive and moisture-sensitive.[17][18]

Hazard Identification

Hazard Class	GHS Statement	Source
Skin Corrosion	H314: Causes severe skin burns and eye damage.	[9][17][18]
Eye Damage	H318: Causes serious eye damage.	[9][17][18]
Corrosive to Metals	H290: May be corrosive to metals.	[17][19]

Protocol for Safe Handling and Storage

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and tightly fitting safety goggles or a full-face shield.[17][18][20]

• Ventilation : Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[9][17]

• Inert Atmosphere : Due to its high moisture sensitivity, all handling and storage should be done under an inert atmosphere (e.g., nitrogen or argon).[8]

• Storage : Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong bases, alcohols, and water.[18] The container must be kept tightly closed. Storage at 2-8°C is often recommended.

• Spill Response : In case of a spill, evacuate the area. Absorb the spill with a dry, inert material such as sand or vermiculite. Do not use combustible materials. Collect the absorbed material into a suitable, closed container for disposal.[18][20]

• First Aid :

  • Skin Contact : Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.[20] Seek immediate medical attention.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[20] Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water.[17][20] Seek immediate medical attention.

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1H NMR and 13C NMR spectral data of 5-Ethylthiophene-3-carbonyl chloride

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 5-Ethylthiophene-3-carbonyl chloride

Introduction: The Role of NMR in Heterocyclic Drug Development

For researchers, scientists, and professionals in drug development, a precise understanding of molecular structure is the bedrock of innovation. Thiophene derivatives are privileged scaffolds, forming the core of numerous pharmaceuticals and advanced materials due to their unique electronic properties and versatile reactivity.[1] Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive tool for the unambiguous structural elucidation of these organic molecules in solution.

This guide provides a detailed technical analysis of the ¹H and ¹³C NMR spectra of a key synthetic intermediate, 5-Ethylthiophene-3-carbonyl chloride. We will dissect the expected spectral features, explain the underlying chemical principles that govern them, and provide a robust experimental protocol for data acquisition. This document is designed not merely as a data repository, but as a field guide to interpreting the NMR spectra of complex substituted thiophenes, empowering scientists to verify their chemical entities with confidence.

Molecular Structure and NMR Assignment Framework

To interpret the NMR data, we must first establish a clear assignment framework for the atoms within the 5-Ethylthiophene-3-carbonyl chloride molecule. The structure and numbering convention are presented below.

Caption: Molecular structure of 5-Ethylthiophene-3-carbonyl chloride with IUPAC numbering.

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms. The electron-donating nature of the ethyl group and the strong electron-withdrawing effect of the carbonyl chloride group create a distinct and predictable pattern of signals on the thiophene ring.

Predicted ¹H NMR Data

The following table summarizes the predicted chemical shifts (δ), multiplicities, and coupling constants (J) for 5-Ethylthiophene-3-carbonyl chloride, typically recorded in a solvent like CDCl₃ with TMS as the internal standard.[2][3]

Assigned Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz	Rationale & Integration
H2	~7.8 - 8.0	Doublet (d)	J(H2-H4) ≈ 1.5 - 2.0 Hz	1H. Significantly deshielded by the adjacent electron-withdrawing carbonyl chloride group.
H4	~7.2 - 7.4	Doublet (d)	J(H4-H2) ≈ 1.5 - 2.0 Hz	1H. Less deshielded than H2 due to its meta-position relative to the COCl group.
-CH₂- (Ethyl)	~2.9 - 3.1	Quartet (q)	J(CH₂-CH₃) ≈ 7.5 Hz	2H. Methylene protons adjacent to the thiophene ring.
-CH₃ (Ethyl)	~1.3 - 1.5	Triplet (t)	J(CH₃-CH₂) ≈ 7.5 Hz	3H. Terminal methyl protons of the ethyl group.

Expert Interpretation

• Thiophene Ring Protons (H2, H4): The chemical shifts of thiophene protons are highly sensitive to the electronic effects of substituents.[1] The carbonyl chloride group at C3 is a powerful σ- and π-electron withdrawing group. This effect strongly deshields the adjacent H2 proton, pushing its resonance significantly downfield. The H4 proton, being further away, experiences a lesser deshielding effect. The coupling between H2 and H4 is a classic meta-coupling in a thiophene ring, expected to be small (1.5-2.0 Hz).

• Ethyl Group Protons: The ethyl group protons exhibit a standard quartet-triplet pattern. The methylene (-CH₂-) protons are directly attached to the aromatic ring and are thus deshielded compared to a simple alkane, appearing around 2.9-3.1 ppm. They are split into a quartet by the three neighboring methyl protons. The terminal methyl (-CH₃) protons are further from the ring and resonate in the typical aliphatic region (~1.3-1.5 ppm), split into a triplet by the two methylene protons.

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum, typically acquired with proton decoupling, reveals one signal for each unique carbon atom in the molecule. The chemical shifts are indicative of the carbon's hybridization and electronic environment.

Predicted ¹³C NMR Data

Assigned Carbon	Predicted δ (ppm)	Rationale
C=O (Carbonyl)	~160 - 165	The carbonyl carbon of an acyl chloride is highly deshielded.
C5	~155 - 160	Attached to the electron-donating ethyl group and the sulfur atom, leading to significant deshielding.
C3	~140 - 145	Attached to the strongly electron-withdrawing carbonyl chloride group.
C2	~135 - 140	Deshielded due to its proximity to the C3-carbonyl chloride substituent.
C4	~125 - 130	Least affected by the substituents, its chemical shift is closer to that of unsubstituted thiophene (~125 ppm).[4]
-CH₂- (Ethyl)	~23 - 26	Typical range for a methylene carbon attached to a thiophene ring.
-CH₃ (Ethyl)	~14 - 16	Typical range for a terminal methyl carbon.

Expert Interpretation

The substituent effects on the thiophene ring carbons are pronounced.[5][6]

• Carbonyl Carbon (C=O): As expected for an acyl chloride, this carbon is the most deshielded in the spectrum, appearing well above 160 ppm.

• Ring Carbons: The carbons directly attached to the substituents (C3 and C5) are the most deshielded among the ring carbons. The electron-withdrawing nature of the carbonyl chloride at C3 and the substitution effect of the ethyl group at C5 both contribute to downfield shifts. C2 is deshielded by the adjacent C3 substituent, while C4 remains relatively shielded, providing a key signature for this substitution pattern.

• Ethyl Carbons: The aliphatic carbons of the ethyl group appear in the upfield region of the spectrum, consistent with sp³ hybridized carbons.

Standardized Experimental Protocol

To ensure reproducibility and accuracy, the following experimental protocol for NMR analysis is recommended. This protocol represents a self-validating system, from sample preparation to final data processing.

Workflow for NMR Data Acquisition and Analysis

Caption: A standardized workflow for acquiring and processing NMR data.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Ethylthiophene-3-carbonyl chloride.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃). Ensure the solvent contains 0.03% v/v tetramethylsilane (TMS) for internal calibration.[3]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Tuning and Locking:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer's field frequency to the deuterium signal of the CDCl₃ solvent.

  • Perform an automated or manual shimming procedure to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak shape.[1]

• ¹H NMR Data Acquisition:

  • Pulse Sequence: Utilize a standard single-pulse sequence (e.g., Bruker's zg30).

  • Spectral Width: Set a spectral width of approximately 15 ppm, centered around 5-6 ppm.

  • Number of Scans: Acquire 16 to 32 scans to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (d1): Use a relaxation delay of 1-2 seconds between scans to allow for sufficient proton relaxation.[1]

• ¹³C NMR Data Acquisition:

  • Pulse Sequence: Employ a standard proton-decoupled pulse sequence with a 30-degree pulse (e.g., Bruker's zgpg30) to obtain a spectrum with singlets for each carbon and benefit from the Nuclear Overhauser Effect (NOE).

  • Spectral Width: Set a spectral width of approximately 220 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is necessary due to the low natural abundance of the ¹³C isotope.[1]

  • Relaxation Delay (d1): Use a relaxation delay of 2 seconds.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) for both ¹H and ¹³C spectra.[1]

  • Carefully phase correct the resulting spectra to ensure all peaks are in pure absorption mode.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

  • For the ¹H spectrum, integrate the signals to determine the relative ratios of protons, which should correspond to the assignments (1:1:2:3).

Conclusion

The ¹H and ¹³C NMR spectra of 5-Ethylthiophene-3-carbonyl chloride provide a wealth of structural information that is readily interpretable. The distinct chemical shifts and coupling patterns of the aromatic and aliphatic protons in the ¹H spectrum, combined with the characteristic carbon resonances in the ¹³C spectrum, serve as a unique fingerprint for this molecule. By understanding the fundamental principles of substituent effects on the thiophene nucleus and adhering to a rigorous experimental protocol, researchers can confidently verify the identity and purity of this important chemical intermediate, ensuring the integrity of their subsequent research and development efforts.

References

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• Beilstein Journals. Supporting Information: Synthesis and characterization of S,N-heterotetracenes. Available from: [Link]

• Boykin, D. W., & Kumar, A. (1991). Natural abundance 17O NMR study of hindered aryl acid chlorides. Spectroscopy Letters, 24(5), 723-731. Available from: [Link]

• Page Jr., T. F., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 87(23), 5333–5339. Available from: [Link]

• Organic Chemistry Data. 13C NMR Chemical Shifts. Available from: [Link]

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• Chemistry Stack Exchange. (2018). The carbon-13 chemical shift of acyl chlorides vs ketones. Available from: [Link]

• ResearchGate. 1 H NMR spectra showing regioselective substitutions on thiophene... Available from: [Link]

• SpectraBase. Acetylchloride - Optional[1H NMR] - Chemical Shifts. Available from: [Link]

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• Amazon S3. Influence of Alkyl Substitution Pattern on Reactivity of Thiophene-Based Monomers... Available from: [Link]

• Gauthier, D. A., et al. (2021). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 25(7), 1715–1722. Available from: [Link]

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• Organic Chemistry Data. 1H NMR Chemical Shifts. Available from: [Link]

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An In-depth Technical Guide to the Reactivity Profile of 5-Ethylthiophene-3-carbonyl Chloride with Nucleophiles

Abstract

5-Ethylthiophene-3-carbonyl chloride is a versatile heterocyclic building block of significant interest in medicinal chemistry and materials science. Its reactivity is dominated by the highly electrophilic carbonyl chloride moiety, which serves as an excellent site for nucleophilic acyl substitution. The presence of the ethyl group at the 5-position and the inherent electronic properties of the thiophene ring modulate this reactivity, offering a unique profile for synthetic transformations. This guide provides a comprehensive exploration of the reactivity of 5-Ethylthiophene-3-carbonyl chloride with a range of common nucleophiles, including nitrogen, oxygen, and carbon-based reagents. We will delve into the underlying mechanisms, provide field-proven experimental protocols, and discuss the causality behind key reaction choices, offering researchers and drug development professionals a practical and in-depth resource for leveraging this important synthetic intermediate.

Core Reactivity: The Chemistry of an Activated Thiophene Acyl Chloride

At its core, 5-Ethylthiophene-3-carbonyl chloride is an activated carboxylic acid derivative. The carbonyl carbon is rendered highly electrophilic by the inductive effect of two adjacent chlorine and oxygen atoms. The chloride ion is an excellent leaving group, which facilitates the classic nucleophilic acyl substitution pathway.

The thiophene ring itself is an electron-rich aromatic system. The sulfur atom can influence the electronic properties of the ring and, by extension, the carbonyl group. This can play a role in reaction rates and potential side reactions, although the primary site of reactivity remains the carbonyl carbon.

General Mechanism: Nucleophilic Acyl Substitution

The reactions discussed in this guide predominantly follow a two-step addition-elimination mechanism. A nucleophile (Nu⁻) attacks the electrophilic carbonyl carbon, breaking the π-bond and forming a tetrahedral intermediate. This intermediate is typically unstable and collapses by reforming the carbon-oxygen double bond and expelling the most stable leaving group—in this case, the chloride ion.

A Technical Guide to the Stability and Storage of 5-Ethylthiophene-3-carbonyl Chloride

Abstract

5-Ethylthiophene-3-carbonyl chloride is a reactive acyl chloride derivative of thiophene, utilized as a key intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical sectors. Its high reactivity, which makes it a valuable synthetic tool, also renders it susceptible to degradation if not handled and stored under appropriate conditions. This technical guide provides an in-depth analysis of the chemical stability, primary degradation pathways, and optimal storage and handling protocols for 5-Ethylthiophene-3-carbonyl chloride. It is intended for researchers, chemists, and drug development professionals to ensure the long-term integrity and purity of this critical reagent.

Chemical & Physical Properties

A foundational understanding of the physicochemical properties of 5-Ethylthiophene-3-carbonyl chloride is essential for its proper handling. While specific experimental data for this exact derivative may vary between suppliers, the properties are largely dictated by the thiophene acyl chloride scaffold.

Property	Value	Source
Molecular Formula	C₇H₇ClOS	N/A
Molecular Weight	174.65 g/mol	[1]
Appearance	Typically a colorless to yellow or light brown liquid	[2]
Boiling Point	Data not available; similar compounds like 5-Methylthiophene-2-carbonyl chloride boil at 120°C at 8 mmHg	[3]
Key Spectroscopic Data	IR (C=O stretch): ~1800 cm⁻¹; ¹³C NMR (C=O): 160-180 ppm
Reactivity Profile	Highly reactive, moisture-sensitive, corrosive	[4][5][6]

Core Stability and Degradation Profile

The stability of 5-Ethylthiophene-3-carbonyl chloride is fundamentally governed by the electrophilicity of the carbonyl carbon, which is enhanced by the electron-withdrawing effects of both the adjacent chlorine atom and the thiophene ring.

Primary Degradation Pathway: Hydrolysis

The most significant and rapid degradation pathway for all acyl chlorides, including 5-Ethylthiophene-3-carbonyl chloride, is hydrolysis.[7][8][9] This reaction occurs upon exposure to water, including atmospheric moisture, and results in the formation of the corresponding carboxylic acid and corrosive hydrogen chloride (HCl) gas.[8][10]

Mechanism of Hydrolysis: The reaction proceeds via a nucleophilic addition-elimination mechanism.[7][10]

• Nucleophilic Attack: A lone pair of electrons on the oxygen atom of a water molecule attacks the highly electrophilic carbonyl carbon.

• Formation of Tetrahedral Intermediate: This addition breaks the C=O pi bond, forming a transient, unstable tetrahedral intermediate.[10]

• Elimination of Leaving Group: The intermediate collapses, reforming the C=O double bond and expelling the chloride ion (Cl⁻), which is an excellent leaving group.

• Deprotonation: The expelled chloride ion abstracts a proton from the protonated carbonyl oxygen, yielding the final products: 5-ethylthiophene-3-carboxylic acid and hydrogen chloride.

This reaction is often vigorous and exothermic. The production of HCl gas can lead to pressure buildup in sealed containers and creates a corrosive microenvironment that can accelerate further degradation.[5][8]

Fig 1: Nucleophilic addition-elimination mechanism for the hydrolysis of an acyl chloride.

Incompatible Materials and Conditions

To maintain the integrity of 5-Ethylthiophene-3-carbonyl chloride, contact with the following must be strictly avoided:

• Water/Moisture: As detailed above, this is the primary incompatibility.[5][11]

• Alcohols: Reacts readily to form esters.

• Amines: Reacts with primary and secondary amines to form amides.[7][9]

• Strong Bases: Vigorously reacts with bases like sodium hydroxide, leading to rapid hydrolysis.[6][8][11]

• Strong Oxidizing Agents: Can lead to potentially hazardous reactions.[5][12]

• Heat and Ignition Sources: While stable at recommended storage temperatures, excessive heat can promote decomposition.[13]

Recommended Storage and Handling Protocols

Adherence to rigorous storage and handling protocols is not merely a suggestion but a requirement for preserving the compound's purity and ensuring laboratory safety.

Long-Term Storage Conditions

For optimal long-term stability, 5-Ethylthiophene-3-carbonyl chloride should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	2-8°C	Refrigeration slows down potential degradation pathways.[11][14]
Atmosphere	Under an inert gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture, thereby inhibiting hydrolysis.[4][12]
Container	Tightly sealed, original, corrosive-resistant container	Prevents moisture ingress and contains corrosive vapors.[4][11][13]
Location	Cool, dry, well-ventilated, and locked area	Ensures a stable environment and prevents unauthorized access.[4][6][11]
Light	Store away from direct light	While hydrolysis is the main concern, photolytic degradation is a potential risk for many complex organic molecules.

Safe Handling Workflow

All manipulations should be performed with the understanding that the compound is corrosive, moisture-sensitive, and toxic.[15]

Step-by-Step Handling Protocol:

• Preparation:

  • Conduct a thorough risk assessment for the planned procedure.

  • Ensure a chemical fume hood is operational.[6][12]

  • Verify that an appropriate spill kit and emergency shower/eyewash station are accessible.

  • Don all required Personal Protective Equipment (PPE).

• Execution:

  • Allow the container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture on the cold surface.

  • Perform all transfers and manipulations under a positive pressure of an inert gas (e.g., via a Schlenk line or in a glovebox).

  • Use clean, dry syringes, needles, and glassware.

  • Dispense the required amount and securely reseal the container immediately, purging the headspace with inert gas before tightening the cap.

• Post-Handling:

  • Carefully quench any residual reagent on lab equipment with a suitable alcohol (e.g., isopropanol) in a controlled manner within the fume hood before cleaning.

  • Decontaminate the work area.

  • Dispose of contaminated waste (gloves, pipette tips, etc.) in a designated, sealed waste container according to institutional guidelines.[6][13]

  • Wash hands thoroughly after the procedure is complete.[12][13]

Fig 2: A logical workflow for the safe handling of moisture-sensitive and corrosive reagents.

Assessing Compound Integrity

Regularly assessing the purity of the stored reagent is crucial, especially before its use in sensitive, multi-step syntheses.

Analytical Techniques for Purity Assessment

• Infrared (IR) Spectroscopy: This is a rapid and effective first-pass check. A pure sample will show a strong, sharp carbonyl (C=O) stretch around 1800 cm⁻¹. The appearance of a broad absorption in the 2500-3300 cm⁻¹ range is indicative of the O-H stretch of the carboxylic acid hydrolysis product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide a quantitative assessment of purity. The sample must be prepared in a dry, deuterated solvent (e.g., CDCl₃) under an inert atmosphere to prevent hydrolysis within the NMR tube.[16] The presence of 5-ethylthiophene-3-carboxylic acid will be evident from a distinct carboxylic acid proton signal (>10 ppm in ¹H NMR) and a shift in the signals of the thiophene ring protons.

• Gas Chromatography (GC) & High-Performance Liquid Chromatography (HPLC): Due to the high reactivity of acyl chlorides, direct analysis can be challenging and may cause on-column hydrolysis.[16] A more reliable method involves derivatization. For instance, reacting a small aliquot with a nucleophile like 2-nitrophenylhydrazine or a dry alcohol (e.g., methanol) produces a stable derivative that can be easily analyzed and quantified by HPLC or GC.[17]

Physical Signs of Degradation

• Fuming: The container emits white, steamy fumes (HCl gas) upon opening, indicating significant reaction with moisture.[8]

• Pressure Buildup: A noticeable release of pressure upon opening the container is a sign of HCl gas formation from hydrolysis.

• Solid Formation: The appearance of solid precipitate (the carboxylic acid product, which may have a higher melting point than the acyl chloride) within the liquid.

Conclusion

5-Ethylthiophene-3-carbonyl chloride is an indispensable synthetic building block whose utility is directly tied to its high reactivity. This reactivity necessitates a disciplined and informed approach to its storage and handling. By implementing a storage strategy centered on cold, dry, and inert conditions, and by adhering to a meticulous handling workflow, researchers can effectively mitigate degradation, ensure the reproducibility of their experimental results, and maintain a safe laboratory environment. Regular purity assessment using appropriate analytical techniques provides the final layer of quality control, guaranteeing the integrity of this valuable reagent.

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• Sigma-Aldrich. 5-methyl-4-(4-methylphenyl)thiophene-3-carbonyl chloride.
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5-Ethylthiophene-3-carbonyl Chloride: A Technical Guide to Commercial Availability, Quality Assessment, and Safe Handling for Advanced Research and Development

Executive Summary

5-Ethylthiophene-3-carbonyl chloride is a key heterocyclic building block in organic synthesis, particularly valued in the fields of pharmaceutical and materials science research. Its utility stems from the reactive acyl chloride functional group attached to the electron-rich thiophene ring, enabling a variety of chemical transformations. The success of research and development endeavors utilizing this compound is contingent upon sourcing high-purity material and adhering to strict safety protocols. This guide provides an in-depth overview of its commercial availability, recommended analytical techniques for quality assessment, and essential guidelines for safe handling and storage. For researchers, scientists, and drug development professionals, this document serves as a comprehensive resource to facilitate the effective and safe use of 5-Ethylthiophene-3-carbonyl chloride in the laboratory.

Introduction to 5-Ethylthiophene-3-carbonyl Chloride

Chemical Identity and Properties

5-Ethylthiophene-3-carbonyl chloride is an organic compound featuring a thiophene ring substituted with an ethyl group at the 5-position and a carbonyl chloride group at the 3-position.

• Chemical Formula: C₇H₇ClOS[1]

• Molecular Weight: 174.65 g/mol

• CAS Number: 147394-83-2

• Appearance: Typically a colorless to pale yellow oil or low-melting solid.

• Solubility: Soluble in many organic solvents.

• Reactivity: As an acyl chloride, it is highly reactive and sensitive to moisture.[2]

Significance and Applications in Synthesis

Thiophene and its derivatives are considered "privileged pharmacophores" in medicinal chemistry due to their wide range of biological activities.[3] The thiophene nucleus is present in numerous FDA-approved drugs.[3] 5-Ethylthiophene-3-carbonyl chloride serves as a crucial intermediate in the synthesis of more complex molecules. The acyl chloride group readily reacts with nucleophiles such as amines and alcohols to form amides and esters, respectively.[4] This reactivity makes it a valuable tool for constructing diverse molecular architectures, particularly in the development of:

• Pharmaceuticals: Thiophene-containing compounds have shown promise as anti-inflammatory, anticancer, and antimicrobial agents, among other therapeutic applications.[3]

• Functional Materials: The electron-rich nature of the thiophene ring makes it a suitable component for conductive polymers and organic semiconductors.[4]

Commercial Availability and Supplier Landscape

Identifying Commercial Suppliers

5-Ethylthiophene-3-carbonyl chloride is available from a variety of chemical suppliers, ranging from large, multinational corporations to smaller, specialized chemical synthesis companies. These suppliers typically offer the compound in research-grade quantities (grams to kilograms).

Curated List of Commercial Suppliers

The following table provides a non-exhaustive list of commercial suppliers for 5-Ethylthiophene-3-carbonyl chloride. Researchers should always verify the purity and specifications with the supplier before purchasing.

Supplier	Product Number/CAS	Typical Purity	Notes
BLD Pharm	95330-74-8	Varies	Offers various quantities.[5]
Fluorochem	F368792	Varies	Provides detailed specifications and safety data.[1]
Matrix Scientific	Varies	Irritant	Provides hazard information.[6]
Advanced Chemical Intermediates	Varies	≥95%	Specializes in heterocyclic molecules for drug discovery.[7]

This table is for informational purposes only and does not constitute an endorsement of any specific supplier.

Considerations for Procurement

When sourcing 5-Ethylthiophene-3-carbonyl chloride, it is crucial to consider the following:

• Purity: The required purity will depend on the sensitivity of the intended application. For many synthetic applications, a purity of 95% or higher is recommended.

• Documentation: Reputable suppliers will provide a Certificate of Analysis (CoA) and a Safety Data Sheet (SDS).

• Lead Time and Availability: Check the supplier's stock levels and estimated delivery times to ensure it aligns with project timelines.

• Technical Support: The availability of knowledgeable technical support can be invaluable for troubleshooting and addressing any concerns.

Quality Control and Analytical Characterization

Importance of Purity for R&D

The presence of impurities in 5-Ethylthiophene-3-carbonyl chloride can have a significant impact on downstream reactions. For instance, residual starting material (5-ethylthiophene-3-carboxylic acid) can lead to the formation of unwanted byproducts. Therefore, verifying the purity and identity of the compound before use is a critical step.

Standard Analytical Techniques

Several analytical techniques are commonly used to assess the quality of 5-Ethylthiophene-3-carbonyl chloride:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is a powerful tool for confirming the chemical structure and identifying organic impurities. The ¹H NMR spectrum should show characteristic signals for the ethyl group and the thiophene ring protons. The ¹³C NMR will confirm the presence of the carbonyl carbon and the carbons of the thiophene ring.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for determining the purity of the compound and identifying any volatile impurities.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the presence of key functional groups. A strong absorption band in the region of 1750-1815 cm⁻¹ is characteristic of the C=O stretch of the acyl chloride.

Interpreting a Certificate of Analysis (CoA)

A CoA is a document provided by the supplier that certifies the quality of a specific batch of the chemical. It typically includes:

• The compound's identity and CAS number.

• The results of analytical tests (e.g., purity by GC or NMR).

• Physicochemical properties (e.g., appearance).

• The date of analysis and batch number.

Researchers should carefully review the CoA to ensure the material meets their experimental requirements.

Synthesis and Potential Impurities

Common Synthetic Routes

5-Ethylthiophene-3-carbonyl chloride is typically synthesized from 5-ethylthiophene-3-carboxylic acid. A common method involves reacting the carboxylic acid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride.[2][8][9][10]

Caption: A simplified workflow for the synthesis of 5-Ethylthiophene-3-carbonyl chloride.

Potential Process-Related Impurities

The synthesis process can introduce several potential impurities:

• Unreacted 5-ethylthiophene-3-carboxylic acid: Incomplete reaction can leave residual starting material.

• Solvent residues: If a solvent is used in the reaction or purification, traces may remain in the final product.

• Byproducts from the chlorinating agent: Depending on the reagent used, various byproducts can be formed.

• Hydrolysis product: Exposure to moisture will hydrolyze the acyl chloride back to the carboxylic acid.[2]

Safe Handling, Storage, and Disposal

Material Safety Data Sheet (MSDS) Highlights

Acyl chlorides, in general, are corrosive and toxic substances that require careful handling.[2] They react with water to produce hydrochloric acid.[2]

Key Hazards:

• Causes severe skin burns and eye damage.

• May cause respiratory irritation.

• Reacts violently with water.

Recommended Handling Procedures

All work with 5-Ethylthiophene-3-carbonyl chloride should be conducted in a well-ventilated chemical fume hood.[11] Appropriate personal protective equipment (PPE) must be worn at all times:[11]

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye Protection: Safety goggles and a face shield.

• Lab Coat: A flame-resistant lab coat.

Ensure that an eyewash station and safety shower are readily accessible.[11]

Long-Term Storage and Stability

To maintain its quality and prevent degradation, 5-Ethylthiophene-3-carbonyl chloride should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect it from moisture.[12] It should be stored in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, and strong bases.[12]

Waste Disposal

Unreacted 5-Ethylthiophene-3-carbonyl chloride and contaminated materials should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. A common laboratory practice for quenching small amounts of acyl chlorides is to slowly add them to a solution of sodium bicarbonate or another suitable base to neutralize the resulting acid.[13]

Conclusion

5-Ethylthiophene-3-carbonyl chloride is a valuable reagent for chemical synthesis in various research and development settings. Its effective use hinges on careful consideration of its commercial availability, rigorous quality assessment, and strict adherence to safe handling protocols. By understanding the information presented in this guide, researchers can confidently and safely incorporate this versatile building block into their synthetic workflows, paving the way for new discoveries in medicine and materials science.

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An In-depth Technical Guide to the Molecular Structure and Conformation of 5-Ethylthiophene-3-carbonyl Chloride

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and conformational dynamics of 5-Ethylthiophene-3-carbonyl chloride. Synthesizing data from crystallographic studies of analogous compounds, spectroscopic principles, and computational chemistry, this document offers researchers, scientists, and drug development professionals a detailed understanding of the rotational isomerism and key structural features of this important thiophene derivative. We will explore the influential roles of the 5-ethyl and 3-carbonyl chloride substituents on the conformational landscape of the thiophene ring, with a focus on the energetic favorability of different rotational isomers. This guide is structured to provide not only a theoretical framework but also practical insights for the manipulation and characterization of this molecule in a research and development setting.

Introduction: The Significance of Thiophene Derivatives in Modern Chemistry

Thiophene and its derivatives are cornerstone heterocyclic compounds in medicinal chemistry and materials science.[1] The thiophene ring, an aromatic five-membered heterocycle containing a sulfur atom, imparts unique physicochemical properties to molecules, including enhanced metabolic stability and potent biological activity.[1] The substitution pattern on the thiophene ring allows for fine-tuning of a molecule's electronic and steric properties, making these compounds highly versatile building blocks in drug discovery and the development of organic electronics. 5-Ethylthiophene-3-carbonyl chloride, the subject of this guide, is a bifunctional molecule poised for a variety of chemical transformations, making a thorough understanding of its structural nuances paramount for its effective utilization.

Fundamental Molecular Structure

The foundational structure of 5-Ethylthiophene-3-carbonyl chloride consists of a central thiophene ring. An ethyl group (-CH₂CH₃) is attached at the 5-position, and a carbonyl chloride group (-COCl) is substituted at the 3-position. The thiophene ring itself is an aromatic system, which generally favors a planar geometry to maximize the delocalization of its π-electrons.[2]

Key Structural Parameters (Predicted)

While a specific crystal structure for 5-Ethylthiophene-3-carbonyl chloride is not publicly available, we can infer key bond lengths and angles from closely related structures, such as thiophene-3-carbonyl chloride.[1][3]

Parameter	Predicted Value	Justification & References
C=O Bond Length	~1.185 Å	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]
C-Cl Bond Length	~1.793 Å	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]
C3-C(carbonyl) Bond Length	~1.460 Å	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]
Thiophene Ring C-C Bond Lengths	~1.38 - 1.42 Å	Typical for aromatic thiophene rings.[3]
Thiophene Ring C-S Bond Lengths	~1.71 Å	Typical for aromatic thiophene rings.
C2-C3-C4 Bond Angle	~112.5°	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]
C3-C(carbonyl)-O Bond Angle	~127.1°	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]
C3-C(carbonyl)-Cl Bond Angle	~114.4°	Based on the X-ray structure of thiophene-3-carbonyl chloride.[3]

Conformational Analysis: A Tale of Two Rotors

The conformational flexibility of 5-Ethylthiophene-3-carbonyl chloride is primarily governed by the rotation around two key single bonds:

• The C3-C(carbonyl) bond: Rotation around this bond dictates the orientation of the carbonyl chloride group relative to the thiophene ring.

• The C5-C(ethyl) bond: Rotation around this bond determines the spatial arrangement of the ethyl group.

Rotation of the Carbonyl Chloride Group: The "Ring Flip" Phenomenon

A critical aspect of the conformational analysis of 3-carbonyl substituted thiophenes is the phenomenon of "ring flip" disorder observed in the solid state.[1][3] This is not a literal flipping of the thiophene ring, but rather a 180° rotation of the carbonyl group around the C3-C(carbonyl) bond. This rotation leads to two principal, near-planar conformers.

• Syn (or O,S-cis) Conformer: The carbonyl oxygen is oriented towards the sulfur atom of the thiophene ring.

• Anti (or O,S-trans) Conformer: The carbonyl oxygen is oriented away from the sulfur atom.

For the parent compound, thiophene-3-carbonyl chloride, X-ray crystallography reveals the presence of both conformers in the crystal lattice, indicating a low energy barrier between them.[1][3] In the case of 3-thiophenecarboxaldehyde, computational studies suggest that the trans (anti) conformer is more stable than the cis (syn) conformer by approximately 0.89 kcal/mol.[4] This preference is likely influenced by a combination of steric and electrostatic interactions.

For 5-Ethylthiophene-3-carbonyl chloride, the presence of the 5-ethyl group is not expected to dramatically alter this fundamental conformational preference. The ethyl group is sufficiently distant from the 3-carbonyl chloride moiety, so significant steric hindrance between the two groups is unlikely. Therefore, it is probable that 5-Ethylthiophene-3-carbonyl chloride also exists as a mixture of syn and anti conformers in solution, with a low rotational barrier.

Rotation of the 5-Ethyl Group

The ethyl group at the 5-position also possesses rotational freedom around the C5-C(ethyl) single bond. The rotational barrier for an ethyl group on an aromatic ring is generally low, typically in the range of 1-3 kcal/mol. The preferred conformation will seek to minimize steric interactions between the methyl group of the ethyl substituent and the adjacent hydrogen atom on the thiophene ring.

The ethyl group's conformation is likely to be dynamic at room temperature, rapidly interconverting between staggered and eclipsed forms relative to the thiophene ring. The staggered conformation, where the methyl group is positioned away from the ring, will be the energetically favored state.

Experimental and Computational Methodologies for Conformation Elucidation

The conformational landscape of molecules like 5-Ethylthiophene-3-carbonyl chloride is typically investigated through a combination of experimental and computational techniques.

Experimental Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Variable-temperature NMR studies can provide information on the energy barriers between different conformers.[5][6] The observation of distinct signals for the syn and anti forms at low temperatures, which coalesce at higher temperatures, allows for the calculation of the rotational energy barrier.

• Infrared (IR) Spectroscopy: The carbonyl stretching frequency (νC=O) in the IR spectrum can be sensitive to the conformational state of the molecule.[5] Deconvolution of the carbonyl absorption band can sometimes reveal the presence of multiple conformers in solution.

• X-ray Crystallography: This technique provides the most definitive information about the solid-state conformation of a molecule.[3] While a crystal structure for the title compound is not available, analysis of related structures is highly informative.

Computational Workflow

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for predicting the geometries and relative energies of different conformers.[4]

Conclusion and Future Perspectives

The molecular structure of 5-Ethylthiophene-3-carbonyl chloride is characterized by a planar thiophene ring with key conformational flexibility arising from the rotation of the 3-carbonyl chloride and 5-ethyl groups. Based on data from analogous compounds, the carbonyl chloride group is expected to exist in a dynamic equilibrium between syn and anti conformers, with a low energy barrier for interconversion. The 5-ethyl group will also exhibit rapid rotation, preferentially adopting a staggered conformation.

For researchers and drug development professionals, this conformational flexibility is a critical consideration. The different conformers may exhibit distinct reactivity profiles and binding affinities to biological targets. Future experimental work, particularly low-temperature NMR spectroscopy and single-crystal X-ray diffraction, would provide definitive validation of the conformational preferences outlined in this guide. Furthermore, advanced computational studies could map the potential energy surface in greater detail, offering a more nuanced understanding of the interplay between the two rotational degrees of freedom.

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• Diaz-Quijada, G. A., et al. (2002). Conformational Analysis of Oligothiophenes and Oligo(thienyl)furans by Use of a Combined Molecular Dynamics/NMR Spectroscopic Protocol. The Journal of Physical Chemistry A, 106(7), 1277-1285.
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A Technical Guide to the Potential Biological Activities of 5-Ethylthiophene-3-carbonyl Chloride Derivatives

This guide provides an in-depth exploration of the latent therapeutic potential harbored within derivatives of 5-Ethylthiophene-3-carbonyl chloride. As a versatile chemical scaffold, the thiophene ring is a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][2][3] The inherent reactivity of the carbonyl chloride group at the 3-position, combined with the electronic influence of the ethyl group at the 5-position, makes this specific molecule an exceptionally valuable starting point for the synthesis of diverse compound libraries.

This document moves beyond a simple recitation of facts, instead focusing on the causal relationships between chemical structure, synthetic strategy, and biological outcome. We will dissect the established activities of analogous thiophene compounds to build a predictive framework for researchers and drug development professionals, enabling a more rational design of novel therapeutic agents. The protocols and pathways detailed herein are presented as self-validating systems, grounded in established scientific literature, to ensure both accuracy and reproducibility.

The Strategic Importance of the 5-Ethylthiophene-3-carbonyl Chloride Scaffold

The thiophene nucleus is a bioisostere of the benzene ring, yet it possesses a unique electronic distribution and geometry that often imparts favorable pharmacokinetic and pharmacodynamic properties.[4] The 5-Ethylthiophene-3-carbonyl chloride scaffold offers three key strategic advantages for drug discovery:

• Reactive Hub for Diversification: The carbonyl chloride is a highly reactive electrophile, readily undergoing nucleophilic acyl substitution. This allows for the straightforward synthesis of a vast array of derivatives, including amides, esters, and ketones, by reacting it with a wide range of nucleophiles (amines, alcohols, etc.).

• Modulation of Electronic Properties: The electron-donating nature of the 5-ethyl group influences the reactivity of the thiophene ring and the carbonyl chloride, potentially impacting the binding affinity and selectivity of its derivatives for biological targets.

• Structural Vector for Target Engagement: The substituents introduced via the carbonyl chloride project into three-dimensional space, providing the primary vector for interacting with the binding pockets of enzymes or receptors.

General Synthetic Workflow

The derivatization process is fundamentally a nucleophilic acyl substitution. The workflow below illustrates the generation of a diverse amide library, a common and highly successful strategy in medicinal chemistry.

Caption: General workflow for synthesizing 5-Ethylthiophene-3-carboxamide derivatives.

Potential Biological Activities & Mechanistic Insights

By examining the established biological activities of structurally related thiophene-3-carbonyl derivatives, we can project the most promising therapeutic avenues for novel compounds derived from the 5-ethyl variant.

Anticancer Activity

Thiophene derivatives have demonstrated significant potential as anticancer agents, acting through diverse mechanisms including kinase inhibition, apoptosis induction, and disruption of tubulin polymerization.[4]

A. Kinase Inhibition (VEGFR-2)

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a critical tyrosine kinase involved in tumor angiogenesis, the process by which tumors develop new blood vessels to sustain their growth.[5] Inhibition of VEGFR-2 is a clinically validated strategy for cancer therapy. A recent study reported a series of novel thiophene-3-carboxamide derivatives as potent VEGFR-2 inhibitors.[5] One compound, 14d , exhibited a VEGFR-2 inhibitory IC50 of 191.1 nM and demonstrated significant anti-proliferative activity against multiple cancer cell lines.[5]

The mechanism involves the derivative binding to the ATP-binding site of the VEGFR-2 kinase domain, preventing the phosphorylation of downstream signaling molecules and thereby inhibiting the pro-angiogenic cascade.

Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

B. Apoptosis Induction

Other studies have shown that thiophene derivatives can induce apoptosis (programmed cell death) in cancer cells. One derivative, identified as TP 5 , demonstrated potent cytotoxicity against HepG2 and SMMC-7721 liver cancer cell lines.[6] Mechanistic studies revealed that this activity was linked to an increase in reactive oxygen species (ROS) levels and a reversal of the mitochondrial membrane potential, key events in the intrinsic apoptosis pathway.[6]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. Thiophene-based compounds, such as the commercial drugs Tinoridine and Tiaprofenic acid, are known for their anti-inflammatory properties.[1][2] The primary mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[1] These enzymes are central to the arachidonic acid cascade, which produces pro-inflammatory prostaglandins and leukotrienes.

The structural features often associated with COX/LOX inhibition in thiophene derivatives include the presence of carboxylic acid or amide functionalities, which can be readily introduced from the 5-Ethylthiophene-3-carbonyl chloride precursor.[1][2]

Caption: Inhibition points in the arachidonic acid inflammatory cascade.

Antimicrobial Activity

The rise of drug-resistant bacteria necessitates the development of new antimicrobial agents. Thiophene derivatives have shown broad-spectrum activity.[7] In one study, derivatives incorporating a pyridine side chain exhibited antimicrobial activity comparable to the standard drugs ampicillin and gentamicin against several bacterial species.[7] More recently, specific thiophene derivatives were found to have bactericidal effects against colistin-resistant Acinetobacter baumannii and E. coli.[8] The proposed mechanism involves increased permeabilization of the bacterial membrane and strong binding affinity to outer membrane proteins (OMPs), which are crucial for bacterial integrity and function.[8]

Data Summary: Biological Activities of Representative Thiophene Derivatives

The following table summarizes quantitative data from the literature for various thiophene derivatives, illustrating the potency that can be achieved with this scaffold.

Compound Class	Specific Derivative Example	Target/Assay	Reported Activity (IC50/EC50)	Reference
Anticancer	Thiophene-3-carboxamide	VEGFR-2 Kinase	191.1 nM	[5]
Anticancer	2,3-Fused Thiophene (TP 5)	Cytotoxicity (HepG2 cells)	< 30 µg/mL	[6]
Anticancer	Thiophene Carboxamide (480)	Cytotoxicity (HeLa cells)	12.61 µg/mL	[9]
Antiviral	Thiophene-based NA Inhibitor (4b)	Neuraminidase (NA)	0.03 µM	[10]
Antiviral	Thiophene-based NA Inhibitor (4b)	Antiviral (H5N1 virus)	1.59 µM	[10]
Antioxidant	Tetrahydrobenzo[b]thiophene (S6)	DPPH Radical Scavenging	45.33 (IC50)	[11]

Key Experimental Protocols

The following protocols provide a robust framework for synthesizing and evaluating novel derivatives of 5-Ethylthiophene-3-carbonyl chloride.

Protocol 4.1: General Synthesis of a 5-Ethylthiophene-3-carboxamide Derivative

Objective: To synthesize a novel amide derivative via nucleophilic acyl substitution.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (1.0 eq)

• Desired primary or secondary amine (1.1 eq)

• Triethylamine (TEA) (1.5 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Appropriate solvent system for chromatography (e.g., Hexane/Ethyl Acetate)

Procedure:

• Dissolve the desired amine (1.1 eq) and TEA (1.5 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve 5-Ethylthiophene-3-carbonyl chloride (1.0 eq) in a separate volume of anhydrous DCM.

• Add the acid chloride solution dropwise to the stirring amine solution over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude product using silica gel column chromatography with an appropriate solvent gradient to afford the pure amide derivative.

• Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and HRMS.

Causality & Validation: The use of a non-nucleophilic base (TEA) is critical to neutralize the HCl byproduct without competing with the amine nucleophile. The aqueous workup removes unreacted starting materials and salts. Chromatographic purification ensures the isolation of a high-purity compound, which is essential for accurate biological testing. Structural confirmation by spectroscopic methods validates the synthetic outcome.

Protocol 4.2: In Vitro Cytotoxicity Evaluation (MTT Assay)

Objective: To determine the anti-proliferative activity of a synthesized derivative against a cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, HepG2)

• Complete growth medium (e.g., DMEM + 10% FBS)

• Synthesized thiophene derivative (dissolved in DMSO to make a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Multichannel pipette, incubator (37 °C, 5% CO₂), plate reader (570 nm)

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the synthesized derivative in complete medium from the DMSO stock. Ensure the final DMSO concentration in the wells is <0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the various drug concentrations (and a vehicle control containing only DMSO).

• Incubate the plate for 48-72 hours at 37 °C with 5% CO₂.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Causality & Validation: This colorimetric assay is based on the principle that only metabolically active, viable cells can reduce MTT. The intensity of the purple color is directly proportional to the number of living cells. A dose-response curve validates the specific effect of the compound, and the resulting IC50 value provides a quantitative measure of its potency.

Conclusion and Future Directions

The 5-Ethylthiophene-3-carbonyl chloride scaffold represents a rich starting point for the development of novel therapeutics. Extrapolating from the well-documented activities of related thiophene structures, its derivatives are prime candidates for screening in anticancer, anti-inflammatory, and antimicrobial discovery programs. The synthetic accessibility and potential for broad diversification make this an attractive core for medicinal chemists.

Future research should focus on synthesizing a focused library of amides and esters from this starting material and screening them in high-throughput assays against key targets like VEGFR-2, COX enzymes, and panels of drug-resistant microbes. Subsequent lead optimization, guided by structure-activity relationship (SAR) studies, could unlock the full therapeutic potential of this promising chemical class.

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A Technical Guide to 5-Ethylthiophene-3-carbonyl chloride and its Analogs: Synthesis, Reactivity, and Applications

Abstract: This technical guide provides an in-depth exploration of 5-Ethylthiophene-3-carbonyl chloride, a versatile heterocyclic building block. We delve into the synthetic challenges and strategies pertinent to 3-substituted thiophenes, detailing the preparation and characterization of the title compound. The guide further examines its chemical reactivity, the significance of its structural analogs, and its critical applications in medicinal chemistry and materials science. Complete with detailed experimental protocols and comparative data, this document serves as a comprehensive resource for researchers, chemists, and professionals in drug development and materials innovation.

The Thiophene Scaffold: A Privileged Structure in Modern Chemistry

Heterocyclic compounds are the bedrock of modern medicinal chemistry and materials science, with the thiophene ring holding a particularly esteemed position. Thiophene, a five-membered aromatic ring containing a sulfur atom, is recognized as a "privileged pharmacophore" due to its presence in numerous FDA-approved drugs and its versatile biological activities.[1] Its derivatives have been investigated for a wide array of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3]

Beyond pharmaceuticals, the unique electronic properties of the thiophene ring, stemming from its π-electron system, make it a valuable component in organic electronics.[4] Thiophene-based polymers are integral to the development of organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic materials.[4][5][6]

The functionality and application of a thiophene derivative are profoundly influenced by its substitution pattern. Electrophilic substitution on an unsubstituted thiophene ring strongly favors the 2- and 5-positions due to greater stabilization of the cationic intermediate.[7] Consequently, the synthesis of 3-substituted thiophenes, such as 5-Ethylthiophene-3-carbonyl chloride, presents unique challenges that require specialized synthetic strategies. This guide focuses on this specific class of compounds, highlighting their synthesis, utility, and the nuanced chemistry that makes them valuable synthetic intermediates.

Synthesis and Molecular Architecture

The synthesis of 3-acylthiophenes is not straightforward via direct acylation. This section outlines the strategic approaches required and details the preparation and structural features of the title compound.

Synthetic Strategies for 3-Substituted Thiophenes

Direct Friedel-Crafts acylation of thiophene or 2-alkylthiophenes overwhelmingly yields the 2- or 5-acyl isomer, respectively.[7][8] To achieve substitution at the 3-position, chemists must employ alternative and more controlled methods.

Causality Behind Strategic Synthesis: The preferential reactivity at the α-carbons (C2, C5) is a fundamental electronic property of the thiophene ring. Therefore, a successful synthesis of a 3-substituted derivative hinges on circumventing this natural reactivity. This is typically achieved by either starting with a molecule that already has a directing group at the 3-position or by physically blocking the more reactive α-positions.

Caption: Logic diagram of synthetic strategies to overcome the challenge of thiophene 3-acylation.

Proposed Synthesis of 5-Ethylthiophene-3-carbonyl chloride

A robust synthesis of the title compound begins with a precursor already functionalized at the desired position. A plausible multi-step pathway starting from 3-bromothiophene is outlined below. This approach ensures the carbonyl chloride is installed at the correct position without competing side reactions.

Caption: A plausible reaction workflow for the synthesis of the title compound.

Structural Characterization and "Ring Flip Disorder"

The identity and purity of 5-Ethylthiophene-3-carbonyl chloride would be confirmed using standard spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl group (triplet and quartet), and two distinct doublets for the two aromatic protons on the thiophene ring.
¹³C NMR	Resonances for the ethyl carbons, the four thiophene ring carbons (two quaternary, two methine), and a downfield signal for the carbonyl carbon.
IR Spectroscopy	A strong, characteristic absorption band for the C=O stretch of the acid chloride, typically in the range of 1750-1800 cm⁻¹.[9]
Mass Spectrometry	The molecular ion peak corresponding to the exact mass of the compound (C₇H₇ClOS), along with a characteristic isotopic pattern for the presence of chlorine.

An interesting crystallographic phenomenon observed in thiophene-3-carbonyl derivatives is "ring flip disorder".[10] X-ray diffraction studies have shown that in the solid state, the molecule can be disordered, corresponding to two forms that differ by a 180° rotation about the C(3)–C=O bond.[10][11] While the X-ray structure for the title compound is not publicly reported, it is plausible it would exhibit this same phenomenon, which is crucial to consider for solid-state characterization and crystal engineering.

Chemical Reactivity and Synthetic Utility

5-Ethylthiophene-3-carbonyl chloride is a reactive intermediate, primarily used as an acylating agent to introduce the "5-ethylthenoyl" group into other molecules.

Reactions of the Acyl Chloride Moiety

The acyl chloride is a highly electrophilic functional group, readily undergoing nucleophilic acyl substitution with a variety of nucleophiles. This reactivity is the cornerstone of its utility.

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Protocols & Analytical Methods

Application Note: Strategic Synthesis of Novel Amides Using 5-Ethylthiophene-3-carbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Thiophene Amides

In the landscape of modern medicinal chemistry, the thiophene nucleus is a privileged scaffold, integral to a multitude of pharmacologically active agents.[1] Its bioisosteric relationship with the benzene ring, coupled with a unique electronic profile, allows for modulation of physicochemical properties such as solubility, metabolic stability, and target affinity. When linked via an amide bond—a cornerstone of peptide chemistry and a remarkably stable and versatile functional group in drug design—the resulting thiophene carboxamides represent a chemical space rich with therapeutic potential.[2][3]

5-Ethylthiophene-3-carbonyl chloride emerges as a highly valuable and reactive building block for accessing this chemical space. The ethyl group at the 5-position provides a lipophilic handle that can be crucial for penetrating biological membranes or for establishing specific hydrophobic interactions within a target's binding pocket. This application note serves as a comprehensive technical guide for the effective use of 5-Ethylthiophene-3-carbonyl chloride in amide synthesis. It provides a detailed examination of the underlying reaction mechanism, field-tested experimental protocols, and critical insights into process optimization and troubleshooting, empowering researchers to construct diverse molecular libraries for drug discovery and development.

Reagent Profile: 5-Ethylthiophene-3-carbonyl Chloride

A thorough understanding of the reagent's properties and hazards is paramount for safe and successful synthesis.

Physicochemical Data

Property	Value
Chemical Formula	C₇H₇ClOS
Molecular Weight	174.65 g/mol
CAS Number	100701-71-7
Appearance	Light yellow to brown liquid (Typical)
Boiling Point	~70-75 °C at reduced pressure[4] (Data for analogous thiophene carbonyl chlorides)
Reactivity	Highly reactive, moisture-sensitive, corrosive[5][6]

Safety & Handling: A Mandate for Caution

Acyl chlorides are energetic and corrosive compounds that demand rigorous safety protocols.[5]

• Corrosivity: 5-Ethylthiophene-3-carbonyl chloride is a corrosive substance that can cause severe skin burns and eye damage upon contact.[5] All manipulations must be conducted within a certified chemical fume hood.

• Moisture Sensitivity: The reagent reacts violently with water and moisture to release corrosive hydrogen chloride (HCl) gas and the corresponding carboxylic acid, rendering it inactive for amidation.[6] It is imperative to use oven-dried glassware, anhydrous solvents, and an inert atmosphere (e.g., Nitrogen or Argon) during the reaction.

• Personal Protective Equipment (PPE): Standard PPE includes, but is not limited to, a flame-resistant lab coat, chemical splash goggles, a face shield, and compatible chemical-resistant gloves (e.g., nitrile).[4][5]

• Storage: Store the reagent in a tightly sealed container under an inert atmosphere in a cool, dry, and well-ventilated area, away from incompatible materials such as water, alcohols, and strong bases.[6]

The Chemistry of Amide Bond Formation: A Mechanistic Deep Dive

The synthesis of an amide from 5-Ethylthiophene-3-carbonyl chloride and a primary or secondary amine is a classic example of nucleophilic acyl substitution . The reaction proceeds via a well-established addition-elimination mechanism.[7][8]

The Add-Eliminate Pathway

• Nucleophilic Addition: The reaction is initiated by the lone pair of electrons on the nitrogen atom of the amine, which acts as the nucleophile.[9][10] This lone pair attacks the highly electrophilic carbonyl carbon of the acyl chloride. The electrophilicity of this carbon is significantly enhanced by the electron-withdrawing effects of both the adjacent oxygen and chlorine atoms.[9] This attack breaks the C=O pi bond, with the electrons moving to the oxygen atom to form a transient, negatively charged tetrahedral intermediate.[7][11]

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and rapidly collapses. The lone pair on the oxygen atom reforms the C=O double bond. Concurrently, the C-Cl bond breaks, and the chloride ion is expelled as a good leaving group.[10][11]

• Deprotonation (Acid Scavenging): The immediate product is a protonated amide. A base, typically a non-nucleophilic tertiary amine like triethylamine (TEA) or pyridine, is included in the reaction to neutralize the hydrogen chloride (HCl) that is formed from the expelled chloride and the proton from the amine.[12][13] This step is critical; without an external base, a second equivalent of the valuable amine reactant would be consumed to form an unreactive ammonium salt, effectively halving the potential yield.[8][14]

Visualizing the Mechanism

The following diagram illustrates the stepwise mechanistic pathway.

Caption: Nucleophilic addition-elimination mechanism for amide formation.

General Experimental Protocol for Amide Synthesis

This robust protocol is designed for the synthesis of N-substituted amides from 5-Ethylthiophene-3-carbonyl chloride and is adaptable to a wide range of primary and secondary amines.[15][16][17]

Required Materials and Equipment

Reagents & Solvents	Equipment
5-Ethylthiophene-3-carbonyl chloride	Round-bottom flask (oven-dried)
Primary or Secondary Amine	Magnetic stirrer and stir bar
Anhydrous Aprotic Solvent (DCM, THF, Ethyl Acetate)	Inert gas line (N₂ or Ar) with manifold
Non-nucleophilic Base (Triethylamine, DIPEA, Pyridine)	Syringes and needles
Deionized Water	Ice bath
1M Hydrochloric Acid (HCl)	Separatory funnel
Saturated Sodium Bicarbonate (NaHCO₃) solution	Rotary evaporator
Saturated Sodium Chloride (Brine) solution	TLC plates, chamber, and UV lamp
Anhydrous Drying Agent (Na₂SO₄ or MgSO₄)	Glassware for purification (chromatography column, etc.)

Step-by-Step Synthesis Workflow

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq.) and the anhydrous aprotic solvent (e.g., Dichloromethane, DCM) to achieve a concentration of approximately 0.2-0.5 M. Flush the flask with an inert gas.

• Base Addition: Add the non-nucleophilic base (e.g., Triethylamine, 1.1–1.2 eq.) to the stirring solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This is crucial for controlling the exothermicity of the acylation reaction.[]

• Acyl Chloride Addition: Slowly add 5-Ethylthiophene-3-carbonyl chloride (1.0 eq.) dropwise to the cooled, stirring solution via syringe over 5-10 minutes. A white precipitate of triethylammonium chloride will often form immediately.[14]

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

Work-up and Purification

• Quenching: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with the organic solvent (e.g., DCM, 3x).

• Washing: Combine the organic layers and wash sequentially with 1M HCl (to remove excess tertiary amine base), saturated NaHCO₃ solution (to remove any carboxylic acid impurity), and finally with brine (to initiate drying).[3]

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by either recrystallization or flash column chromatography on silica gel to yield the pure amide.

Visualized Workflow

Caption: Step-by-step workflow for amide synthesis and purification.

Exemplary Protocol: Synthesis of N-benzyl-5-ethylthiophene-3-carboxamide

This protocol details the synthesis of a specific secondary amide, demonstrating the practical application of the general method.

Reaction Scheme:

(Chemical structures: 5-Ethylthiophene-3-carbonyl chloride reacts with Benzylamine in the presence of Triethylamine and DCM to yield N-benzyl-5-ethylthiophene-3-carboxamide and Triethylammonium chloride)

Reagent Quantities

Reagent	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Benzylamine	107.15	107 mg (108 µL)	1.0	1.0
5-Ethylthiophene-3-carbonyl chloride	174.65	175 mg	1.0	1.0
Triethylamine (Et₃N)	101.19	121 mg (167 µL)	1.2	1.2
Dichloromethane (DCM)	-	5 mL	-	-

Detailed Procedure

• To a 25 mL oven-dried round-bottom flask, add benzylamine (107 mg, 1.0 mmol) and anhydrous DCM (5 mL).

• Add triethylamine (121 mg, 1.2 mmol) to the solution and begin stirring under a nitrogen atmosphere.

• Cool the flask to 0 °C in an ice bath.

• In a separate vial, dissolve 5-Ethylthiophene-3-carbonyl chloride (175 mg, 1.0 mmol) in anhydrous DCM (2 mL).

• Add the acyl chloride solution dropwise to the cooled amine solution over 5 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Upon completion (as determined by TLC), add 10 mL of water and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous phase with DCM (2 x 10 mL).

• Combine the organic layers and wash with 1M HCl (15 mL), saturated NaHCO₃ (15 mL), and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude solid by flash chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure N-benzyl-5-ethylthiophene-3-carboxamide.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques. Expected spectral characteristics for thiophene-based amides include:[1][19]

• ¹H NMR: Signals corresponding to the thiophene ring protons, the ethyl group protons, the benzylic CH₂ protons, the aromatic protons of the benzyl group, and a broad singlet for the N-H proton.[19]

• ¹³C NMR: Resonances for the amide carbonyl carbon (typically δ 160-170 ppm), as well as carbons of the thiophene and benzyl rings.[19]

• FT-IR: Characteristic absorptions for the N-H stretch (around 3300 cm⁻¹) and the amide C=O stretch (the "Amide I band," around 1640-1680 cm⁻¹).

• Mass Spectrometry (MS): A molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of the product.

Conclusion

5-Ethylthiophene-3-carbonyl chloride is a potent and versatile electrophile for the synthesis of a wide array of thiophene-based amides. The nucleophilic acyl substitution reaction it undergoes with primary and secondary amines is efficient, high-yielding, and operationally simple. By adhering to the principles of moisture exclusion and employing a suitable acid scavenger, researchers can reliably generate novel molecular entities. The protocols and mechanistic insights provided herein offer a solid foundation for the application of this reagent in constructing libraries of potential therapeutic agents, underscoring its strategic importance in the pursuit of new medicines.

References

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• Clark, J. (n.d.). Explaining the reaction between acyl chlorides and amines - addition / elimination. Chemguide. Retrieved from [Link]

• Save My Exams. (2025). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Primary Amines. Retrieved from [Link]

• Creative Commons. (n.d.). Organic Chemistry Revision Sheets - Acyl Chlorides | Nucleophilic Addition-Elimination (with amines). Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. Retrieved from [Link]

• Clark, J. (n.d.). The preparation of amides. Chemguide. Retrieved from [Link]

• Brainly. (2024). Acylations are often carried out in the presence of a base, such as a tertiary amine or pyridine. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Making Amides from Acyl Chlorides. Retrieved from [Link]

• Mastering Chemistry Help. (2013). Acylation of amines. Retrieved from [Link]

• ResearchGate. (2025). An improved method of amide synthesis using acyl chlorides. Request PDF. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 23.3: Reactions of amines. Retrieved from [Link]

• Omama, et al. (2024). Synthesis and characterization of biologically active thiophene based amide motifs. International Journal of Biosciences and Technology, 5(2). Retrieved from [Link]

• DergiPark. (2020). Heterocyclic Amides Derived from 2-Thiopheneacetic Acid: Synthesis, Characterization and Antimicrobial Activity Evaluation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• BYJU'S. (n.d.). Chemical Properties Of Amines Acylation Basicity. Retrieved from [Link]

• NIH. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Retrieved from [Link]

• RSC Publishing. (2023). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. Retrieved from [Link]

• PubMed. (2020). Synthesis and Characterization of Thiophene-based Donor-Acceptor-Donor Heptameric Ligands for Spectral Assignment of Polymorphic Amyloid-β Deposits. Retrieved from [Link]

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• Indo American Journal of Pharmaceutical Research. (2020). SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. Retrieved from [Link]

• University of Huddersfield Research Portal. (n.d.). Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. Retrieved from [Link]

• Google Patents. (n.d.). CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• ResearchGate. (2025). (PDF) Thiophene-3-carbonyl Chloride. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Use of 5-Ethylthiophene-3-carbonyl Chloride in Modern Agrochemical Synthesis

Authored for: Researchers, Synthetic Chemists, and Agrochemical Development Professionals

Introduction: The Thiophene Moiety as a Privileged Scaffold in Agrochemicals

The thiophene ring is a cornerstone scaffold in contemporary agrochemical design. Its unique electronic properties and ability to act as a bioisostere for phenyl rings have led to its incorporation into a multitude of high-performing fungicides, insecticides, and herbicides. Functionalized thiophenes serve as versatile building blocks, allowing chemists to fine-tune a molecule's biological activity, metabolic stability, and physicochemical properties.

Among these synthons, 5-Ethylthiophene-3-carbonyl chloride emerges as a particularly valuable intermediate. The acyl chloride at the 3-position provides a reactive handle for constructing amide or ester linkages—the very backbones of many successful agrochemical classes. The ethyl group at the 5-position is not merely a spectator; it significantly increases the molecule's lipophilicity, a critical parameter for enhancing cell membrane penetration and systemic movement within the plant. This guide provides a detailed framework for the application of 5-Ethylthiophene-3-carbonyl chloride in agrochemical synthesis, drawing upon established principles and protocols from analogous thiophene systems to illuminate its potential.

Section 1: Core Reactivity and Synthetic Profile

5-Ethylthiophene-3-carbonyl chloride is a potent electrophile, primed for reaction with a wide array of nucleophiles. Its core utility lies in the acylation reaction, which forms the basis for creating diverse libraries of candidate molecules.

Fundamental Reactivity: Nucleophilic Acyl Substitution

The primary reaction pathway involves the attack of a nucleophile (such as an amine or alcohol) on the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of the chloride leaving group, resulting in the formation of a new amide or ester bond. This reaction is typically rapid and high-yielding, making it a robust choice for late-stage functionalization in a synthetic route. A catalytic or stoichiometric amount of a non-nucleophilic base (e.g., triethylamine or pyridine) is essential to neutralize the hydrochloric acid byproduct, which could otherwise protonate the nucleophile and halt the reaction.

Caption: General acylation reaction using 5-Ethylthiophene-3-carbonyl chloride.

Section 2: Application in Fungicide Synthesis: Crafting Novel Carboxamide Agents

A significant portion of the modern fungicide market is dominated by carboxamides, particularly those that function as Succinate Dehydrogenase Inhibitors (SDHIs). These molecules disrupt fungal respiration, offering broad-spectrum and potent disease control. The thiophene-carboxamide scaffold is a well-validated structural motif in this class.

By reacting 5-Ethylthiophene-3-carbonyl chloride with various substituted anilines or other amino-heterocycles, novel SDHI candidates can be synthesized. The 5-ethyl group can enhance binding affinity within the lipophilic pockets of the succinate dehydrogenase enzyme complex.

Synthetic Workflow for a Thiophene-Based Carboxamide Fungicide

The synthesis of a target N-aryl-5-ethylthiophene-3-carboxamide is a logical and efficient process. It begins with the preparation of the key acyl chloride intermediate from its corresponding carboxylic acid, followed by a direct amide coupling reaction.

Caption: Stepwise workflow for synthesizing a target carboxamide fungicide.

Detailed Experimental Protocol: Synthesis of N-(2,4-dichlorophenyl)-5-ethylthiophene-3-carboxamide

This protocol provides a representative method for the synthesis of a potential carboxamide fungicide.

PART A: Preparation of 5-Ethylthiophene-3-carbonyl chloride Intermediate

• Rationale: The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation that activates the carbonyl group for subsequent nucleophilic attack. Thionyl chloride is a common and effective reagent for this purpose, as the byproducts (SO₂ and HCl) are gaseous and easily removed. The use of a catalytic amount of DMF accelerates the reaction via the formation of the Vilsmeier reagent in situ.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 5-ethylthiophene-3-carboxylic acid (1.0 eq).

  • Suspend the acid in an anhydrous solvent such as toluene or dichloromethane (DCM) (approx. 5-10 mL per gram of acid).

  • Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops).

  • Slowly add thionyl chloride (SOCl₂) (1.2-1.5 eq) dropwise at room temperature. Caution: The reaction is exothermic and evolves HCl gas. Perform in a well-ventilated fume hood.

  • Heat the reaction mixture to reflux (or stir at room temperature if using a more reactive agent like oxalyl chloride) and monitor for 2-4 hours until gas evolution ceases.

  • After completion, remove the solvent and excess thionyl chloride under reduced pressure. The resulting crude 5-Ethylthiophene-3-carbonyl chloride is often of sufficient purity to be used directly in the next step.

PART B: Amide Coupling Reaction

• Rationale: This step constructs the critical amide bond. Anhydrous conditions are paramount to prevent the hydrolysis of the highly reactive acyl chloride back to the carboxylic acid. A tertiary amine base like triethylamine (TEA) is used to scavenge the HCl produced during the reaction without competing as a nucleophile.

• Procedure:

  • In a separate flame-dried flask under a nitrogen atmosphere, dissolve 2,4-dichloroaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C using an ice bath.

  • Dissolve the crude 5-Ethylthiophene-3-carbonyl chloride (from Part A, 1.05 eq) in a minimal amount of anhydrous DCM.

  • Add the acyl chloride solution dropwise to the cooled aniline solution over 15-20 minutes.

  • Allow the reaction to slowly warm to room temperature and stir for 4-12 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the resulting crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel column chromatography to yield the pure product.

Section 3: Exploratory Applications in Herbicidal and Insecticidal Chemistry

The versatility of the 5-ethylthiophene-3-carbonyl chloride synthon extends beyond fungicides. The same fundamental acylation chemistry can be applied to generate precursors for other classes of agrochemicals.

• Herbicides: By reacting the acyl chloride with substituted phenols or alcohols, a range of thiophene-based esters can be synthesized. These esters can serve as analogs to existing phenoxy-acid herbicides, where the thiophene ring modulates the molecule's properties and biological spectrum.[1][2]

• Insecticides: The thiophene carboxamide scaffold is also present in certain insecticides.[3] Exploring the reaction of 5-Ethylthiophene-3-carbonyl chloride with aminopyrazoles, aminotriazoles, or other insecticidally-active amino-heterocycles could lead to the discovery of novel compounds with selective activity against problematic insect pests.[3]

Section 4: Data and Characterization

Thorough characterization of the final product is essential to confirm its identity and purity. The table below outlines the expected analytical data for the exemplar product, N-(2,4-dichlorophenyl)-5-ethylthiophene-3-carboxamide.

Analysis	Expected Result / Key Signals
Appearance	White to off-white crystalline solid
¹H NMR (400 MHz, CDCl₃)	δ ~8.5-9.0 (br s, 1H, NH ), ~7.2-8.0 (m, 5H, Ar-H and Thiophene-H ), ~2.9 (q, 2H, CH₂ CH₃), ~1.3 (t, 3H, CH₂CH₃ )
¹³C NMR (100 MHz, CDCl₃)	δ ~160-165 (C =O), signals in aromatic region (~120-150 ppm), δ ~24 ( C H₂CH₃), δ ~15 (CH₂C H₃)
HRMS (ESI)	Calculated mass for C₁₃H₁₁Cl₂NOS [M+H]⁺ should match the observed mass to within 5 ppm.

Conclusion

5-Ethylthiophene-3-carbonyl chloride represents a powerful and strategic building block for the synthesis of next-generation agrochemicals. Its inherent reactivity, combined with the beneficial physicochemical properties imparted by the 5-ethyl group, makes it an ideal starting point for creating diverse libraries of carboxamide and ester derivatives. The protocols and workflows detailed in this guide, based on robust and well-established chemical principles, provide researchers with a solid foundation for exploring the vast potential of this synthon in the discovery of novel fungicides, herbicides, and insecticides.

References

• Aitken, R. A., & Slawin, A. M. Z. (2021). Thiophene-3-carbonyl Chloride. Molbank, 2021(3), M1254. [Link]

• Chen, Y., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 27(19), 6529. [Link]

• Latypova, L. R., et al. (2018). New Synthesis of Known Herbicides Based on Aryloxyalkanoic Acids. Russian Journal of Organic Chemistry, 54(9), 1302–1306. [Link]

• Li, J., et al. (2022). Novel phenoxyacetic herbicides synthesized from longifolene-derived primary amine for sustainable weed management. Scientific Reports, 12(1), 17094. [Link]

• Payne, A. N., & Lewis, D. P. (2018). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 14, 218–226. [Link]

• Google Patents. (1991).
• Google Patents. (2012). Method for synthesis of 5-chlorothiophene-2-carbonyl chloride. CN102659756A.

• Giménez, V., et al. (2022). Synthesis of Cyclotetrapeptides Analogues to Natural Products as Herbicides. REDI. Repositorio de la Universidad de la República. [Link]

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Application Notes &amp; Protocols: Strategic Acylation of Aromatic Systems using 5-Ethylthiophene-3-carbonyl chloride

Abstract: The Friedel-Crafts acylation stands as a cornerstone reaction in organic synthesis for the formation of carbon-carbon bonds, enabling the production of aryl ketones. These ketones are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This guide provides a comprehensive technical overview and detailed protocols for the utilization of 5-Ethylthiophene-3-carbonyl chloride as a potent acylating agent. Thiophene-containing molecules are of particular interest to the drug development community due to their prevalence in a wide array of FDA-approved drugs.[1][2] This document delves into the mechanistic underpinnings, critical parameter optimization, and practical execution of Friedel-Crafts acylation reactions involving this specific reagent, tailored for researchers, chemists, and drug development professionals.

The Chemistry of Thiophene Acylation

The Acylium Ion: The Engine of the Reaction

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution (EAS) reaction.[3] Its efficacy hinges on the in-situ generation of a highly electrophilic species, the acylium ion. The reaction is initiated by the coordination of a Lewis acid catalyst, most commonly aluminum trichloride (AlCl₃), to the chlorine atom of the 5-Ethylthiophene-3-carbonyl chloride.[3][4] This coordination polarizes the C-Cl bond, facilitating its cleavage and the formation of a resonance-stabilized acylium ion. This ion is a potent electrophile that is readily attacked by the π-electron system of an aromatic ring.[5][6] The subsequent loss of a proton from the intermediate arenium ion (σ-complex) restores aromaticity and yields the final ketone product.[5]

Unlike the related Friedel-Crafts alkylation, the acylation reaction has the distinct advantage of avoiding carbocation rearrangements, leading to a single, predictable product.[5][6] However, a key consideration is that the ketone product can form a stable complex with the Lewis acid, necessitating the use of stoichiometric or even excess amounts of the catalyst.[4][7] This complex is subsequently hydrolyzed during aqueous work-up to release the final product.

Caption: Figure 1. Mechanism of Friedel-Crafts Acylation.

Regioselectivity with 5-Ethylthiophene-3-carbonyl chloride

The substitution pattern on the thiophene ring dictates the position of acylation. Thiophene itself is an electron-rich heterocycle that preferentially undergoes electrophilic substitution at the C2 and C5 positions due to the superior resonance stabilization of the corresponding cationic intermediate.[8] For 5-Ethylthiophene-3-carbonyl chloride, the acylating electrophile is generated at the C3 position. When reacting with another aromatic substrate (e.g., benzene, toluene), the regioselectivity is determined by the directing effects of any substituents on that substrate.

If an intramolecular reaction were to occur (unlikely under standard conditions but theoretically possible), the ethyl group at C5 would direct acylation to the adjacent C4 position. However, in the context of intermolecular reactions, the key factor is the reactivity of the aromatic substrate being acylated.

Critical Parameters for a Successful Acylation

The success of a Friedel-Crafts acylation is not merely dependent on the reactants but is a fine balance of catalyst choice, solvent, and reaction conditions.

Choice of Lewis Acid Catalyst

The selection of the Lewis acid is the most critical decision and directly impacts yield and reaction purity. While aluminum trichloride (AlCl₃) is the most common and potent catalyst, others offer advantages in specific contexts, such as milder conditions or improved environmental profiles.[9]

Catalyst	Stoichiometry	Pros	Cons
Aluminum Chloride (AlCl₃)	>1.0 eq.	Highly reactive, cost-effective, widely applicable.[3]	Highly hygroscopic, corrosive, generates significant acidic waste.[9][10]
Tin(IV) Chloride (SnCl₄)	Catalytic to Stoichiometric	Milder than AlCl₃, can be used for sensitive substrates.[11]	Higher cost, can be less reactive, requires careful handling.
Iron(III) Chloride (FeCl₃)	>1.0 eq.	Inexpensive, effective for many acylations.[12]	Often less reactive than AlCl₃, can cause colored impurities.
Zeolites (e.g., Hβ)	Catalytic	Reusable, environmentally benign ("green"), high selectivity.[9][10]	Requires higher temperatures, not suitable for all substrates.
Ethylaluminum dichloride (EtAlCl₂)	>1.0 eq.	Can provide a non-acidic reaction medium, high yields reported for thiophenes.[11]	Pyrophoric tendencies, requires stringent anhydrous and inert techniques.

Expert Insight: For general-purpose acylation with robust aromatic substrates like benzene or toluene, AlCl₃ remains the gold standard due to its high reactivity. However, for more delicate or highly activated substrates where side reactions are a concern, a milder Lewis acid like SnCl₄ should be considered.

Solvent Selection

The choice of solvent is crucial for solubilizing reactants and moderating the reaction.

• Dichloromethane (DCM): A common choice due to its inertness and ability to dissolve the reactants and the intermediate complex. Its low boiling point simplifies removal post-reaction.

• Carbon Disulfide (CS₂): A traditional solvent for Friedel-Crafts reactions. It is an excellent solvent for the reactants but is highly flammable and toxic.

• Nitrobenzene: Used for less reactive substrates as it can be heated to higher temperatures. However, it is toxic and can be difficult to remove.

• Solvent-Free: Some modern protocols utilize solvent-free conditions, particularly with solid acid catalysts, to improve the environmental footprint of the reaction.[7][9]

Temperature and Reaction Time

Most Friedel-Crafts acylations are initiated at low temperatures (0 °C) to control the initial exothermic reaction between the acyl chloride and the Lewis acid. The reaction is then often allowed to warm to room temperature or gently heated to drive it to completion. Reaction times typically range from 2 to 24 hours, and progress should be monitored by an appropriate technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Experimental Protocols

General Safety Precautions

• Acyl Chlorides: 5-Ethylthiophene-3-carbonyl chloride is an acyl chloride. Acyl chlorides are corrosive, lachrymatory, and react violently with water, releasing corrosive HCl gas.[13][14][15] Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Lewis Acids: Lewis acids like AlCl₃ are highly hygroscopic and react exothermically with moisture.[10] Containers should be opened and dispensed under an inert atmosphere (e.g., nitrogen or argon).

• Work-up: The quenching of the reaction mixture is highly exothermic and releases HCl gas. This must be done slowly and carefully in a fume hood.

Caption: Figure 2. General Experimental Workflow.

Protocol 1: Acylation of Benzene with 5-Ethylthiophene-3-carbonyl chloride

This protocol provides a general method for the acylation of a simple aromatic substrate.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (1.0 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Benzene (10-20 eq, acts as solvent and reactant)

• Anhydrous Dichloromethane (DCM) (if benzene is not used as solvent)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagent Loading: Under a positive pressure of nitrogen, charge the flask with anhydrous AlCl₃ (1.2 eq). Add anhydrous benzene (10-20 eq).

• Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve 5-Ethylthiophene-3-carbonyl chloride (1.0 eq) in a small amount of anhydrous benzene and add it to the dropping funnel. Add the solution dropwise to the cooled AlCl₃ suspension over 30 minutes. The reaction is often exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction's progress by TLC.

• Quenching: In a separate large beaker, prepare a mixture of crushed ice and a small amount of concentrated HCl. While stirring vigorously, slowly and carefully pour the reaction mixture onto the ice. Caution: Highly exothermic, produces HCl gas. Perform in a well-ventilated fume hood.

• Work-up: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure (5-ethylthiophen-3-yl)(phenyl)methanone.

Applications in Drug Discovery and Materials Science

The thiophene nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous blockbuster drugs such as Clopidogrel and Olanzapine.[1] The acylation of aromatic rings with reagents like 5-Ethylthiophene-3-carbonyl chloride provides direct access to complex diaryl ketones. These structures serve as versatile synthons for further elaboration into a vast range of biologically active molecules, including anti-inflammatory, anti-cancer, and anti-convulsant agents.[1][16] The resulting ketone functionality can be readily transformed into other groups, such as alkanes via Clemmensen or Wolff-Kishner reduction, or used as a handle for constructing more complex heterocyclic systems.[7]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No or Low Conversion	Inactive catalyst (hydrolyzed AlCl₃)	Use fresh, anhydrous AlCl₃ from a newly opened bottle. Ensure all glassware is flame-dried and under inert gas.
Deactivated aromatic substrate	Friedel-Crafts reactions fail on strongly deactivated rings (e.g., nitrobenzene) or rings with basic amino groups.[17][18]
Multiple Products	Insufficient catalyst	Ensure at least a stoichiometric amount of catalyst is used to complex with the product ketone.
Reaction temperature too high	Maintain low temperature during addition and control any exotherms.
Dark, Tarry Mixture	Reaction too vigorous or temperature uncontrolled	Improve cooling, slow the rate of addition of the acyl chloride.
Impure starting materials	Ensure the acyl chloride and aromatic substrate are pure.

References

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• TSI Journals. (2014).
• BenchChem. (2025).

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. Retrieved from [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3)
• ResearchGate. (2008). Phase-Vanishing Method: Friedel-Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis.

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Organic Chemistry Portal. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Transition-metal/Lewis acid free synthesis of acyl benzothiophenes via C-C bond forming reaction. NIH.
• ACS Publications. (n.d.). Friedel—Crafts Acylation of Thiophene with Mixed Acetic Anhydrides. The Journal of Organic Chemistry.
• StudySmarter. (2023). Friedel Crafts Acylation: Mechanism & Conditions. StudySmarter.
• Fiveable. (n.d.). Acid chlorides. Organic Chemistry II Class Notes.
• YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. The Organic Chemistry Tutor.

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Chemistry Steps. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts.
• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Chemistry LibreTexts.
• ChemistryStudent. (n.d.). Acyl Chlorides (A-Level). ChemistryStudent.
• Beilstein Journal of Organic Chemistry. (n.d.). Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs). Beilstein Journal of Organic Chemistry.
• Inchem.org. (n.d.). ICSC 0210 - ACETYL CHLORIDE. Inchem.org.

• Chemguide. (n.d.). an introduction to acyl chlorides (acid chlorides). Chemguide. Retrieved from [Link]

• YouTube. (2019).
• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Acetyl Chloride. NJ.gov.
• National Institutes of Health (NIH). (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. NIH.
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• EPRA Journals. (2023).
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Catalytic Transformations of 5-Ethylthiophene-3-carbonyl Chloride: A Comprehensive Guide for Researchers

This document provides a detailed guide to the catalytic transformations of 5-ethylthiophene-3-carbonyl chloride, a versatile building block in medicinal chemistry and materials science. The protocols and application notes herein are designed for researchers, scientists, and drug development professionals, offering in-depth technical guidance grounded in established scientific principles.

Introduction: The Significance of 5-Ethylthiophene-3-carbonyl Chloride

5-Ethylthiophene-3-carbonyl chloride is a key intermediate for the synthesis of a diverse range of functionalized thiophene derivatives. The thiophene motif is a privileged scaffold in numerous pharmacologically active compounds and organic electronic materials. The acyl chloride functionality provides a highly reactive handle for a variety of chemical transformations, enabling the construction of complex molecular architectures. This guide focuses on catalytic methods, which offer significant advantages in terms of efficiency, selectivity, and sustainability over stoichiometric approaches.

I. Palladium-Catalyzed Cross-Coupling Reactions: Forging New Carbon-Carbon Bonds

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for the construction of C-C bonds. For 5-ethylthiophene-3-carbonyl chloride, these reactions primarily lead to the formation of ketones, which are valuable intermediates in organic synthesis.

A. Suzuki-Miyaura Coupling: Synthesis of Thienyl Aryl Ketones

The Suzuki-Miyaura coupling reaction of an acyl chloride with an organoboron reagent is a robust method for the synthesis of unsymmetrical ketones.[1] The reaction proceeds via a catalytic cycle involving oxidative addition, transmetalation, and reductive elimination.

Scientific Rationale: The choice of a palladium(0) catalyst, a suitable ligand, and a base is crucial for the success of the reaction. The ligand stabilizes the palladium center and facilitates the elementary steps of the catalytic cycle. The base activates the organoboron species, promoting transmetalation. For thiophene-containing substrates, careful selection of reaction conditions is necessary to avoid potential side reactions such as desulfurization or homocoupling. A protocol adapted from the synthesis of thienyl ketones has been shown to be effective for similar substrates.[2][3]

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous 1,4-dioxane

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried Schlenk flask, add 5-ethylthiophene-3-carbonyl chloride, the arylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• In a separate flask, prepare the catalyst solution by dissolving Pd(OAc)₂ and PPh₃ in anhydrous 1,4-dioxane under an inert atmosphere.

• Add the catalyst solution to the reaction flask via syringe.

• Heat the reaction mixture to 80-100 °C with stirring for 4-12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• After completion, cool the reaction to room temperature.

• Add water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography on silica gel.

Data Presentation: Suzuki-Miyaura Coupling of Thiophene Acyl Chlorides

Entry	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylboronic acid	Pd(OAc)₂/PPh₃	K₂CO₃	Dioxane	90	6	85	[2]
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene	100	8	91	[1]
3	3-Thienylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	80	12	78	[4]

Visualization: Catalytic Cycle of Suzuki-Miyaura Coupling

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• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Conductive Polymers from 5-Ethylthiophene-3-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Leveraging a Functionalized Thiophene Monomer for Advanced Conductive Polymers

The field of conductive polymers is continually advancing, driven by the need for materials with tailored electronic, optical, and physical properties. Polythiophenes, in particular, have garnered significant attention due to their excellent environmental stability and tunable characteristics.[1][2] The introduction of functional groups onto the thiophene monomer is a key strategy for modulating the properties of the resulting polymer and for enabling subsequent chemical modifications.

This guide focuses on 5-Ethylthiophene-3-carbonyl chloride , a promising yet under-explored monomer for the synthesis of functional conductive polymers. The presence of the ethyl group at the 5-position can enhance the solubility of the resulting polymer in organic solvents, a common challenge in the processing of conductive polymers.[3] More significantly, the highly reactive carbonyl chloride group at the 3-position serves as a versatile handle for post-polymerization modification, allowing for the covalent attachment of a wide array of functional moieties. This opens up possibilities for creating materials with specific properties for applications in sensors, bioelectronics, and drug delivery systems.[4]

This document provides detailed protocols for the proposed synthesis of poly(5-Ethylthiophene-3-carbonyl chloride) via chemical oxidative polymerization and for its subsequent functionalization. It also outlines the key characterization techniques necessary to validate the synthesis and to understand the properties of the resulting polymers.

Proposed Synthesis of Poly(5-Ethylthiophene-3-carbonyl chloride) via Oxidative Polymerization

Chemical oxidative polymerization is a widely used method for the synthesis of polythiophenes due to its simplicity and scalability.[5] Ferric chloride (FeCl₃) is a common and effective oxidant for this reaction.[5] The proposed mechanism involves the oxidation of the thiophene monomer to a radical cation, which then couples with other radical cations to form the polymer chain.[5]

A critical consideration for the polymerization of 5-Ethylthiophene-3-carbonyl chloride is the reactivity of the carbonyl chloride group. This functional group is sensitive to moisture and other nucleophiles. Therefore, the reaction must be carried out under strictly anhydrous and inert conditions to prevent its premature reaction.

Protocol 1: Chemical Oxidative Polymerization of 5-Ethylthiophene-3-carbonyl chloride

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (monomer)

• Anhydrous ferric chloride (FeCl₃) (oxidant)

• Anhydrous chloroform (CHCl₃) (solvent)

• Anhydrous methanol (CH₃OH) (for precipitation and washing)

• Argon or Nitrogen gas (for inert atmosphere)

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Oven-dried glassware (round-bottom flask, dropping funnel, etc.)

• Magnetic stirrer and stir bar

• Syringes and needles for transfer of dry solvents

Procedure:

• Reaction Setup: Assemble the oven-dried glassware under a stream of argon or nitrogen. A three-neck round-bottom flask equipped with a magnetic stir bar, a gas inlet, a dropping funnel, and a septum is recommended.

• Dispersion of Oxidant: In the reaction flask, add anhydrous ferric chloride (4 molar equivalents relative to the monomer) and anhydrous chloroform to create a dispersion. Stir the dispersion vigorously under an inert atmosphere.

• Monomer Solution Preparation: In a separate dry flask, dissolve 5-Ethylthiophene-3-carbonyl chloride (1 molar equivalent) in anhydrous chloroform.

• Polymerization: Slowly add the monomer solution from the dropping funnel to the stirred dispersion of ferric chloride over a period of 30 minutes. A color change to a dark, deep green or black is expected, indicating the onset of polymerization.[6]

• Reaction Time: Allow the reaction to proceed at room temperature for 16-24 hours under a continuous inert atmosphere.

• Precipitation and Purification:

  • After the reaction is complete, pour the reaction mixture into a large volume of anhydrous methanol to precipitate the polymer.

  • Collect the polymer by vacuum filtration.

  • Wash the polymer repeatedly with anhydrous methanol to remove any unreacted monomer, oxidant, and oligomers.

  • To further purify the polymer, it can be redissolved in a minimal amount of anhydrous chloroform and re-precipitated in anhydrous methanol.

• Drying: Dry the purified polymer under vacuum at a low temperature (e.g., 40 °C) to obtain a dark powder.

Diagram of the Proposed Oxidative Polymerization:

Caption: Oxidative polymerization of 5-Ethylthiophene-3-carbonyl chloride using FeCl₃.

Post-Polymerization Modification: A Gateway to Functional Polymers

The true utility of poly(5-Ethylthiophene-3-carbonyl chloride) lies in its potential for post-polymerization modification. The carbonyl chloride groups along the polymer backbone are reactive sites for nucleophilic acyl substitution, allowing for the attachment of a wide range of functional molecules.

Protocol 2: Functionalization of Poly(5-Ethylthiophene-3-carbonyl chloride) with an Amine

This protocol describes a general procedure for reacting the polymer with a primary amine to form a polyamide derivative of polythiophene. This can be adapted for other nucleophiles like alcohols or thiols.

Materials:

• Poly(5-Ethylthiophene-3-carbonyl chloride)

• A primary amine (e.g., hexylamine)

• Anhydrous tetrahydrofuran (THF) or another suitable aprotic solvent

• A non-nucleophilic base (e.g., triethylamine or pyridine) to act as an acid scavenger

• Anhydrous methanol for precipitation

Equipment:

• Dry glassware (round-bottom flask, etc.)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• Dissolution of Polymer: Dissolve the poly(5-Ethylthiophene-3-carbonyl chloride) in anhydrous THF in a dry flask under an inert atmosphere.

• Addition of Reagents: To the stirred polymer solution, add the primary amine (e.g., 1.2 molar equivalents per repeating unit of the polymer) and the non-nucleophilic base (1.2 molar equivalents).

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours. The progress of the reaction can be monitored by taking small aliquots and analyzing them by FT-IR to observe the disappearance of the carbonyl chloride peak and the appearance of an amide peak.

• Purification:

  • Precipitate the functionalized polymer by adding the reaction mixture to a large volume of methanol.

  • Collect the polymer by filtration and wash it thoroughly with methanol to remove any unreacted amine and base.

  • Dry the functionalized polymer under vacuum.

Diagram of Post-Polymerization Modification:

Caption: Post-polymerization modification of the synthesized polymer with a primary amine.

Characterization of the Synthesized Polymers

Thorough characterization is essential to confirm the structure and properties of the synthesized polymers. The following table summarizes the key techniques and the expected observations.

Technique	Purpose	Expected Results for Poly(5-Ethylthiophene-3-carbonyl chloride)	Expected Results for Functionalized Polymer (Amide)
FT-IR Spectroscopy	To identify functional groups and confirm polymerization.	- Broad peak for C=C stretching in the thiophene ring (~1400-1500 cm⁻¹).- Strong C=O stretching peak for the carbonyl chloride (~1750-1780 cm⁻¹).	- Disappearance or significant reduction of the carbonyl chloride C=O peak.- Appearance of a new C=O stretching peak for the amide (~1630-1680 cm⁻¹).- Appearance of N-H stretching (~3200-3400 cm⁻¹) and bending (~1550 cm⁻¹) peaks.
¹H NMR Spectroscopy	To determine the structure and regioregularity of the polymer.	- Broad signals in the aromatic region corresponding to the thiophene protons.- Signals corresponding to the ethyl group protons.	- Appearance of new signals corresponding to the protons of the attached functional group (e.g., the alkyl chain of the amine).
UV-Vis Spectroscopy	To investigate the electronic properties and conjugation length.	- An absorption maximum (λ_max) in the visible region, indicative of the π-π* transition of the conjugated backbone.	- A potential shift in the λ_max depending on the electronic nature of the attached functional group.
Scanning Electron Microscopy (SEM)	To study the morphology of the polymer film.	- Typically, a granular or globular morphology is observed for oxidatively polymerized thiophenes.[7]	- The morphology may change depending on the attached functional group and its influence on polymer packing.
Four-Point Probe	To measure the electrical conductivity.	- Expected to be in the range of a semiconducting material. The conductivity can be enhanced by doping.	- The conductivity will be highly dependent on the nature of the attached functional group. Insulating side chains may decrease conductivity.

Conclusion and Future Perspectives

The use of 5-Ethylthiophene-3-carbonyl chloride as a monomer presents a promising avenue for the development of novel functional conductive polymers. The protocols outlined in this guide provide a starting point for the synthesis and modification of these materials. The ability to easily introduce a wide variety of functional groups via post-polymerization modification opens up a vast design space for creating materials with tailored properties for specific applications in advanced electronics, sensing, and biomedical devices. Further research should focus on optimizing the polymerization conditions to control the molecular weight and regioregularity of the polymer, and on exploring the vast library of nucleophiles that can be used for functionalization to create a new generation of smart materials.

References

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• Synthesis and Polymerization of Thiophene-Bearing 2-Oxazolines and 2-Oxazines. Macromolecular Chemistry and Physics, 2019.
• Functionalization of Conductive Polymers through Covalent Postmodific
• Functional Conducting Polymers via Thiol-ene Chemistry. Biosensors, 2012.
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• Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. Polymers, 2021.
• New Polymerization methodology: Synthesis of Thiophene-Based Heterocyclic Polyethers.
• Thiophene-3-carbonyl Chloride.
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• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. Organic Process Research & Development, 2024.
• Synthesis and characterization of some novel polythiophene derivatives containing pyrazoline. Vietnam Journal of Chemistry, 2020.
• Synthesis and characteristics of some new polythiophene containing α,β-unsaturated carbonyl groups. Vietnam Journal of Chemistry, 2022.
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• Influence of solvent used on oxidative polymerization of Poly(3-hexylthiophene) in their chemical properties. Polymer Bulletin, 2014.
• Oxidative Photopolymerization of 3,4-Ethylenedioxythiophene (EDOT) via Graphitic Carbon Nitride. ChemPhotoChem, 2021.
• Synthesis, crystal structure characterization, Hirshfeld surface analysis, and Quantum chemical computations of Ethyl 5-(thiophene-2-carbonyl)thiazole-4-carboxylate. Journal of Molecular Structure, 2021.
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Technical Notes & Optimization

purification of 5-Ethylthiophene-3-carbonyl chloride by distillation or chromatography

Welcome to the technical support center for the purification of 5-Ethylthiophene-3-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals who require this reactive intermediate in high purity for their synthetic applications. Purity is paramount, as common contaminants can significantly impact downstream reaction yields and introduce unwanted byproducts.

This document provides a comprehensive overview of the two primary purification techniques—vacuum distillation and flash chromatography—complete with step-by-step protocols, troubleshooting guides, and answers to frequently asked questions. Our approach is grounded in explaining the causality behind experimental choices to empower you to adapt these methods to your specific needs.

Compound Profile: 5-Ethylthiophene-3-carbonyl Chloride

Understanding the physicochemical properties of 5-Ethylthiophene-3-carbonyl chloride is the first step in designing a robust purification strategy. As an acyl chloride, it is highly reactive, particularly towards nucleophiles like water.

Property	Value	Significance for Purification
CAS Number	95330-74-8	Unique identifier for this specific chemical substance.
Molecular Formula	C₇H₇ClOS	Confirms the elemental composition.
Molecular Weight	174.65 g/mol	Useful for characterization and reaction stoichiometry.
Physical State	Likely a high-boiling liquid or low-melting solid.	Influences handling and choice of purification method.
Boiling Point	Not reported in the literature. Expected to be >200 °C at atmospheric pressure, with significant decomposition. Similar compounds, like 5-chlorothiophene-2-carbonyl chloride, boil at 122-127 °C at 16 Torr.[1][2]	Vacuum distillation is mandatory to lower the boiling point and prevent thermal degradation.
Reactivity	Highly moisture-sensitive; reacts readily with water and other nucleophiles (e.g., alcohols, amines).[3]	All glassware must be rigorously dried, and all operations must be performed under an inert atmosphere (e.g., Nitrogen or Argon). Solvents must be anhydrous.
Stability	Susceptible to thermal decomposition at elevated temperatures and hydrolysis upon exposure to moisture.	Dictates the need for low-temperature purification methods like vacuum distillation or rapid flash chromatography.

Choosing Your Purification Method: Distillation vs. Chromatography

The choice between distillation and chromatography depends on the scale of your reaction, the nature of the impurities, and the thermal stability of your compound. This decision tree provides a logical workflow for selecting the optimal technique.

Sources

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• 2. 5-CHLOROTHIOPHENE-2-CARBONYL CHLORIDE CAS 42518-98-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. fishersci.ca [fishersci.ca]

Technical Support Center: Synthesis of 5-Ethylthiophene-3-carbonyl chloride

Welcome to the technical support guide for the synthesis of 5-Ethylthiophene-3-carbonyl chloride. This resource is designed for researchers, chemists, and process development professionals who utilize this important building block. We will address common challenges encountered during its synthesis, focusing on the identification, prevention, and removal of impurities to ensure the highest quality material for your research and development endeavors.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Synthesis

This section provides a foundational understanding of the standard synthetic route and the chemical principles at play.

Q1: What is the most common and efficient method for synthesizing 5-Ethylthiophene-3-carbonyl chloride?

A1: The most prevalent and industrially scalable method is the conversion of 5-Ethylthiophene-3-carboxylic acid using a chlorinating agent. Among the available reagents, thionyl chloride (SOCl₂) is most frequently employed due to its efficiency and the convenient nature of its byproducts.[1][2][3]

The overall reaction is as follows: 5-Ethylthiophene-3-carboxylic acid + SOCl₂ → 5-Ethylthiophene-3-carbonyl chloride + SO₂(g) + HCl(g)

The mechanism involves the carboxylic acid's hydroxyl group attacking the sulfur atom of thionyl chloride, forming a highly reactive acyl chlorosulfite intermediate. A subsequent nucleophilic attack by the chloride ion on the carbonyl carbon leads to the formation of the desired acyl chloride and the release of sulfur dioxide and hydrogen chloride as gaseous byproducts.[2][4] The evolution of these gases helps drive the reaction to completion, making it a high-yielding and effectively irreversible process.[4]

Q2: Why is thionyl chloride often preferred over other chlorinating agents like oxalyl chloride or phosphorus pentachloride (PCl₅)?

A2: While reagents like oxalyl chloride and PCl₅ are also effective, thionyl chloride offers distinct practical advantages.[1][2]

• Gaseous Byproducts: As mentioned, the byproducts of the thionyl chloride reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases.[5] This simplifies the purification process, as they are easily removed from the reaction mixture, often through a gas trap or by applying a vacuum.

• Liquid Reagent: Thionyl chloride is a liquid at room temperature, making it easy to handle and measure. It can also serve as both the reagent and the solvent when used in excess.[3]

• Cost-Effectiveness: Thionyl chloride is generally more economical than oxalyl chloride, making it a preferred choice for larger-scale syntheses.

In contrast, using PCl₅ results in a liquid byproduct, phosphorus oxychloride (POCl₃), which has a boiling point close to many acyl chlorides, complicating separation by distillation.[1] Oxalyl chloride is highly effective and produces gaseous byproducts (CO, CO₂, HCl), but it is more expensive and often reserved for smaller-scale or more sensitive substrates.[3][6]

Q3: How stable is the thiophene ring during this synthesis? Is there a risk of polymerization or degradation?

A3: The thiophene ring is considered aromatic and is relatively stable, especially when compared to other five-membered heterocycles like furan or pyrrole.[7][8][9] It is generally stable to the acidic conditions generated (HCl byproduct) during the reaction with thionyl chloride. However, under very strong acidic conditions or elevated temperatures, thiophenes can be susceptible to acid-catalyzed polymerization or the formation of tarry byproducts.[10] For this specific synthesis, if standard conditions are maintained (e.g., gentle reflux), significant degradation of the thiophene ring is not a primary concern. The key is to avoid unnecessarily harsh conditions or prolonged reaction times at high temperatures.

Section 2: Troubleshooting Guide - Common Impurities & Solutions

This section addresses specific experimental issues in a problem-and-solution format.

Problem 1: Incomplete Conversion

Q: My post-reaction analysis (NMR, HPLC of a quenched sample) shows a significant amount of unreacted 5-Ethylthiophene-3-carboxylic acid. What are the likely causes and how can I fix this?

A: This is one of the most common issues and typically points to suboptimal reaction conditions or reagent quality.

Potential Causes & Recommended Solutions:

Potential Cause	Explanation	Recommended Solution
Insufficient Thionyl Chloride	The stoichiometry was miscalculated, or not enough excess was used to drive the reaction to completion.	Use a modest excess of thionyl chloride (e.g., 1.5 to 2.0 molar equivalents) to ensure all the carboxylic acid reacts.[4]
Presence of Moisture	Water in the starting material, solvent, or glassware will react with and consume thionyl chloride, and can also hydrolyze the product back to the starting material.[4]	Thoroughly dry all glassware in an oven. Use an anhydrous grade of any solvent (if used). Ensure the starting carboxylic acid is dry. Conduct the reaction under an inert atmosphere (e.g., N₂ or Ar).
Low Reaction Temperature / Insufficient Time	The reaction kinetics may be too slow at lower temperatures to reach completion within the allotted time.	The reaction is often performed at reflux in neat thionyl chloride (b.p. ~76 °C) or a suitable solvent.[3] Ensure the reaction is allowed to proceed for an adequate duration (typically 2-4 hours), monitoring by TLC or HPLC (of a quenched aliquot) if necessary.
Poor Reagent Quality	The thionyl chloride may have decomposed upon storage.	Use a fresh bottle of thionyl chloride or distill older reagent before use.[11]

Problem 2: High-Boiling Point Impurities

Q: After distilling my product, I see a significant high-boiling residue and my yield is low. What is this impurity?

A: The most probable high-boiling impurity is 5-Ethylthiophene-3-carboxylic anhydride .

Causality: The anhydride forms when a molecule of the reactive acyl chlorosulfite intermediate reacts with a molecule of the starting carboxylic acid instead of with a chloride ion. This pathway can become more significant if the concentration of the carboxylic acid is high relative to the available chloride.

Prevention Strategies:

• Control Reagent Addition: A common technique to minimize anhydride formation is to add the carboxylic acid portion-wise to the thionyl chloride. This ensures that the concentration of the carboxylic acid is always low in an environment rich with the chlorinating agent.

• Use of Catalytic DMF: For sluggish reactions, adding a catalytic amount of N,N-Dimethylformamide (DMF) can be beneficial. DMF reacts with thionyl chloride to form the Vilsmeier reagent, which is a more powerful chlorinating agent and can accelerate the conversion of the carboxylic acid to the acid chloride, thereby reducing the time available for side reactions.[4]

Problem 3: Product Discoloration

Q: My purified 5-Ethylthiophene-3-carbonyl chloride is pale yellow to brown. Is this normal and what causes it?

A: The pure product should be a colorless to very pale yellow liquid or solid (m.p. can be near room temperature). Significant color indicates the presence of impurities.

Potential Causes & Recommended Solutions:

Potential Cause	Explanation	Recommended Solution
Decomposed Thionyl Chloride	Old thionyl chloride can decompose to form colored impurities like disulfur dichloride (S₂Cl₂), which is yellow-orange.[11] These can contaminate the final product.	Always use a fresh or recently distilled bottle of thionyl chloride for the best results.
Overheating / Prolonged Reaction Time	Exposing the thiophene ring to harsh conditions (high heat for a long time) can lead to minor polymerization or the formation of colored degradation products.[10]	Maintain careful temperature control during the reaction and distillation. Do not heat for longer than necessary to achieve full conversion.
Charring during Distillation	Overheating the distillation flask, especially towards the end when the residue is concentrated, can cause decomposition.	Use a vacuum distillation setup with a well-controlled oil bath. Do not distill to complete dryness.

Section 3: Analytical Protocols for Quality Control

The high reactivity of acyl chlorides makes direct analysis challenging. Here are validated methods for assessing the purity of your product.

Q: How can I accurately determine the purity of my 5-Ethylthiophene-3-carbonyl chloride?

A: Due to its moisture sensitivity and reactivity, direct analysis on standard HPLC or GC columns can lead to degradation and inaccurate results.[11] The recommended approach is derivatization into a more stable compound.

Protocol 1: Derivatization for HPLC/LC-MS Analysis

This protocol converts the reactive acyl chloride into a stable methyl ester, which is easily analyzed.

• Sample Preparation: In a clean, dry vial, dissolve a small, accurately weighed amount of your acyl chloride product (e.g., ~10 mg) in an anhydrous solvent like dichloromethane or THF (1 mL).

• Derivatization: To this solution, add a small excess of anhydrous methanol (~5-10 equivalents). Let the reaction stir for 15-20 minutes at room temperature. A base like pyridine can be added to scavenge the generated HCl, but is often not necessary.

• Analysis: Dilute the resulting solution of the methyl ester to an appropriate concentration for HPLC analysis.

• Interpretation: The primary peak will be the methyl 5-ethylthiophene-3-carboxylate. The key impurity to look for is the starting carboxylic acid, which will have a different retention time. The relative peak areas (with appropriate response factors) can be used to determine the purity.[12]

Protocol 2: Direct ¹H NMR Analysis

NMR can be performed directly on the acyl chloride if done quickly in an anhydrous deuterated solvent (like CDCl₃).

• Sample Preparation: Prepare the sample immediately before analysis. Add a few drops of the acyl chloride to an NMR tube containing anhydrous CDCl₃. Cap the tube securely.

• Acquisition: Acquire the ¹H NMR spectrum promptly.

• Interpretation:

  • Product: Look for the characteristic signals of the 5-ethylthiophene ring protons and the ethyl group protons. The chemical shifts will be different from the starting carboxylic acid.

  • Starting Material: The most telling sign of unreacted starting material is the presence of a broad singlet for the carboxylic acid proton (-COOH), typically far downfield (>10 ppm).

  • Anhydride: The anhydride will have a distinct set of thiophene and ethyl group signals, slightly different from both the acid and the acid chloride.

Section 4: Recommended Experimental Workflow

This section provides a validated, step-by-step protocol designed to maximize purity and yield.

Objective: To synthesize 5-Ethylthiophene-3-carbonyl chloride from 5-Ethylthiophene-3-carboxylic acid with high purity.

Workflow Diagram:

Caption: Recommended workflow for the synthesis of 5-Ethylthiophene-3-carbonyl chloride.

Step-by-Step Protocol:

• Preparation:

  • Ensure all glassware (round-bottom flask, condenser, addition funnel) is oven-dried and assembled while hot under a stream of dry nitrogen or argon. Equip the top of the condenser with a gas bubbler or a drying tube to prevent moisture ingress.

• Reaction Setup:

  • To the reaction flask, charge thionyl chloride (1.5 - 2.0 equivalents). If desired, an anhydrous solvent like toluene or dichloromethane can be used, but the reaction often works well neat.

  • Dissolve 5-Ethylthiophene-3-carboxylic acid (1.0 equivalent) in a minimal amount of the reaction solvent (if used) and place it in the addition funnel.

• Reagent Addition:

  • Begin stirring the thionyl chloride and add the carboxylic acid solution dropwise over 30-60 minutes. The reaction is exothermic and will generate gas, so control the addition rate to maintain a steady evolution of HCl and SO₂.

• Reaction:

  • After the addition is complete, slowly heat the mixture to a gentle reflux (typically around 70-80°C).

  • Maintain the reflux for 2-4 hours. The reaction is often considered complete when gas evolution ceases.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully remove the excess thionyl chloride under reduced pressure using a rotary evaporator. It is advisable to use a base trap (e.g., NaOH solution) to neutralize the volatile, corrosive vapors.

• Purification:

  • The crude residue is then purified by fractional distillation under high vacuum. Collect the fraction corresponding to 5-Ethylthiophene-3-carbonyl chloride.

• Storage:

  • The purified product is highly moisture-sensitive. Store it in a tightly sealed container (e.g., an amber glass bottle with a Teflon-lined cap) under an inert atmosphere (N₂ or Ar) and in a cool, dry place.

Section 5: Summary of Impurity Formation and Mitigation

The following diagram illustrates the primary reaction pathway and the formation of key impurities.

Caption: Reaction pathways leading to the desired product and a key anhydride impurity.

References

• Chemguide. (n.d.). Converting Carboxylic Acids into Acyl (Acid) Chlorides. Retrieved from [Link]

• FranklyChemistry. (2015, February 8). Carboxylic Acids Advanced. Reaction with Thionyl Chloride [Video]. YouTube. [Link]

• PubMed. (2017). Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances. Retrieved from [Link]

• Reddit. (2024). Why is thiophene stable to acid?. r/OrganicChemistry. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Google Patents. (n.d.). CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate.

• Quora. (2017). What is the acidity order of thiophene pyrrole and furan?. Retrieved from [Link]

• Reddit. (2025). Synthesis of Acyl Chlorides with Thionyl Chloride. r/Chempros. Retrieved from [Link]

• ResearchGate. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved from [Link]

• Google Patents. (n.d.). US2432991A - Acylation of thiophene.

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• SlideShare. (n.d.). Thiophene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

• OrgoSolver. (n.d.). Carboxylic Acid → Acid Chloride with SOCl₂. Retrieved from [Link]

• ResearchGate. (2012). What is the simplest way to derive an acid chloride so it can be analyzed by HPLC?. Retrieved from [Link]

• ResearchGate. (2016). How to achieve chlorination of carboxylic acid to convert into acid chloride?. Retrieved from [Link]

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side reactions of 5-Ethylthiophene-3-carbonyl chloride with amines

A Guide to Navigating Amidation Reactions and Side Products

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-Ethylthiophene-3-carbonyl chloride. As a Senior Application Scientist, I've seen firsthand the challenges and nuances of using this versatile reagent. This guide is designed to move beyond simple protocols and provide in-depth, field-proven insights into its reactivity with amines, helping you troubleshoot common side reactions and optimize your synthesis for higher yields and purity.

The Core Reaction: A Mechanistic Overview

The reaction of 5-Ethylthiophene-3-carbonyl chloride with a primary or secondary amine is a classic nucleophilic acyl substitution, proceeding through an addition-elimination mechanism.[1][2] The high reactivity of the acyl chloride is driven by the electron-withdrawing nature of both the carbonyl oxygen and the chlorine atom, which renders the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.[3][4]

The amine's nitrogen atom, with its lone pair of electrons, acts as the nucleophile, attacking the carbonyl carbon.[5] This forms a tetrahedral intermediate, which then collapses, reforming the carbon-oxygen double bond and expelling the chloride ion as a good leaving group. A second molecule of the amine (or an added base) then deprotonates the nitrogen to yield the final amide product and an ammonium chloride salt.[1][2][3]

Diagram: Desired Amidation Pathway

Caption: The two-stage nucleophilic addition-elimination mechanism for amide formation.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental issues in a question-and-answer format, providing both the cause and the corrective action.

Table 1: Quick Troubleshooting Reference

Symptom Observed	Probable Cause	Recommended Solution(s)
Reaction stalls at ~50% conversion; low yield of amide with significant ammonium salt precipitate.	Incorrect Stoichiometry: Insufficient amine to act as both nucleophile and base.	Use at least 2.1 equivalents of the amine OR use 1 equivalent of the amine with 1.1 equivalents of a non-nucleophilic base (e.g., triethylamine, pyridine).[6][7]
Starting material is consumed, but the major isolated product is 5-Ethylthiophene-3-carboxylic acid.	Hydrolysis: The acyl chloride reacted with trace water in the solvent or on glassware.	Use anhydrous solvents, dry glassware thoroughly, and run the reaction under an inert atmosphere (N₂ or Ar).[4][8][9]
Reaction is sluggish or incomplete, even with correct stoichiometry.	Poor Amine Nucleophilicity: The amine is sterically hindered or electronically deactivated (e.g., aniline derivatives).	Gently warm the reaction (e.g., to 40°C). If unsuccessful, consider converting the carboxylic acid using a stronger coupling agent like HATU or forming a mixed anhydride.[10][11]
An unexpected ester byproduct is detected by LC-MS or NMR.	Reaction with Nucleophilic Solvent: Using an alcohol (e.g., methanol, ethanol) as the solvent.	Switch to an inert, aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Toluene.[7]
The reaction is violent, producing white smoke and a rapid exotherm.	High Reactivity of Acyl Chloride: This is the inherent nature of the reaction.[1][12]	Add the acyl chloride solution dropwise to the amine solution at a reduced temperature (e.g., 0°C) to control the reaction rate.[7]

Frequently Asked Questions (FAQs)

Q1: My reaction produced a large amount of a white solid that is only partially soluble in my extraction solvent. What is it?

A: The white solid is a mixture of your desired amide product and the ammonium chloride salt byproduct.[1][13] The salt is formed when the HCl generated during the reaction is neutralized by a second equivalent of your amine.[14] This salt is typically insoluble in common organic solvents like DCM or ethyl acetate but is soluble in water. During your aqueous workup, this salt will partition into the aqueous layer.

Q2: I only have one equivalent of my expensive amine. Can I still get a good yield?

A: Yes. Instead of using a second equivalent of your valuable amine as the acid scavenger, you can use an inexpensive, non-nucleophilic tertiary amine base.[7] Add 1.0 equivalent of your primary/secondary amine and 1.1-1.2 equivalents of a base like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) to your reaction mixture before adding the acyl chloride.[15] Pyridine can also be used.[6]

Q3: What is the best way to monitor the reaction's progress?

A: Thin-Layer Chromatography (TLC) is the most common and effective method.[15] Spot the reaction mixture alongside your starting amine. The disappearance of the amine spot and the appearance of a new, typically less polar, product spot indicates the reaction is proceeding. Staining with potassium permanganate can be effective for visualizing the thiophene-containing compounds if they are not UV-active.

Q4: My 5-Ethylthiophene-3-carbonyl chloride is a dark color. Is it still usable?

A: Acyl chlorides can degrade over time, especially with repeated exposure to atmospheric moisture.[16][17] A pale yellow color is common, but a dark brown or black color suggests significant decomposition, likely to the carboxylic acid and potentially other byproducts. It is highly recommended to use freshly prepared or recently purchased acyl chloride for best results. If you must use older material, purification by distillation under reduced pressure may be necessary.

Diagram: Competing Reaction Pathways

Sources

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• 5. chemistrystudent.com [chemistrystudent.com]
• 6. Video: Acid Halides to Carboxylic Acids: Hydrolysis [jove.com]
• 7. Amide Synthesis [fishersci.it]
• 8. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 9. chemguideforcie.co.uk [chemguideforcie.co.uk]
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• 17. fishersci.com [fishersci.com]

Technical Support Center: Optimizing Acylation Reactions with 5-Ethylthiophene-3-carbonyl chloride

Welcome to the technical support center for optimizing acylation reactions using 5-Ethylthiophene-3-carbonyl chloride. This guide is designed for researchers, scientists, and professionals in drug development who are looking to efficiently utilize this versatile reagent. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific challenges you may encounter during your experiments. Our goal is to empower you with the scientific rationale behind experimental choices to ensure reproducible and high-yielding results.

Frequently Asked Questions (FAQs)

Q1: What is 5-Ethylthiophene-3-carbonyl chloride, and what are its primary applications?

5-Ethylthiophene-3-carbonyl chloride is a derivative of thiophene, a five-membered aromatic heterocycle containing a sulfur atom.[1] The presence of the ethyl group at the 5-position and the reactive acyl chloride at the 3-position makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical industries.[2] Its primary application is in Friedel-Crafts acylation reactions to introduce the 5-ethylthenoyl group onto various aromatic and heteroaromatic substrates.[3]

Q2: What are the key safety precautions when handling 5-Ethylthiophene-3-carbonyl chloride?

Like most acyl chlorides, 5-Ethylthiophene-3-carbonyl chloride is a corrosive and moisture-sensitive compound.[4] It can cause severe skin burns and eye damage.[4] Inhalation may lead to respiratory irritation.[4] It is crucial to handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4] Ensure all glassware is dry and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride.[5][6]

Q3: How should 5-Ethylthiophene-3-carbonyl chloride be stored?

To maintain its integrity, 5-Ethylthiophene-3-carbonyl chloride should be stored in a cool, dry, and well-ventilated area, away from moisture and incompatible materials such as strong bases and oxidizing agents.[4] The container should be tightly sealed. For long-term storage, refrigeration (2-8°C) is recommended.[4]

Q4: What is the mechanism of the Friedel-Crafts acylation reaction?

The Friedel-Crafts acylation is an electrophilic aromatic substitution reaction.[7] It proceeds through the formation of a highly electrophilic acylium ion, which is generated by the reaction of the acyl chloride with a Lewis acid catalyst (e.g., AlCl₃).[3][7] This acylium ion then attacks the electron-rich aromatic ring of the substrate, leading to the formation of a ketone.[7][8]

Troubleshooting Guide

This section addresses common problems encountered during the acylation of substrates with 5-Ethylthiophene-3-carbonyl chloride.

Issue 1: Low or No Product Yield

Potential Causes & Solutions

• Deactivated Aromatic Substrate: Friedel-Crafts acylation is less effective on aromatic rings bearing strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR).[5] If your substrate is deactivated, you may need to use more forcing reaction conditions, such as a stronger Lewis acid or higher temperatures. However, be aware that this can lead to side reactions.[5]

• Inactive Catalyst: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture.[5] Any water in the reaction system will deactivate the catalyst.[5]

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents and fresh, high-purity Lewis acid.[6]

• Insufficient Catalyst: In many Friedel-Crafts acylation reactions, the Lewis acid is required in stoichiometric amounts, not catalytic amounts.[5][9] This is because the ketone product can form a complex with the Lewis acid, rendering it inactive.[5][9]

  • Solution: Use at least one equivalent of the Lewis acid catalyst relative to the acyl chloride. For substrates containing other Lewis basic functional groups, more than one equivalent will be necessary.

• Suboptimal Reaction Temperature: The reaction temperature can significantly impact the yield.[5] Some reactions proceed well at room temperature, while others may require cooling or heating.[10]

  • Solution: Start the reaction at a low temperature (e.g., 0-5 °C) and gradually warm to room temperature.[11] If no reaction is observed, gentle heating may be necessary. Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature.[5]

Issue 2: Formation of Multiple Products/Side Reactions

Potential Causes & Solutions

• Positional Isomers: Depending on the substrate, acylation can occur at different positions on the aromatic ring, leading to a mixture of isomers. The directing effects of substituents on the substrate will determine the major product.

  • Solution: The regioselectivity of Friedel-Crafts acylation on thiophenes generally favors the 2- and 5-positions due to the greater stabilization of the cationic intermediate.[12] However, steric hindrance from the substrate or the acyl chloride can influence this. A careful analysis of the substrate's electronic and steric properties is necessary.

• Polysubstitution: While less common than in Friedel-Crafts alkylation, polyacylation can occur, especially with highly activated aromatic rings.[5] The introduction of the deactivating acyl group generally makes a second acylation less favorable.[13]

  • Solution: Use a stoichiometric amount of the acylating agent or a slight excess of the aromatic substrate.

• Reaction with Solvent: Some solvents can compete with the substrate in the acylation reaction. For example, using benzene as a solvent when acylating a less reactive substrate can lead to the acylation of benzene.

  • Solution: Use an inert solvent such as dichloromethane (DCM), carbon disulfide (CS₂), or nitrobenzene.[6]

Issue 3: Difficult Product Purification

Potential Causes & Solutions

• Complex with Lewis Acid: The ketone product forms a stable complex with the Lewis acid, which needs to be broken during the work-up.[14]

  • Solution: The reaction is typically quenched by carefully pouring the reaction mixture into a mixture of ice and dilute hydrochloric acid.[6][11][14] This hydrolyzes the aluminum chloride and breaks up the complex.

• Emulsion during Work-up: The work-up procedure often involves extraction with an organic solvent, which can sometimes lead to the formation of emulsions.

  • Solution: Adding a saturated solution of sodium chloride (brine) can help to break up emulsions.[11]

• Unreacted Starting Materials: If the reaction does not go to completion, separating the product from the starting materials can be challenging.

  • Solution: Monitor the reaction progress by TLC or GC to ensure completion.[2] If separation is difficult, column chromatography is a common purification method.

Experimental Protocols & Data

General Protocol for Friedel-Crafts Acylation

This protocol provides a general starting point. Optimization of specific parameters will be necessary for different substrates.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride

• Aromatic substrate

• Anhydrous Lewis acid (e.g., AlCl₃)

• Anhydrous solvent (e.g., Dichloromethane)

• Dry glassware (three-necked round-bottom flask, dropping funnel, condenser)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Set up a dry three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere.[6]

• To the flask, add the anhydrous Lewis acid (1.1 equivalents) and anhydrous solvent.[6]

• Cool the mixture to 0-5 °C in an ice bath.[11]

• Dissolve 5-Ethylthiophene-3-carbonyl chloride (1.0 equivalent) in the anhydrous solvent and add it to the dropping funnel. Add this solution dropwise to the stirred Lewis acid suspension.[6]

• After the addition is complete, dissolve the aromatic substrate (1.0 equivalent) in the anhydrous solvent and add it dropwise to the reaction mixture, maintaining the low temperature.[6]

• After the addition of the substrate, allow the reaction to stir at 0-5 °C for 30 minutes, then warm to room temperature.[11]

• Monitor the reaction progress by TLC.[5]

• Once the reaction is complete, carefully quench the reaction by pouring it into a beaker containing crushed ice and 1M HCl.[6][11]

• Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with the organic solvent.[11][14]

• Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine.[6][11]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[6]

• Purify the crude product by recrystallization or column chromatography.

Data Presentation: Choice of Lewis Acid Catalyst

The choice of catalyst is critical for the success of the acylation reaction.[2]

Catalyst	Reactivity	Common Applications	Considerations
AlCl₃	High	General purpose, highly effective for most substrates.	Very moisture sensitive, often required in stoichiometric amounts, can cause charring with sensitive substrates.[5][9]
FeCl₃	Moderate	Milder alternative to AlCl₃, useful for activated substrates.	Less reactive than AlCl₃.
ZnCl₂	Mild	Used for acylation of sensitive heterocycles like furans and thiophenes.[9]	Can be used in catalytic amounts in some cases.[9]
Solid Acids	Variable	Environmentally friendly, reusable catalysts (e.g., zeolites, clays).[2][15]	May require higher temperatures and longer reaction times, mass transfer limitations can be an issue.[10][15]

Visualizations

Reaction Workflow

Caption: General workflow for Friedel-Crafts acylation.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low reaction yields.

References

• BenchChem. (n.d.). A Comparative Guide to Catalysts for Thiophene Acylation.
• BenchChem. (n.d.). Application Notes & Protocols: Experimental Setup for Friedel-Crafts Acylation Reactions.
• BenchChem. (n.d.). Troubleshooting low yield in Friedel-Crafts acylation reactions.
• Hartough, H. D., & Kosak, A. I. (1948). Acylation Studies in the Thiophene and Furan Series. III. Natural and Synthetic Silica-Metal Oxide Catalysts. Journal of the American Chemical Society, 70(2), 867–869.
• Hartough, H. D. (1949). U.S. Patent No. 2,492,629. Washington, DC: U.S.
• ACS Publications. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction.
• Hartough, H. D. (1947). U.S. Patent No. 2,432,991. Washington, DC: U.S.

• Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. (2020, October 20). [Video]. YouTube. Retrieved from [Link]

• University of Michigan. (n.d.). Experiment 1: Friedel-Crafts Acylation.
• Ghorbani-Choghamarani, A., & Azadi, G. (2016). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material.
• Wang, Y., et al. (2014).
• BenchChem. (n.d.). Synthesis of Ethyl 5-chlorothiophene-2.

• ResearchGate. (2015). Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Regioselectivity in Friedel–Crafts acylation of thiophene. Retrieved from [Link]

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation with Practice Problems. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

• Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. (2017, July 5). [Video]. YouTube. Retrieved from [Link]

• BenchChem. (n.d.). 5-Chlorothiophene-2-carbonyl chloride: A Technical Guide to Safe Handling, Storage, and Emergency Procedures.

Sources

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• 7. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 10. tsijournals.com [tsijournals.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 15. researchgate.net [researchgate.net]

Navigating the Challenges of a High-Reactivity Thiophene Derivative: A Technical Support Guide for 5-Ethylthiophene-3-carbonyl chloride

From the desk of the Senior Application Scientist

Welcome to the technical support center for 5-Ethylthiophene-3-carbonyl chloride. As a potent acylating agent, this derivative of thiophene is instrumental in the synthesis of a wide array of novel compounds in the pharmaceutical and materials science sectors. However, its high reactivity, particularly its pronounced moisture sensitivity, presents a unique set of challenges in the laboratory. This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, field-tested insights to ensure the success and reproducibility of your experiments. We will delve into the causality behind common experimental pitfalls and offer robust, self-validating protocols to navigate them effectively.

Understanding the Core Challenge: Moisture Sensitivity

5-Ethylthiophene-3-carbonyl chloride, like most acyl chlorides, is highly susceptible to hydrolysis. Even trace amounts of moisture in the reaction environment can lead to the formation of the corresponding carboxylic acid, 5-ethylthiophene-3-carboxylic acid. This not only consumes your starting material but can also complicate purification and reduce the overall yield of your desired product.

Core Properties of 5-Ethylthiophene-3-carbonyl chloride

Property	Value	Source
CAS Number	95330-74-8	N/A
Molecular Formula	C₇H₇ClOS	N/A
Molecular Weight	174.65 g/mol	N/A
Appearance	Likely a colorless to pale yellow liquid	Inferred from similar compounds[1][2]
Boiling Point	Data not available; likely requires vacuum distillation for purification	Inferred from similar compounds[3]
Storage	Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., nitrogen or argon)	[4][5]

Frequently Asked Questions (FAQs)

Here, we address some of the most common queries our team has received regarding the handling and use of 5-Ethylthiophene-3-carbonyl chloride.

Q1: My NMR spectrum shows a significant amount of 5-ethylthiophene-3-carboxylic acid in my freshly opened bottle of 5-Ethylthiophene-3-carbonyl chloride. What happened?

A1: This is a classic sign of hydrolysis. Acyl chlorides are notoriously sensitive to moisture, and even brief exposure to atmospheric humidity can lead to degradation.[4] It's possible the container was not sealed properly or was opened in a humid environment. For this reason, it is crucial to handle the reagent under strictly anhydrous conditions, preferably in a glovebox or under a stream of dry inert gas.

Q2: Can I use solvents directly from the bottle for my reaction?

A2: It is strongly advised against. Most commercial solvents, even those labeled as "anhydrous," can contain trace amounts of water that are sufficient to hydrolyze your acyl chloride. Solvents should be rigorously dried using appropriate methods (e.g., distillation from a suitable drying agent or passage through an activated alumina column) immediately before use.

Q3: How should I properly store an opened bottle of 5-Ethylthiophene-3-carbonyl chloride?

A3: Once opened, the bottle should be tightly sealed, preferably with a cap that has a PTFE liner. The headspace of the bottle should be flushed with a dry, inert gas like nitrogen or argon before sealing. For long-term storage, consider transferring the reagent into smaller, sealed ampoules under an inert atmosphere to minimize repeated exposure of the entire stock to the atmosphere. Store in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, and strong bases.[4][5]

Q4: What is the best way to quench a reaction containing unreacted 5-Ethylthiophene-3-carbonyl chloride?

A4: Quenching should be done carefully and in a controlled manner, typically at a low temperature (e.g., 0 °C). A slow, dropwise addition of a nucleophilic quenching agent is recommended. Suitable quenching agents include cold water, a saturated aqueous solution of sodium bicarbonate, or a primary/secondary amine if the formation of the corresponding amide is acceptable in the workup. The use of sodium bicarbonate will also neutralize the HCl byproduct.[6][7]

Troubleshooting Guide: From Symptoms to Solutions

This section is designed to help you diagnose and resolve common issues encountered during reactions with 5-Ethylthiophene-3-carbonyl chloride.

Symptom 1: Low or No Product Yield

Potential Cause	Underlying Reason	Recommended Solution
Hydrolysis of Starting Material	The acyl chloride has been degraded by moisture to the unreactive carboxylic acid.	- Ensure all glassware is flame-dried or oven-dried before use.- Use freshly dried, anhydrous solvents.- Handle the acyl chloride under a dry, inert atmosphere (glovebox or Schlenk line).
Inactive Catalyst (for Friedel-Crafts reactions)	Lewis acid catalysts like AlCl₃ are extremely moisture-sensitive and will be deactivated by water.[8]	- Use a fresh, unopened container of the Lewis acid or purify it before use.- Add the catalyst under a blanket of inert gas.
Deactivated Aromatic Substrate	In Friedel-Crafts acylation, strongly electron-withdrawing groups on the aromatic ring can prevent the reaction from proceeding.[8][9][10]	- If possible, choose a substrate without strongly deactivating groups.- Consider alternative synthetic routes if the substrate cannot be changed.
Insufficient Reaction Temperature	The activation energy for the reaction may not be met at the current temperature.	- Gradually increase the reaction temperature while monitoring for product formation and potential side reactions by TLC or LC-MS.

Symptom 2: Presence of Multiple Spots on TLC, Including a Polar Impurity

Potential Cause	Underlying Reason	Recommended Solution
Formation of 5-ethylthiophene-3-carboxylic acid	Hydrolysis of the acyl chloride due to residual moisture. The carboxylic acid is significantly more polar than the desired product.	- Follow the rigorous anhydrous techniques described above.- During workup, a wash with a dilute aqueous base (e.g., NaHCO₃) can remove the acidic impurity.[6][7]
Polyacylation (in Friedel-Crafts reactions)	While less common than with alkylation, highly activated aromatic substrates can undergo multiple acylations.[8]	- Use a 1:1 stoichiometry of the acyl chloride to the aromatic substrate.- The acyl group is deactivating, which usually prevents further reaction, but with very reactive substrates, consider milder conditions.[10][11]
Side Reactions of the Thiophene Ring	The thiophene ring itself can be unstable under strongly acidic conditions, potentially leading to polymerization or other side reactions.	- Consider using a milder Lewis acid catalyst (e.g., SnCl₄ instead of AlCl₃).- Maintain a low reaction temperature to minimize side reactions.

Symptom 3: Difficulty in Product Purification

Potential Cause	Underlying Reason	Recommended Solution
Co-elution of Product and Starting Material	The polarity of the desired product and unreacted 5-Ethylthiophene-3-carbonyl chloride may be similar.	- Ensure the reaction goes to completion by monitoring with TLC or LC-MS.- During workup, unreacted acyl chloride can be quenched with a suitable nucleophile to form a more polar byproduct that is easier to separate.
Formation of Anhydride	If the starting carboxylic acid is used to generate the acyl chloride in situ and the reaction is incomplete, the acyl chloride can react with the remaining carboxylic acid to form an anhydride.	- Ensure the conversion of the carboxylic acid to the acyl chloride is complete before adding the nucleophile.- Anhydrides can often be hydrolyzed during aqueous workup.
Persistent Lewis Acid Complex	In Friedel-Crafts reactions, the ketone product can form a stable complex with the Lewis acid, making isolation difficult.[8]	- A thorough aqueous workup, sometimes with a dilute acid wash, is necessary to break up the complex.

Experimental Protocols

To provide a practical framework, we have outlined a general, self-validating protocol for a common reaction type involving 5-Ethylthiophene-3-carbonyl chloride.

Protocol 1: General Procedure for Amide Synthesis

This protocol describes a standard method for the synthesis of N-substituted-5-ethylthiophene-3-carboxamides.

• Preparation of the Amine Solution: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the desired primary or secondary amine (1.0 equivalent) and a suitable non-nucleophilic base (e.g., triethylamine, 1.1 equivalents) in a rigorously dried aprotic solvent (e.g., dichloromethane, THF).

• Acylation Reaction: Cool the stirred amine solution to 0 °C using an ice bath. Slowly add a solution of 5-Ethylthiophene-3-carbonyl chloride (1.0 equivalent) in the same anhydrous solvent to the amine solution via a dropping funnel.[6]

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC) or LC-MS until the limiting reagent is consumed.

• Work-up: Upon completion, cool the reaction mixture back to 0 °C and quench any unreacted acyl chloride by the slow addition of water. Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated aqueous solution of sodium bicarbonate, and finally with brine.[6]

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.[6][7]

Visualizing the Process

To further clarify the critical aspects of working with 5-Ethylthiophene-3-carbonyl chloride, the following diagrams illustrate the hydrolysis pathway and a logical troubleshooting workflow.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 5-Chlorothiophene-2-carbonyl Chloride | 42518-98-9 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. fishersci.no [fishersci.no]
• 5. tcichemicals.com [tcichemicals.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. iajpr.com [iajpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 11. youtube.com [youtube.com]

Technical Support Center: Synthesis of 5-Ethylthiophene-3-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 5-Ethylthiophene-3-carbonyl chloride. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to help you achieve optimal yields and purity in your reactions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and practical laboratory experience.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 5-Ethylthiophene-3-carbonyl chloride from 5-Ethylthiophene-3-carboxylic acid using a chlorinating agent such as thionyl chloride (SOCl₂).

Issue 1: Low or No Product Yield

Question: I am getting a very low yield, or the reaction doesn't seem to be proceeding. What are the potential causes and how can I fix this?

Answer:

Low or no yield is a common issue that can often be traced back to a few key experimental parameters. Here’s a systematic approach to troubleshooting:

• Moisture Contamination: Acyl chlorides are highly susceptible to hydrolysis. Even trace amounts of water in your reaction setup can convert the product back to the starting carboxylic acid.

  • Solution: Ensure all glassware is rigorously oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use. Use anhydrous solvents, and ensure your starting 5-Ethylthiophene-3-carboxylic acid is as dry as possible.

• Purity of Thionyl Chloride: The quality of your chlorinating agent is paramount. Old or improperly stored thionyl chloride can decompose, leading to incomplete reactions.

  • Solution: Use a fresh bottle of thionyl chloride or distill older batches before use. The purity of thionyl chloride can be checked by its appearance (it should be a colorless to pale yellow liquid) and boiling point.

• Insufficient Reagent: An inadequate amount of the chlorinating agent will result in an incomplete conversion of the carboxylic acid.

  • Solution: Use a molar excess of thionyl chloride, typically 1.5 to 2.5 equivalents, to drive the reaction to completion.

• Suboptimal Reaction Temperature: The conversion of carboxylic acids to acyl chlorides often requires heating to proceed at a reasonable rate.

  • Solution: Gently heat the reaction mixture. A typical temperature range is 60-80°C. Monitor the reaction progress by TLC (after quenching a small aliquot with methanol to form the methyl ester) to determine the optimal temperature and reaction time for your specific setup.

• Inefficient Removal of Gaseous Byproducts: The reaction produces sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases. If these are not effectively removed, the reaction equilibrium can be adversely affected.[1]

  • Solution: Perform the reaction in a well-ventilated fume hood with a setup that allows for the safe removal of these gases, such as a gas trap containing a basic solution.

Issue 2: Product is a Dark Color or Contains Impurities

Question: My final product is dark brown/black, not the expected pale yellow. What causes this discoloration and how can I purify it?

Answer:

Discoloration is indicative of side reactions or impurities. Here are the likely culprits and purification strategies:

• Overheating: Excessive heat can lead to the decomposition of the starting material or product, especially with sensitive heterocyclic compounds like thiophenes. This can result in the formation of polymeric or tar-like substances.

  • Solution: Carefully control the reaction temperature using an oil bath and a temperature controller. Avoid aggressive heating.

• Side Reactions on the Thiophene Ring: The thiophene ring is susceptible to electrophilic substitution. Under harsh acidic conditions generated during the reaction, side reactions such as ring chlorination can occur, leading to chlorinated thiophene byproducts.

  • Solution: Maintain a moderate reaction temperature and consider using a milder chlorinating agent if this problem persists. The use of a catalytic amount of N,N-dimethylformamide (DMF) can sometimes accelerate the desired reaction, potentially reducing the time required at high temperatures and minimizing side reactions.[2]

• Purification:

  • Vacuum Distillation: The most effective method for purifying 5-Ethylthiophene-3-carbonyl chloride is vacuum distillation. This technique separates the desired product from less volatile impurities and colored byproducts. A typical procedure involves removing the excess thionyl chloride under reduced pressure first, followed by distillation of the crude product.[3][4]

  • Column Chromatography: While possible, chromatography on silica gel can be challenging due to the reactivity of the acyl chloride. If this method is necessary, it must be performed quickly with anhydrous solvents. It is often more practical to convert the acyl chloride to a more stable derivative (e.g., an ester or amide) before purification if distillation is not feasible.

Issue 3: Difficulty in Monitoring Reaction Progress

Question: How can I effectively monitor the progress of my reaction to determine when it is complete?

Answer:

Directly monitoring the reaction via Thin-Layer Chromatography (TLC) can be misleading because the acidic silica gel on the TLC plate can hydrolyze the acyl chloride back to the carboxylic acid.

• Quench and Derivatize for TLC: A more reliable method is to take a small aliquot from the reaction mixture and quench it with an anhydrous alcohol like methanol or ethanol. This will rapidly convert the 5-Ethylthiophene-3-carbonyl chloride to the more stable methyl or ethyl ester. This ester derivative will have a different Rf value than the starting carboxylic acid on a TLC plate, allowing for accurate monitoring of the disappearance of the starting material.

• Spectroscopic Analysis (IR): You can monitor the reaction by taking small samples, carefully removing the excess thionyl chloride under vacuum, and analyzing the sample by Infrared (IR) spectroscopy. The disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of the sharp C=O stretch of the acyl chloride (typically around 1780-1815 cm⁻¹) indicates the progress of the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 5-Ethylthiophene-3-carbonyl chloride?

A1: The most common method is the reaction of 5-Ethylthiophene-3-carboxylic acid with thionyl chloride (SOCl₂). This method is generally effective and the byproducts (SO₂ and HCl) are gaseous, which simplifies their removal.[1]

Q2: Is a catalyst necessary for the reaction with thionyl chloride?

A2: While the reaction can proceed without a catalyst, adding a catalytic amount of N,N-dimethylformamide (DMF) can significantly increase the reaction rate.[2] This allows the reaction to be run at a lower temperature or for a shorter duration, which can help to minimize the formation of byproducts.

Q3: What are the key safety precautions I should take when working with thionyl chloride?

A3: Thionyl chloride is a corrosive and lachrymatory substance that reacts violently with water to release toxic gases (SO₂ and HCl). Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Ensure your reaction setup is dry and protected from atmospheric moisture.

Q4: How should I store 5-Ethylthiophene-3-carbonyl chloride?

A4: 5-Ethylthiophene-3-carbonyl chloride is moisture-sensitive. It should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.

Q5: What other chlorinating agents can be used?

A5: Other common chlorinating agents include oxalyl chloride ((COCl)₂) and phosphorus pentachloride (PCl₅). Oxalyl chloride is often more reactive and its byproducts are also gaseous (CO, CO₂, HCl), making it a good alternative, though it is typically more expensive. Phosphorus pentachloride is a solid and the solid byproduct (POCl₃) needs to be separated by distillation.[1][5]

Experimental Protocol: Synthesis of 5-Ethylthiophene-3-carbonyl chloride

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 5-Ethylthiophene-3-carboxylic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene or another suitable anhydrous solvent (optional)

• Catalytic N,N-dimethylformamide (DMF) (optional)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Gas trap (e.g., a bubbler with a sodium hydroxide solution)

• Vacuum distillation apparatus

Procedure:

• Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere (nitrogen or argon). Connect the top of the condenser to a gas trap to neutralize the HCl and SO₂ produced.

• Charging the Flask: To the flask, add 5-Ethylthiophene-3-carboxylic acid (1 equivalent). If using a solvent, add anhydrous toluene.

• Addition of Thionyl Chloride: Under the inert atmosphere, slowly add thionyl chloride (1.5 - 2.5 equivalents) to the flask. If desired, add a catalytic amount of DMF (a few drops).

• Reaction: Stir the mixture at room temperature for a short period, then gently heat to reflux (typically 60-80°C). Monitor the reaction progress using the "quench and derivatize for TLC" method described in the troubleshooting section. The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. To ensure complete removal, anhydrous toluene can be added and co-distilled.[3]

• Purification: Purify the crude 5-Ethylthiophene-3-carbonyl chloride by vacuum distillation to obtain a colorless to pale yellow liquid.

Data Presentation

Table 1: Physical and Spectroscopic Data of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Spectroscopic Data (Anticipated)
5-Ethylthiophene-3-carboxylic acid	C₇H₈O₂S	156.20	White to off-white solid	IR (cm⁻¹): ~3000 (broad, O-H), ~1680 (C=O)
5-Ethylthiophene-3-carbonyl chloride	C₇H₇ClOS	174.65	Colorless to pale yellow liquid	IR (cm⁻¹): ~1790 (C=O)

Note: Actual spectroscopic data should be obtained and verified for each batch.

Visualizations

Reaction Workflow

Caption: Experimental workflow for the synthesis of 5-Ethylthiophene-3-carbonyl chloride.

Troubleshooting Logic

Caption: Troubleshooting flowchart for common issues in the synthesis.

References

• How i can modify fatty acid in to acyl chloride using thionyl chloride ? | ResearchGate. (2018, September 13). Retrieved from [Link]

• Supplementary Information. (n.d.). Retrieved from [Link]

• Preparation of acyl chlorides (acid chlorides). (n.d.). Chemguide. Retrieved from [Link]

• How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis. (2025, May 28). Yufeng. Retrieved from [Link]

• Synthesis of Acyl Chlorides with Thionyl Chloride : r/Chempros. (2025, March 31). Reddit. Retrieved from [Link]

• Supporting Information Synthesis and characterization of S,N-heterotetracenes Synthetic procedures, 1H, 13C NMR, HRMS, and UV–. (n.d.). Beilstein Journals. Retrieved from [Link]

• Supporting Information Cost effective thiophene assisted novel dopant-free hole transport materials for efficient perovskite sol. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Preparation of Acyl Chlorides - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• Search Results - Beilstein Journals. (n.d.). Retrieved from [Link]

• Copy of 1H NMR and 13C NMR spectra. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. (2024, March 25). ACS Publications. Retrieved from [Link]

• An Efficient Method for Preparation of Acyl Chlorides and Symmetrical Anhydrides from Carboxylic Acids with Btc/Dmf. (n.d.). Retrieved from [Link]

• US5245063A - Preparation of carbonyl chlorides. (n.d.). Google Patents.
• CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride. (n.d.). Google Patents.

• Thiophene-3-carbonyl Chloride. (n.d.). MDPI. Retrieved from [Link]

• (PDF) Thiophene-3-carbonyl Chloride. (2025, October 15). ResearchGate. Retrieved from [Link]

• Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (n.d.). Beilstein Journals. Retrieved from [Link]

• CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride. (n.d.). Google Patents.

• Synthesis of thionyl chloride: (LC015). (n.d.). DIAL@UCLouvain. Retrieved from [Link]

• 5-Chloro-2-thiophenecarboxylic acid - Optional[FTIR] - Spectrum - SpectraBase. (n.d.). Retrieved from [Link]

• Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. (2012, March 7). Universidade de Lisboa. Retrieved from [Link]

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• 5. How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis [yufenggp.com]

Technical Support Center: Troubleshooting Failed Reactions Involving 5-Ethylthiophene-3-carbonyl chloride

Welcome to the technical support center for 5-Ethylthiophene-3-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during its use in organic synthesis. The following question-and-answer format addresses specific experimental failures, providing not just solutions but also the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs)

FAQ 1: My reaction yield is very low, or I'm only recovering my starting nucleophile. What is the most common cause of failure?

The most probable culprit is the degradation of the 5-Ethylthiophene-3-carbonyl chloride starting material due to hydrolysis. Acyl chlorides are highly reactive and exceptionally sensitive to moisture.[1][2][3] Any trace of water in your reaction setup, solvents, or reagents will lead to the rapid conversion of the acyl chloride to the much less reactive 5-ethylthiophene-3-carboxylic acid.[4][5][6] This carboxylic acid will not react under standard amidation or esterification conditions without activation.

Troubleshooting Steps:

• Verify Starting Material Quality: Before starting your reaction, it is prudent to check the quality of your 5-Ethylthiophene-3-carbonyl chloride, especially if the container has been opened previously. This can be done via a quick ¹H NMR or FT-IR analysis. In the IR spectrum, you should see a strong carbonyl (C=O) stretch for the acyl chloride around 1760-1800 cm⁻¹. The presence of a broad O-H stretch around 2500-3300 cm⁻¹ and a carbonyl stretch around 1700-1730 cm⁻¹ would indicate significant hydrolysis to the carboxylic acid.

• Ensure Anhydrous Conditions:

  • Glassware: All glassware must be rigorously dried, either in an oven at >100 °C for several hours or by flame-drying under a vacuum. Allow to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

  • Solvents: Use freshly distilled anhydrous solvents. Solvents from sealed bottles from a reputable supplier are often sufficient, but if in doubt, distill from an appropriate drying agent (e.g., CaH₂ for dichloromethane).

  • Reagents: Ensure your amine, alcohol, or other nucleophile is dry. Liquid amines can be distilled from KOH or CaH₂. Solid reagents should be dried in a vacuum oven.

  • Atmosphere: The reaction should be conducted under a positive pressure of an inert gas like nitrogen or argon.[1][2]

FAQ 2: I am attempting an amide coupling with a primary/secondary amine, but the reaction is sluggish or incomplete. How can I improve this?

Several factors beyond starting material quality can affect the rate and completeness of an amide coupling reaction.

Causality and Troubleshooting:

• Insufficient Base: The reaction of an acyl chloride with an amine generates one equivalent of hydrochloric acid (HCl).[5] This will protonate your starting amine, rendering it non-nucleophilic and effectively stopping the reaction. It is crucial to include a non-nucleophilic base to scavenge this acid.

• Steric Hindrance: If either your amine or the acyl chloride has bulky substituents, the reaction rate can be significantly reduced.[3]

• Low Temperature: While many acyl chloride reactions are initially performed at 0 °C to control the exotherm, some less reactive or sterically hindered substrates may require warming to room temperature or even gentle heating to proceed to completion.

Recommended Protocols & Parameters:

Parameter	Recommendation	Rationale
Base	Pyridine, Triethylamine (TEA), or Diisopropylethylamine (DIPEA)	These tertiary amines are effective HCl scavengers without competing as nucleophiles. Use at least 1.1 equivalents. For valuable or acid-sensitive substrates, using 2 equivalents of the reactant amine can also work, but this is less atom-economical.
Solvent	Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (ACN)	Aprotic solvents are essential to prevent hydrolysis of the acyl chloride.
Temperature	Start at 0 °C, then allow to warm to room temperature.	This helps to control the initial exothermic reaction. If the reaction is slow, gentle heating (e.g., to 40 °C) can be beneficial.[7]
Monitoring	Thin Layer Chromatography (TLC) or LC-MS	Monitor the disappearance of the limiting reagent (often the amine) to determine reaction completion.[7]

Experimental Protocol: General Amide Synthesis

• Dissolve the amine (1.0 equivalent) and a non-nucleophilic base like triethylamine (1.2 equivalents) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 5-Ethylthiophene-3-carbonyl chloride (1.05 equivalents) in anhydrous DCM to the stirred amine solution.[7]

• Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2-16 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]

• Purify the crude product by column chromatography or recrystallization.

FAQ 3: My Friedel-Crafts acylation reaction is producing a black tar-like substance and very little of my desired product. What is happening?

Thiophene and its derivatives are electron-rich aromatic compounds that can be susceptible to polymerization and degradation under strong Lewis acid conditions, which are typical for Friedel-Crafts reactions.[8] The use of a strong Lewis acid like aluminum chloride (AlCl₃) can be too harsh for the thiophene ring, leading to resinification.[8][9]

Troubleshooting Workflow for Friedel-Crafts Acylation:

Caption: Troubleshooting workflow for Friedel-Crafts acylation.

Key Considerations:

• Choice of Lewis Acid: Stannic chloride (SnCl₄) is often a superior catalyst to aluminum chloride for reactions involving thiophenes as it is less likely to induce polymerization.[8] Other milder Lewis acids like zinc chloride (ZnCl₂) or ethylaluminum dichloride (EtAlCl₂) can also be effective.[9][10]

• Temperature Control: These reactions are often exothermic. It is critical to maintain a low temperature (e.g., 0 °C) during the addition of the Lewis acid to prevent localized heating and subsequent degradation.[8]

• Order of Addition: The order in which reagents are mixed can be critical. Adding a solution of the thiophene substrate and 5-Ethylthiophene-3-carbonyl chloride to a suspension of the Lewis acid in the solvent can sometimes prevent the thiophene from being exposed to a high local concentration of the catalyst, thereby minimizing side reactions.[9]

FAQ 4: I am trying to make an ester with an alcohol, but the reaction is not proceeding. What am I doing wrong?

Similar to amide synthesis, esterification with an acyl chloride requires careful control of conditions. The reaction with alcohols is generally less vigorous than with amines.

Potential Issues and Solutions:

• Hydrolysis of Acyl Chloride: As with all reactions involving this reagent, moisture is a primary concern. Ensure all components are anhydrous.[6][11]

• Lack of a Base: The reaction produces HCl, which can be detrimental to acid-sensitive substrates. While some esterifications can proceed without a base, the inclusion of a non-nucleophilic base like pyridine is highly recommended to drive the reaction to completion by neutralizing the HCl byproduct.[11]

• Reactivity of the Alcohol: Tertiary alcohols and phenols can be less reactive than primary or secondary alcohols. For these less nucleophilic substrates, gentle heating and a longer reaction time may be necessary. The use of a catalyst like 4-dimethylaminopyridine (DMAP) in catalytic amounts can also accelerate the reaction.

Diagram of Key Side Reaction: Hydrolysis

Caption: The detrimental hydrolysis side reaction.

Analytical Techniques for Monitoring and Characterization

Technique	Application	Key Observables
Thin-Layer Chromatography (TLC)	Reaction monitoring	Disappearance of the limiting starting material and appearance of the product spot. Note: Acyl chlorides can streak or hydrolyze on the silica plate.[12]
¹H and ¹³C NMR Spectroscopy	Structural confirmation	Confirmation of the final product structure by analyzing chemical shifts, coupling constants, and integration.[2]
Infrared (IR) Spectroscopy	Functional group analysis	Monitoring the disappearance of the acyl chloride C=O stretch (~1780 cm⁻¹) and the appearance of the amide (~1650 cm⁻¹) or ester (~1735 cm⁻¹) C=O stretch.
Mass Spectrometry (MS)	Molecular weight confirmation	Determination of the molecular weight of the product and identification of potential byproducts.

This technical guide provides a foundational framework for troubleshooting reactions with 5-Ethylthiophene-3-carbonyl chloride. As a highly reactive intermediate, successful synthesis hinges on the careful control of reaction conditions, particularly the exclusion of moisture. By understanding the underlying chemical principles of its reactivity and potential side reactions, researchers can more effectively diagnose and solve experimental challenges.

References

• PubChem. 5-Chlorothiophene-2-carbonyl Chloride | C5H2Cl2OS | CID 589223. [Link]

• ACS Publications. A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. [Link]

• Google Patents.

• Chemistry LibreTexts. Reactions of Acyl Chlorides with Water. [Link]

• MDPI. Thiophene-3-carbonyl Chloride. [Link]

• Organic Syntheses. 2-acetothienone. [Link]

• ResearchGate. (PDF) Thiophene-3-carbonyl Chloride. [Link]

• Save My Exams. A Level Chemistry Revision Notes - Acyl Chlorides. [Link]

• Chemguide. acyl chlorides and water, alcohols or phenol. [Link]

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

• Google Patents.

• ResearchGate. Formyl and Acyl Derivatives of Thiophenes and their Reactions. [Link]

• Save My Exams. Relative Ease of Hydrolysis (Cambridge (CIE) A Level Chemistry): Revision Note. [Link]

• ResearchGate. Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities | Request PDF. [Link]

• ResearchGate. Phase-Vanishing Method: Friedel-Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis. [Link]

• Chemistry LibreTexts. 20.17: Reactions of Acid Chlorides. [Link]

• ResearchGate. (PDF) Acetylcholine Chloride: Analytical Profile. [Link]

• AJAC. Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. [Link]

• CABI.org. Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities.[Link]

• University of Huddersfield Research Portal. Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. [Link]

• ACS Publications. Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes | ACS Omega. [Link]

• Chemistry LibreTexts. 22.7 Reactions of Acid Chlorides. [Link]

• YouTube. 08.05 Overview of Acylation Reactions and Acyl Chlorides. [Link]

• Google Patents. CN1028101C - Process for preparation of 5-chloro-3-chlorosulphony 1-2-thiophenecarboxylic acid esters.

• NIH. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC. [Link]

• NIH. Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions - PMC. [Link]

• Scinapse. Synthesis, Characterization of thiophene derivatives and its biological applications. [Link]

Sources

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• 2. 5-CHLOROTHIOPHENE-2-CARBONYL CHLORIDE | 42518-98-9 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. savemyexams.com [savemyexams.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 10. asianpubs.org [asianpubs.org]
• 11. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 12. echemi.com [echemi.com]

Technical Support Center: Characterization of Unexpected Byproducts in Reactions of 5-Ethylthiophene-3-carbonyl chloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 5-Ethylthiophene-3-carbonyl chloride. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile reagent. Our goal is to provide field-proven insights and actionable troubleshooting strategies to help you identify, characterize, and mitigate the formation of unexpected byproducts in your reactions.

Frequently Asked Questions (FAQs)

Q1: How stable is 5-Ethylthiophene-3-carbonyl chloride and what are the optimal storage conditions?

A: 5-Ethylthiophene-3-carbonyl chloride is a reactive acyl chloride and is highly sensitive to moisture.[1][2][3] Exposure to atmospheric humidity or protic solvents will lead to rapid hydrolysis, forming the corresponding 5-Ethylthiophene-3-carboxylic acid. This is the most common impurity found in aged samples or reactions performed under non-anhydrous conditions.

• Optimal Storage: Store under an inert atmosphere (Nitrogen or Argon) at 2–8 °C in a tightly sealed, corrosion-resistant container.[3]

• Handling: Always handle the reagent in a glovebox or under a positive pressure of inert gas. Use oven-dried glassware and anhydrous solvents to minimize hydrolysis.

Q2: What are the primary applications of 5-Ethylthiophene-3-carbonyl chloride?

A: This reagent is primarily used as an electrophile to introduce the 5-ethylthenoyl group into various molecules. The most common applications include:

• Amide Bond Formation: Reaction with primary or secondary amines to form N-substituted amides. This is a cornerstone reaction in medicinal chemistry.[4][5]

• Esterification: Reaction with alcohols to form the corresponding esters.[6][7]

• Friedel-Crafts Acylation: Reaction with electron-rich aromatic or heteroaromatic compounds in the presence of a Lewis acid catalyst to form aryl ketones.[8][9]

Q3: Besides hydrolysis, what other common impurities might be present in the starting material?

A: The synthesis of acyl chlorides typically involves reagents like thionyl chloride (SOCl₂) or oxalyl chloride. Trace amounts of these reagents or their byproducts may be present. Furthermore, the precursor, 5-Ethylthiophene-3-carboxylic acid, could be a minor impurity if the chlorination reaction did not go to completion.

Troubleshooting Guide: Identifying & Mitigating Byproducts

This section addresses specific experimental observations and provides a logical framework for identifying the root cause and implementing a solution.

Workflow for Byproduct Identification

Before diving into specific issues, it's helpful to have a general workflow for characterizing an unknown substance in your reaction mixture.

Caption: General workflow for identifying an unknown reaction byproduct.

Issue 1: Presence of a Polar, Acidic Byproduct

Question: "After my reaction and workup, I have a significant spot on my TLC plate that streaks and is highly polar. An acid-base extraction removes it. What is it?"

Answer: You are most likely observing 5-Ethylthiophene-3-carboxylic acid , the product of hydrolysis. This occurs when the acyl chloride reacts with trace water in your solvent, on your glassware, or from the atmosphere.

Causality & Mechanism: Acyl chlorides are strong electrophiles. The lone pair on a water molecule readily attacks the carbonyl carbon, leading to the elimination of HCl and the formation of the more stable carboxylic acid.

Caption: Simplified mechanism of acyl chloride hydrolysis.

Characterization Plan:

• TLC: The carboxylic acid will have a much lower Rf value than the acyl chloride or most neutral products. It will often streak on silica gel.

• Extraction: It will be extracted from an organic solvent (e.g., ethyl acetate, DCM) into an aqueous basic solution (e.g., 1M NaOH or saturated NaHCO₃).

• Spectroscopy:

  • IR: Look for a broad O-H stretch around 2500-3300 cm⁻¹ and a C=O stretch around 1700-1725 cm⁻¹.

  • ¹H NMR: A very broad singlet for the acidic proton, typically >10 ppm.

  • ¹³C NMR: The carbonyl carbon will shift to ~170-180 ppm.

Mitigation Strategy:

• Use freshly distilled, anhydrous solvents.

• Dry all glassware in an oven ( >120 °C) for several hours and cool under an inert atmosphere.

• Run the reaction under a positive pressure of nitrogen or argon.

• If possible, use a fresh bottle of 5-Ethylthiophene-3-carbonyl chloride.

Issue 2: Isomeric or Dimeric Byproducts in Friedel-Crafts Acylations

Question: "My Friedel-Crafts reaction is giving me a product with the correct mass for my desired ketone, but the ¹H NMR is complex, suggesting a mixture of isomers. What could be happening?"

Answer: This issue often arises from a loss of regioselectivity. While you intend to acylate your substrate, competing acylation can occur at different positions on the thiophene ring of another starting material molecule, leading to dimeric ketones or acylation at an undesired position on your substrate. Thiophene rings are electron-rich and susceptible to electrophilic substitution.[10][11]

Causality & Mechanism: The thiophene ring has two unsubstituted positions: C2 and C4. The ethyl group at C5 is an activating, ortho-para director, enhancing the reactivity of the C4 position. The acyl chloride at C3 is a deactivating, meta-director. The combined electronics make the C2 and C4 positions the most likely sites for electrophilic attack. Under strong Lewis acid conditions (e.g., AlCl₃), self-acylation can occur where one molecule of 5-Ethylthiophene-3-carbonyl chloride acylates another at the C2 or C4 position.

Characterization Plan:

• LC-MS: This is crucial. It will confirm the presence of isomers by showing multiple peaks with the same mass-to-charge ratio (m/z). It can also identify higher molecular weight byproducts, such as a dimer.

• NMR Spectroscopy:

  • ¹H NMR: Carefully analyze the aromatic region. The coupling constants between thiophene protons are characteristic and can help determine the substitution pattern. For a 3-substituted thiophene, the protons at C2, C4, and C5 have distinct coupling patterns. The formation of an isomer will result in a new set of aromatic signals.

  • 2D NMR (COSY, NOESY, HMBC): These experiments are essential for unambiguously determining the structure of the unexpected isomer. NOESY can show through-space correlations between the ethyl group protons and nearby aromatic protons, confirming the regiochemistry.

Mitigation Strategy:

• Use a Milder Lewis Acid: Strong Lewis acids like AlCl₃ can cause polymerization and side reactions with sensitive heterocycles.[10] Consider using milder catalysts like ZnCl₂, SnCl₄, or EtAlCl₂.[11]

• Control Temperature: Run the reaction at a lower temperature (e.g., 0 °C or -20 °C) to improve selectivity.

• Order of Addition: Slowly add the acyl chloride to a mixture of the substrate and Lewis acid to maintain a low concentration of the electrophile and disfavor self-reaction.

Issue 3: Byproducts from Amide/Ester Coupling Reagents

Question: "I'm performing an esterification using dicyclohexylcarbodiimide (DCC) and DMAP. After the reaction, I have a white precipitate that is insoluble in most solvents, and my yield is low. What is this precipitate?"

Answer: The precipitate is almost certainly dicyclohexylurea (DCU) . In carbodiimide-mediated coupling reactions, the carboxylic acid (often formed in situ from hydrolysis of your acyl chloride) is activated by DCC. This active intermediate can react with the alcohol to form the ester, or it can rearrange into a stable N-acylurea , which is a common yield-reducing side reaction, especially with sterically hindered substrates.[6]

Causality & Mechanism: DCC activates a carboxylic acid to form a highly reactive O-acylisourea intermediate. While this intermediate should ideally be intercepted by the nucleophile (alcohol or amine), it can undergo an intramolecular acyl transfer to form the very stable N-acylurea byproduct. This pathway consumes the activated acid and reduces the yield of the desired product.

Sources

• 1. Thiophene-2-carbonyl chloride(5271-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amide Synthesis [fishersci.dk]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. medcraveonline.com [medcraveonline.com]
• 8. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Friedel-Crafts Acylation [organic-chemistry.org]
• 10. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 11. asianpubs.org [asianpubs.org]

preventing decomposition of 5-Ethylthiophene-3-carbonyl chloride during reactions

Prepared by the Senior Application Scientist Desk

Welcome to the technical support center for 5-Ethylthiophene-3-carbonyl chloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this reactive intermediate. Our goal is to provide you with in-depth, field-proven insights to prevent its decomposition and ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 5-Ethylthiophene-3-carbonyl chloride decomposition?

The principal decomposition pathway for 5-Ethylthiophene-3-carbonyl chloride, like most acyl chlorides, is hydrolysis.[1][2][3] The carbonyl chloride group is highly electrophilic and reacts readily with even trace amounts of water to form the corresponding 5-ethylthiophene-3-carboxylic acid and hydrogen chloride (HCl) gas.[3] A secondary, but equally problematic, decomposition route is acid-catalyzed polymerization or oligomerization of the thiophene ring, which is sensitive to strong acidic conditions, leading to the formation of dark, insoluble tars.[4]

Q2: How should I properly store this reagent to ensure its longevity?

To maintain the integrity of 5-Ethylthiophene-3-carbonyl chloride, strict storage conditions are mandatory. The reagent is moisture-sensitive and hygroscopic.[5]

• Atmosphere: Store under a dry, inert atmosphere such as argon or nitrogen.[5][6]

• Temperature: Keep in a cool, refrigerated environment (2–8 °C).[5]

• Container: The container must be tightly sealed.[6] Containers that have been opened should be carefully resealed, flushed with inert gas, and wrapped with paraffin film for extra security.

• Location: Store away from incompatible materials, particularly water, alcohols, strong bases, and oxidizing agents.[6][7]

Q3: What are the visual signs that my 5-Ethylthiophene-3-carbonyl chloride has started to decompose?

A pure sample of the reagent should be a colorless to pale yellow oil.[5] Visual indicators of decomposition include:

• Fuming: The reagent will fume in moist air due to the reaction with atmospheric water, producing HCl gas.[1]

• Cloudiness or Crystallization: The formation of the solid 5-ethylthiophene-3-carboxylic acid can cause the liquid to appear cloudy or to form crystals.

• Darkening Color: A shift to a darker yellow, brown, or even black color often indicates polymerization or condensation side-products, which can be promoted by acid (HCl byproduct) and heat.[4]

Troubleshooting Guide for Reactions

This section addresses specific issues you may encounter during your experiments.

Problem 1: My reaction yield is significantly lower than expected, and I've isolated the starting carboxylic acid.

• Question: I ran an amide coupling reaction with an amine, but after workup, I recovered a large amount of 5-ethylthiophene-3-carboxylic acid. What went wrong?

• Probable Cause: This is a classic sign of hydrolysis. Your acyl chloride was likely consumed by water before it could react with your amine. Water can be introduced from several sources: wet solvents, insufficiently dried glassware, or exposure to the atmosphere.

• Expert Solution & Causality:

  • Rigorous Drying of Apparatus: All glassware must be oven-dried (e.g., at 120 °C for at least 4 hours) or flame-dried under vacuum and allowed to cool under a stream of inert gas. This removes adsorbed water from the glass surfaces.

  • Use of Anhydrous Solvents: Use freshly distilled solvents or purchase high-quality anhydrous solvents packaged under an inert atmosphere. Solvents like DCM, THF, or toluene should be dried over appropriate agents (e.g., CaH₂ for DCM, Na/benzophenone for THF).

  • Maintain an Inert Atmosphere: The entire reaction, including reagent transfers, should be conducted under a positive pressure of argon or nitrogen using Schlenk line or glovebox techniques. This prevents atmospheric moisture from entering the reaction vessel.[6]

  • Check Amine Salt Form: Ensure your amine is the free base. If it is a hydrochloride salt, you must add at least two equivalents of a non-nucleophilic base (e.g., triethylamine, DIPEA) – one to neutralize the salt and one to scavenge the HCl generated during the reaction.

Problem 2: The reaction mixture turned dark brown or black upon adding the catalyst.

• Question: I was attempting a Friedel-Crafts acylation on an aromatic substrate using AlCl₃ as the catalyst. As soon as I added the catalyst, the solution turned black and I got a complex mixture of products. Why?

• Probable Cause: This indicates decomposition and/or polymerization of the thiophene ring. Thiophene and its derivatives are known to be unstable under strongly acidic conditions, which are characteristic of many Friedel-Crafts reactions.[4] The Lewis acid (AlCl₃) can attack the sulfur atom of the thiophene ring, initiating polymerization.[8] Furthermore, high local concentrations of the catalyst and exothermic reactions can accelerate this process.

• Expert Solution & Causality:

  • Lower the Temperature: Perform the reaction at low temperatures (e.g., 0 °C to -78 °C). Add the Lewis acid catalyst portion-wise to the solution of the substrate and acyl chloride to control the exotherm.[9]

  • Use a Milder Lewis Acid: Consider using a less aggressive Lewis acid. Tin(IV) chloride (SnCl₄) or iron(III) chloride (FeCl₃) are often effective for acylating thiophenes with fewer side reactions compared to AlCl₃.[9][10]

  • Inverse Addition: Add the 5-Ethylthiophene-3-carbonyl chloride slowly to a pre-complexed mixture of the substrate and the Lewis acid. This keeps the concentration of the reactive acyl chloride low at any given time, minimizing self-condensation or polymerization.

  • Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. Prolonged exposure to the acidic conditions will inevitably lead to more decomposition.[4]

Problem 3: The reaction is sluggish and does not go to completion, even with excess acyl chloride.

• Question: I'm trying to react 5-Ethylthiophene-3-carbonyl chloride with a sterically hindered or electron-deficient amine, but the reaction stalls. What can I do?

• Probable Cause: The reactivity of the nucleophile (the amine) is too low to efficiently react with the acyl chloride under your current conditions. For sterically hindered substrates, the activation energy for the nucleophilic attack is high. For electron-deficient amines, the lone pair on the nitrogen is less available.

• Expert Solution & Causality:

  • Increase Temperature (with caution): Gently warming the reaction mixture (e.g., to 40-50 °C) can provide the necessary energy to overcome the activation barrier. However, this must be balanced against the risk of thermal decomposition. Monitor the reaction color closely.

  • Use a Nucleophilic Catalyst: Add a catalytic amount (1-10 mol%) of 4-dimethylaminopyridine (DMAP) or N,N-dimethylformamide (DMF).[11] DMF is often used as a catalyst in the conversion of carboxylic acids to acyl chlorides with thionyl chloride.[11] DMAP is an excellent acylation catalyst that works by forming a highly reactive N-acylpyridinium intermediate, which is more electrophilic than the acyl chloride itself.

  • Consider an Alternative Acylating Agent: If direct acylation fails, consider converting the acyl chloride to a more reactive species in situ or using a different coupling strategy altogether. For particularly difficult couplings, converting the corresponding carboxylic acid to an acyl fluoride can be effective.[12][13]

Visualizing Decomposition and Troubleshooting

To better understand the challenges, the following diagrams illustrate the primary decomposition pathways and a logical workflow for troubleshooting failed reactions.

Caption: A logical workflow for troubleshooting common reaction failures.

Experimental Protocol: Robust Amide Coupling

This protocol for forming an amide with a primary amine minimizes the risk of decomposition of 5-Ethylthiophene-3-carbonyl chloride.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride

• Primary amine (e.g., benzylamine)

• Triethylamine (Et₃N), freshly distilled from CaH₂

• Anhydrous Dichloromethane (DCM)

• Oven-dried round-bottom flask with a magnetic stir bar

• Septa, needles, and syringes

• Argon or Nitrogen line

Procedure:

• Apparatus Setup: Assemble an oven-dried, 25 mL two-neck round-bottom flask, equipped with a magnetic stir bar and a rubber septum on one neck. Attach the other neck to a manifold providing a positive pressure of Argon.

• Reagent Preparation: In the flask, dissolve the primary amine (1.0 mmol, 1.0 eq.) and triethylamine (1.2 mmol, 1.2 eq.) in 5 mL of anhydrous DCM via syringe. The triethylamine acts as an essential scavenger for the HCl byproduct.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This helps to dissipate the heat generated during the addition of the acyl chloride, preventing potential side reactions.

• Acyl Chloride Addition: In a separate dry vial, prepare a solution of 5-Ethylthiophene-3-carbonyl chloride (1.05 mmol, 1.05 eq.) in 2 mL of anhydrous DCM. Using a syringe, add this solution dropwise to the cooled amine solution over 5-10 minutes. A slight excess of the acyl chloride ensures full conversion of the limiting amine.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-3 hours.

• Quenching and Workup: Once the reaction is complete, quench by slowly adding 5 mL of water. Transfer the mixture to a separatory funnel, separate the organic layer, and wash sequentially with 1M HCl (to remove excess amine and triethylamine), saturated NaHCO₃ solution (to remove any carboxylic acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide product, which can then be purified by column chromatography or recrystallization.

Summary of Key Parameters for Success

Parameter	Recommendation	Rationale
Atmosphere	Inert (Argon or Nitrogen)	Prevents hydrolysis from atmospheric moisture. [5][6]
Temperature	0 °C to -78 °C for addition	Controls exothermic reaction and minimizes thermal decomposition and side reactions. [9]
Solvents	Anhydrous grade, freshly opened or distilled	Water is a key reactant in the primary decomposition pathway (hydrolysis). [3]
Acid Scavenger	Use of a non-nucleophilic base (e.g., Et₃N)	Neutralizes the corrosive HCl byproduct, which can catalyze polymerization. [4]
Reaction Time	Monitor closely and minimize	Prolonged exposure to reaction conditions, especially acidic ones, increases decomposition. [4]

References

• Aitken, R. A., & Slawin, A. M. Z. (2021). Thiophene-3-carbonyl Chloride. Molbank, 2021(3), M1254. [Link]

• Cimini, M. G., et al. (2024). A New Process To Prepare Thiophene-2-Carbonyl Chloride, a Key Raw Material in the Synthesis of Tioxazafen, Utilizing a Catalytic Liquid Phase Aerobic Oxidation Reaction. ACS Omega. [Link]

• Kuehnhanss, et al. (1956). As cited in WO2017076844A1 - Method for preparation of thiophene-2-carbonyl chlorides with oxalyl chloride.
• CN109422720B - Preparation method of low-cost and high-purity 5-chlorothiophene-2-formyl chloride.

• Hartough, H. D., & Kosak, A. I. (1948). 2-Acetothienone. Organic Syntheses, 28, 1. [Link]

• Aitken, R. A., & Slawin, A. M. Z. (2021). Thiophene-3-carbonyl Chloride. ResearchGate. [Link]

• CN102659756A - Method for synthesis of 5-chlorothiophene-2-carbonyl chloride.

• PubChem. 5-Chlorothiophene-2-carbonyl Chloride. [Link]

• Ashenhurst, J. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Hertel, M., et al. (2016). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. ResearchGate. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Acetyl chloride. [Link]

• US2492629A - Acylation of thiophene.

• Save My Exams. A Level Chemistry Revision Notes - Acyl Chlorides. [Link]

• ResearchGate. Phase-Vanishing Method: Friedel-Crafts Acylation of Thiophene with Tin Tetrachloride and its Application to Convenient Parallel Synthesis. [Link]

• Western Carolina University. Standard Operating Procedure for the use of Acetyl chloride. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

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Navigating the Synthesis of 5-Ethylthiophene-3-carbonyl chloride: A Guide to Thionyl Chloride Alternatives

Technical Support Center

Welcome to the technical support center for the synthesis of 5-Ethylthiophene-3-carbonyl chloride. This guide is designed for researchers, scientists, and drug development professionals seeking reliable and effective alternatives to thionyl chloride for this critical transformation. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles and troubleshooting strategies to ensure your success in the laboratory.

The Challenge with Thionyl Chloride: Why Seek Alternatives?

Thionyl chloride (SOCl₂) is a widely used reagent for converting carboxylic acids to their corresponding acyl chlorides.[1] Its primary advantage lies in the formation of gaseous byproducts (SO₂ and HCl), which simplifies product isolation.[1] However, the use of thionyl chloride is not without its drawbacks. It is a corrosive and toxic substance that requires careful handling in a well-ventilated fume hood.[2] Moreover, the generation of HCl can be problematic for acid-sensitive substrates, potentially leading to unwanted side reactions. These safety and substrate compatibility concerns have driven the search for milder and more selective reagents.

This guide will explore three primary alternatives to thionyl chloride for the synthesis of 5-Ethylthiophene-3-carbonyl chloride:

• Oxalyl Chloride

• Cyanuric Chloride

• Phosphorus Pentachloride

We will delve into the mechanistic details, provide step-by-step protocols, and address common issues you may encounter with each method.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

I. Oxalyl Chloride: The Mild and Efficient Alternative

Oxalyl chloride, in the presence of a catalytic amount of N,N-dimethylformamide (DMF), is an excellent reagent for the synthesis of acyl chlorides under mild conditions.[3] The reaction proceeds at or below room temperature and the byproducts (CO, CO₂, and HCl) are all gaseous, facilitating an easy work-up.[4]

Q1: What is the mechanism of the oxalyl chloride/DMF reaction?

A1: The reaction is initiated by the formation of the Vilsmeier reagent, an electrophilic iminium salt, from the reaction of oxalyl chloride and DMF. The carboxylic acid then attacks the Vilsmeier reagent to form an unstable intermediate that subsequently decomposes to the desired acyl chloride, carbon dioxide, carbon monoxide, and regenerates the DMF catalyst.

Diagram: Proposed Mechanism of Acyl Chloride Formation using Oxalyl Chloride and Catalytic DMF

Caption: The catalytic cycle of acyl chloride synthesis using oxalyl chloride and DMF.

Troubleshooting Guide: Oxalyl Chloride

Problem	Possible Cause(s)	Solution(s)
Reaction is sluggish or does not go to completion.	1. Insufficient DMF catalyst. 2. Low quality or wet oxalyl chloride. 3. Reaction temperature is too low.	1. Add another drop of DMF. Be cautious as the reaction can be exothermic. 2. Use freshly opened or distilled oxalyl chloride. Ensure all solvents and glassware are anhydrous. 3. Allow the reaction to warm to room temperature and stir for a longer period.
Formation of a dark-colored solution or tar-like substance.	1. Reaction temperature is too high. 2. Prolonged reaction time, especially with an electron-rich heterocycle like thiophene.[5] 3. Excess DMF.	1. Maintain the reaction temperature at 0 °C during the addition of reagents. 2. Monitor the reaction by TLC or a quick NMR workup of an aliquot. Do not let the reaction run for an extended period after completion. 3. Use only a catalytic amount of DMF (1-2 drops).
Product is contaminated with an anhydride.	Incomplete reaction of the intermediate with chloride.	Ensure a slight excess of oxalyl chloride is used (typically 1.2-1.5 equivalents).
Low yield after work-up.	1. Hydrolysis of the acyl chloride during work-up. 2. Loss of volatile product during solvent removal.	1. Perform the aqueous work-up quickly and with cold solutions. 2. Use a rotary evaporator with a cold trap and carefully control the vacuum.

II. Cyanuric Chloride: The Cost-Effective and Room Temperature Reagent

Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is a solid, stable, and cost-effective reagent that can convert carboxylic acids to acyl chlorides at room temperature.[6] The reaction is typically carried out in the presence of a tertiary amine base, and the main byproduct, cyanuric acid or its partially substituted derivatives, is insoluble in many organic solvents and can be removed by filtration.[7]

Q2: How does cyanuric chloride activate the carboxylic acid?

A2: The carboxylic acid, deprotonated by a base, acts as a nucleophile and attacks the electron-deficient carbon of the triazine ring, displacing a chloride ion. This process can happen sequentially, replacing one, two, or all three chlorine atoms. The resulting activated ester is then susceptible to nucleophilic attack by a chloride ion to generate the acyl chloride.

Diagram: Acyl Chloride Synthesis using Cyanuric Chloride

Caption: Conversion of a carboxylic acid to an acyl chloride using cyanuric chloride.

Troubleshooting Guide: Cyanuric Chloride

Problem	Possible Cause(s)	Solution(s)
Incomplete reaction.	1. Insufficient base. 2. Poor solubility of the carboxylate salt.	1. Ensure at least one equivalent of a non-nucleophilic base per equivalent of carboxylic acid is used. 2. Choose a solvent in which the carboxylate salt has reasonable solubility, or use a phase-transfer catalyst.
Difficulty in filtering the cyanuric acid byproduct.	The byproduct has a very fine particle size.	Use a pad of Celite® or a similar filter aid over the filter paper to prevent clogging and ensure complete removal.
Product is contaminated with unreacted cyanuric chloride or the activated ester.	1. Incorrect stoichiometry. 2. Insufficient reaction time.	1. Use a slight excess of the carboxylic acid and base to ensure all the cyanuric chloride reacts. 2. Monitor the reaction by TLC until the starting materials are consumed.
Low isolated yield.	The product may be partially adsorbed onto the solid byproduct.	Wash the filtered solid byproduct thoroughly with a suitable anhydrous solvent (e.g., dichloromethane, diethyl ether) and combine the filtrates.

III. Phosphorus Pentachloride (PCl₅): The Powerful, Classical Reagent

Phosphorus pentachloride is a highly reactive solid reagent that readily converts carboxylic acids to acyl chlorides.[8] The reaction is often vigorous and produces hydrogen chloride gas and phosphorus oxychloride (POCl₃) as a byproduct.[8] Due to its high reactivity, PCl₅ should be handled with extreme care.

Q3: What are the main considerations when using PCl₅ with a thiophene derivative?

A3: Thiophene rings are generally stable to acidic conditions but can be sensitive to strong Lewis acids.[9] While PCl₅ is a chlorinating agent, the reaction conditions can be harsh. It's important to control the reaction temperature to avoid potential side reactions on the electron-rich thiophene ring, such as unwanted chlorination.

Diagram: Reaction of Carboxylic Acid with PCl₅

Caption: Stoichiometry of acyl chloride synthesis using phosphorus pentachloride.

Troubleshooting Guide: Phosphorus Pentachloride

Problem	Possible Cause(s)	Solution(s)
Reaction is too vigorous and difficult to control.	PCl₅ is highly reactive.	Add the PCl₅ portion-wise to a solution of the carboxylic acid at a low temperature (e.g., 0 °C) to moderate the reaction rate.
Product is contaminated with phosphorus oxychloride (POCl₃).	POCl₃ has a relatively high boiling point (105.8 °C) and can be difficult to remove completely by simple evaporation.	1. After the reaction is complete, remove the excess PCl₅ and POCl₃ by distillation under reduced pressure. 2. For a more thorough purification, perform a fractional distillation of the product.
Formation of chlorinated byproducts on the thiophene ring.	The reaction conditions are too harsh.	Conduct the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Monitor the reaction closely and stop it as soon as the starting material is consumed.
Safety hazards.	PCl₅ is corrosive and reacts violently with water. The reaction produces HCl gas.	Always handle PCl₅ in a fume hood and wear appropriate personal protective equipment (gloves, goggles, lab coat). Ensure all glassware is scrupulously dry. Use a gas trap to neutralize the evolved HCl.

Experimental Protocols

Synthesis of the Starting Material: 5-Ethylthiophene-3-carboxylic acid

A reliable method to synthesize the starting material is through the Grignard reaction of 3-bromo-5-ethylthiophene with carbon dioxide.[10]

Step 1: Synthesis of 3-Bromo-5-ethylthiophene

This can be achieved by the bromination of 2-ethylthiophene. Due to the directing effect of the sulfur atom, direct bromination will likely lead to a mixture of isomers. A more selective route involves the protection of the 2-position, bromination at the 3-position, and subsequent deprotection. A more straightforward, though less selective, laboratory preparation would involve direct bromination and careful purification.

Step 2: Grignard Reaction and Carboxylation

• Apparatus: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Ensure all glassware is flame-dried and cooled under a stream of dry nitrogen.

• Grignard Formation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine to initiate the reaction. Add a solution of 3-bromo-5-ethylthiophene (1 equivalent) in anhydrous diethyl ether or THF dropwise via the dropping funnel. The reaction should start spontaneously. If not, gentle warming may be required. Once initiated, maintain a gentle reflux by controlling the rate of addition.

• Carboxylation: After the magnesium has been consumed, cool the reaction mixture in an ice-salt bath. Crush dry ice into a powder and add it portion-wise to the vigorously stirred Grignard solution. A large excess of dry ice should be used.

• Work-up: Once all the dry ice has sublimed, cautiously add a saturated aqueous solution of ammonium chloride to quench the reaction. Acidify the aqueous layer with dilute HCl (e.g., 2 M) to a pH of approximately 1-2 to protonate the carboxylate.

• Extraction and Purification: Extract the aqueous layer with diethyl ether or ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. The crude carboxylic acid can be purified by recrystallization.

Protocol 1: Synthesis of 5-Ethylthiophene-3-carbonyl chloride using Oxalyl Chloride

• Apparatus: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, dissolve 5-ethylthiophene-3-carboxylic acid (1 equivalent) in anhydrous dichloromethane (DCM).

• Reaction: Cool the solution to 0 °C in an ice bath. Add oxalyl chloride (1.2-1.5 equivalents) dropwise via syringe. After the addition is complete, add one to two drops of anhydrous DMF.[11] Vigorous gas evolution should be observed.

• Monitoring: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours. Monitor the progress of the reaction by TLC (a small aliquot can be quenched with methanol to form the methyl ester, which will have a different Rf value than the starting carboxylic acid).

• Work-up: Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator equipped with a base trap (e.g., a bubbler with NaOH solution) to neutralize the acidic gases. The crude 5-ethylthiophene-3-carbonyl chloride is often used directly in the next step without further purification.

Protocol 2: Synthesis of 5-Ethylthiophene-3-carbonyl chloride using Cyanuric Chloride

• Apparatus: In a round-bottom flask, dissolve 5-ethylthiophene-3-carboxylic acid (1 equivalent) and triethylamine (1 equivalent) in anhydrous acetone or acetonitrile.

• Reaction: To this solution, add a solution of cyanuric chloride (0.4 equivalents, as each molecule has three reactive sites) in the same solvent. A white precipitate of triethylammonium chloride and cyanuric acid derivatives will form.

• Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the disappearance of the starting carboxylic acid by TLC.

• Work-up: After the reaction is complete, filter the mixture through a pad of Celite® to remove the solid byproducts. Wash the filter cake with a small amount of the anhydrous solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 5-ethylthiophene-3-carbonyl chloride.

Comparative Summary of Alternative Reagents

Reagent	Advantages	Disadvantages	Typical Conditions	Byproducts
Oxalyl Chloride	- Mild reaction conditions (0 °C to RT)[3]- Gaseous byproducts simplify work-up[4]- High yields	- More expensive than thionyl chloride- Can cause decomposition of sensitive substrates with prolonged reaction times[5]	Anhydrous DCM, cat. DMF, 0 °C to RT	CO, CO₂, HCl (gaseous)
Cyanuric Chloride	- Solid, stable, and cost-effective[6]- Room temperature reaction- Insoluble byproduct is easily filtered off[7]	- Stoichiometric amounts of base are required- Filtration of fine precipitate can be slow- Product may adsorb to the solid byproduct	Anhydrous acetone or ACN, Et₃N, RT	Cyanuric acid derivatives (solid), Et₃N·HCl (solid)
Phosphorus Pentachloride	- Highly reactive and effective- Readily available	- Highly corrosive and moisture-sensitive- Vigorous reaction can be difficult to control- Byproduct (POCl₃) has a high boiling point[8]	Neat or in an inert solvent (e.g., hexane), 0 °C to reflux	POCl₃ (liquid), HCl (gaseous)

Conclusion

The choice of reagent for the synthesis of 5-Ethylthiophene-3-carbonyl chloride depends on several factors, including the scale of the reaction, the sensitivity of the substrate to acidic conditions, and the available laboratory infrastructure. For small-scale laboratory preparations where mild conditions are paramount, oxalyl chloride with catalytic DMF is often the preferred method due to its high efficiency and the ease of byproduct removal. Cyanuric chloride presents a cost-effective and operationally simple alternative, particularly for larger-scale syntheses where the filtration of the solid byproduct is manageable. Phosphorus pentachloride remains a powerful option for its high reactivity but requires more stringent handling procedures and careful purification to remove the high-boiling byproduct.

By understanding the mechanisms, potential pitfalls, and troubleshooting strategies for each of these alternatives, researchers can confidently select and implement the most appropriate method for their specific needs, moving beyond the limitations of thionyl chloride.

References

• Organic Syntheses, Coll. Vol. 10, p.704 (2004); Vol. 79, p.159 (2002). (Link: [Link])

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. (2011). National Academies Press. (Link: [Link])

• Venkataraman, K., & Wagle, D. R. (1979). Cyanuric chloride: a useful reagent for converting carboxylic acids into chlorides, esters, amides and peptides. Tetrahedron Letters, 20(32), 3037–3040.

• SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. (1962). DTIC. (Link: [Link])

• Chemguide. (n.d.). CONVERTING CARBOXYLIC ACIDS INTO ACYL CHLORIDES (ACID CHLORIDES). Retrieved from [Link]

• Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. (2020, October 29). [Video]. YouTube. (Link: [Link])

• Chemguide. (n.d.). preparation of acyl chlorides (acid chlorides). Retrieved from [Link]

• Byrne, P. A., et al. (2012). A Convenient and Mild Chromatography-Free Method for the Purification of the Products of Wittig and Appel Reactions. Organic & Biomolecular Chemistry, 10, 3531-3537.
• Bando, T., et al. (2004). Mild, Efficient Friedel-Crafts Acylations from Carboxylic Acids Using Cyanuric Chloride and AlCl3. Organic Letters, 10(12), 2645–2648.

• Grignard Reaction Experiment Part 3, Reaction with CO2, Workup, and Characterization. (2020, October 29). [Video]. YouTube. (Link: [Link])

• University of Rochester, Department of Chemistry. (n.d.). Workup: Triphenylphosphine Oxide. Retrieved from [Link]

• Boyer, G. (n.d.). Aromatic Heterocyclic Chemistry. Boyer Research Group. Retrieved from [Link]

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Reference Data & Comparative Studies

A Spectroscopic Journey: Differentiating 5-Ethylthiophene-3-carbonyl chloride from its Synthetic Precursors

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of synthesized compounds is a critical checkpoint in any discovery pipeline. Thiophene derivatives, in particular, are foundational building blocks in a vast array of pharmaceuticals and functional materials. The synthetic transformation of a simple substituted thiophene into a reactive acyl chloride is a common yet crucial step. Verifying the success of each stage of this synthesis requires a robust analytical methodology.

This guide provides an in-depth comparative analysis of the spectral data for 5-Ethylthiophene-3-carbonyl chloride and its direct precursors, 3-Ethylthiophene and 5-Ethylthiophene-3-carboxylic acid. We will explore how Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide definitive "fingerprints" to monitor this synthetic progression. The narrative emphasizes the causality behind the observed spectral changes, grounding the interpretation in the fundamental principles of chemical structure and electronics.

The Synthetic Pathway: An Overview

The synthesis of 5-Ethylthiophene-3-carbonyl chloride is a multi-step process that sequentially introduces functionality to the thiophene ring. The typical pathway begins with a commercially available precursor, 3-Ethylthiophene, which undergoes electrophilic acylation or a similar carboxylation reaction to yield 5-Ethylthiophene-3-carboxylic acid. This intermediate is then converted to the final, more reactive acyl chloride, typically by treatment with an agent like thionyl chloride (SOCl₂) or oxalyl chloride.[1][2][3]

The logical progression of this synthesis can be visualized as follows:

Caption: Synthetic route to 5-Ethylthiophene-3-carbonyl chloride.

Comparative Spectral Analysis

The transformation from a simple alkylthiophene to a carboxylic acid and then to an acyl chloride introduces significant changes to the molecule's electronic environment and functional groups. These changes are directly reflected in the various spectroscopic analyses.

¹H NMR Spectroscopy: Tracking Proton Environments

¹H NMR spectroscopy is highly sensitive to the electronic environment of protons. As we move along the synthetic pathway, the introduction of electron-withdrawing groups causes a predictable deshielding (downfield shift) of nearby protons.[4]

Compound	Thiophene H-2 (δ, ppm)	Thiophene H-4 (δ, ppm)	-CH₂- (δ, ppm, quartet)	-CH₃ (δ, ppm, triplet)	Other (δ, ppm)
3-Ethylthiophene	~7.20 (dd)	~6.95 (dd)	~2.80	~1.30	H-5: ~7.10 (dd)
5-Ethylthiophene-3-carboxylic acid	~8.10 (d)	~7.50 (d)	~2.90	~1.35	-COOH: ~12.0 (s, broad)
5-Ethylthiophene-3-carbonyl chloride	~8.25 (d)	~7.65 (d)	~2.95	~1.40	N/A

Note: Exact chemical shifts can vary based on solvent and concentration. Data for precursors and product are based on published values for similar thiophene derivatives and fundamental principles of NMR.[5][6][7]

Analysis & Causality:

• From 3-Ethylthiophene to the Carboxylic Acid: The most dramatic change is the significant downfield shift of the thiophene protons. The introduction of the electron-withdrawing carboxylic acid group at the 3-position strongly deshields the adjacent H-2 and H-4 protons. The disappearance of the H-5 signal and the change in splitting patterns for H-2 and H-4 from doublet of doublets to simple doublets confirms substitution at the 5-position is not occurring, and that carboxylation is at the 3-position relative to the ethyl group. A very broad singlet appearing far downfield (~12.0 ppm) is the classic signature of a carboxylic acid proton.

• From Carboxylic Acid to Acyl Chloride: The conversion to the acyl chloride results in a further, albeit smaller, downfield shift of the ring protons. The chloride atom is more electronegative than the -OH group, leading to a slightly stronger electron-withdrawing effect from the carbonyl group, thus increasing the deshielding of the aromatic protons. The key confirmation is the complete disappearance of the broad -COOH proton signal.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR provides complementary information, most notably the chemical shift of the carbonyl carbon, which is a definitive marker for this transformation.

Compound	C=O (δ, ppm)	Thiophene C-2	Thiophene C-3	Thiophene C-4	Thiophene C-5	-CH₂-	-CH₃
3-Ethylthiophene	N/A	~122	~142	~128	~120	~24	~16
5-Ethylthiophene-3-carboxylic acid	~165-170	~128	~140	~135	~155	~25	~16
5-Ethylthiophene-3-carbonyl chloride	~160-165	~130	~142	~138	~158	~26	~16

Note: Data is estimated based on typical values for substituted thiophenes and carboxylic acid derivatives.[8]

Analysis & Causality:

• The appearance of a signal in the ~165-170 ppm range for 5-Ethylthiophene-3-carboxylic acid is clear evidence of the newly formed carbonyl carbon.

• Upon conversion to 5-Ethylthiophene-3-carbonyl chloride , this carbonyl signal typically shifts slightly upfield to the ~160-165 ppm range. While seemingly counterintuitive given chlorine's electronegativity, the ¹³C chemical shift of an acyl chloride carbonyl is often found slightly upfield of the corresponding carboxylic acid. The most significant changes, however, are observed in the shifts of the thiophene ring carbons, which are altered by the introduction of the carbonyl substituent.

Infrared (IR) Spectroscopy: The Carbonyl Stretch Signature

IR spectroscopy is arguably the most powerful tool for monitoring this specific transformation due to the highly characteristic stretching frequency of the carbonyl (C=O) bond.

Compound	Key Vibrational Frequencies (cm⁻¹)
3-Ethylthiophene	C-H (sp²): ~3100, C-H (sp³): ~2960-2850, C=C (aromatic): ~1500-1400
5-Ethylthiophene-3-carboxylic acid	O-H (acid): 3300-2500 (very broad) , C-H (sp³): ~2960-2850, C=O (acid): ~1710-1680 (strong, sharp)
5-Ethylthiophene-3-carbonyl chloride	C-H (sp³): ~2960-2850, C=O (acyl chloride): ~1815-1775 (very strong, sharp)

Analysis & Causality:

• Formation of the Carboxylic Acid: Two unmistakable features appear in the IR spectrum. First, a very broad absorption spanning from ~3300 to 2500 cm⁻¹, characteristic of the O-H bond in a hydrogen-bonded carboxylic acid dimer. Second, a strong, sharp peak for the C=O stretch appears around 1700 cm⁻¹.

• Formation of the Acyl Chloride: This step is confirmed by two key changes. The very broad O-H stretch completely disappears. The C=O stretching frequency shifts significantly higher, to ~1800 cm⁻¹.[9][10] This high frequency is a hallmark of acyl chlorides. The electron-withdrawing inductive effect of the chlorine atom strengthens and stiffens the C=O bond, causing it to vibrate at a higher frequency compared to the carboxylic acid.[11][12] This large shift provides definitive proof of the successful conversion.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry confirms the molecular weight of each compound and provides structural clues through characteristic fragmentation patterns.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragmentation Peaks (m/z)
3-Ethylthiophene	C₆H₈S	112.19	112 (M⁺), 97 (M-CH₃)⁺
5-Ethylthiophene-3-carboxylic acid	C₇H₈O₂S	156.20	156 (M⁺), 141 (M-CH₃)⁺, 111 (M-COOH)⁺
5-Ethylthiophene-3-carbonyl chloride	C₇H₇ClOS	174.65	174/176 (M⁺, ~3:1 ratio due to ³⁵Cl/³⁷Cl), 139 (M-Cl)⁺ (acylium ion)

Analysis & Causality:

• The molecular ion peak (M⁺) will shift from m/z 112 to 156 and finally to 174, confirming the addition of the expected atoms at each step.[13][14]

• A key diagnostic feature for 5-Ethylthiophene-3-carbonyl chloride is the isotopic pattern of the molecular ion. Due to the natural abundance of chlorine isotopes (³⁵Cl:~75%, ³⁷Cl:~25%), the mass spectrum will show two peaks for the molecular ion (M⁺ and M+2) in an approximate 3:1 intensity ratio.

• Another critical piece of evidence is the fragmentation pattern. Acyl chlorides readily lose the chlorine atom to form a highly stable acylium ion. Therefore, a prominent peak at m/z 139 (M-Cl)⁺ would be strong evidence for the formation of the title compound.

Experimental Protocols

Accurate and reproducible data acquisition is crucial for reliable structural validation. The following are generalized protocols for obtaining the spectral data discussed.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Add a small amount of tetramethylsilane (TMS) to serve as an internal standard (δ = 0.00 ppm). Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the spectrometer to ensure a homogeneous magnetic field. Lock the field frequency using the deuterium signal from the solvent.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: ~15 ppm.

  • Number of Scans: 16-64 scans for a good signal-to-noise ratio.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: ~220 ppm.

  • Number of Scans: 1024 or more scans may be needed due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the chemical shift scale using the TMS signal.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid (for 3-Ethylthiophene): Place a single drop of the liquid between two salt plates (NaCl or KBr).

  • Solid (for Acid/Acyl Chloride): Use the Attenuated Total Reflectance (ATR) method by placing a small amount of the solid sample directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding a small amount of sample with dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Place the prepared sample in the spectrometer. Acquire a background spectrum of the empty sample holder or clean ATR crystal first. Then, acquire the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a volatile solvent like methanol or acetonitrile.

• Data Acquisition: Use an instrument with an appropriate ionization source (e.g., Electron Ionization (EI) for fragmentation data or Electrospray Ionization (ESI) for accurate mass). Infuse the sample solution into the instrument.

• Analysis: Acquire the mass spectrum over a relevant m/z range. Analyze the molecular ion peak(s) and the major fragment ions.

Workflow for Structural Validation

The logical flow from synthesis to final structural confirmation involves an iterative process of synthesis and analysis.

Caption: Workflow for spectral data comparison and validation.

Conclusion

The differentiation of 5-Ethylthiophene-3-carbonyl chloride from its precursors, 3-Ethylthiophene and 5-Ethylthiophene-3-carboxylic acid, is straightforward when employing a multi-technique spectroscopic approach. Each method provides a unique and complementary piece of the structural puzzle. ¹H and ¹³C NMR track the changes in the electronic environment of the carbon-hydrogen framework, mass spectrometry confirms the elemental composition and molecular weight at each step, and infrared spectroscopy provides an unambiguous confirmation of the key functional group transformations—most notably, the dramatic shift in the carbonyl stretching frequency. Together, these techniques form a self-validating system, ensuring the highest degree of confidence in the identity and purity of the synthesized compounds for researchers in the pharmaceutical and material sciences.

References

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A Comparative Guide to Validated Analytical Methods for the Quantification of 5-Ethylthiophene-3-carbonyl chloride

This guide provides a comprehensive comparison of validated analytical methodologies for the accurate quantification of 5-Ethylthiophene-3-carbonyl chloride, a reactive intermediate crucial in various synthetic pathways. Given its inherent instability and reactivity, particularly towards nucleophiles like water, developing a robust and reliable analytical method is paramount for process control, quality assurance, and stability studies in pharmaceutical and chemical development.

This document is designed for researchers, analytical scientists, and drug development professionals. It moves beyond simple protocol listings to explain the scientific rationale behind methodological choices, ensuring that the described protocols are self-validating systems grounded in established regulatory principles. We will explore and compare two primary analytical strategies: an indirect method using pre-column derivatization followed by High-Performance Liquid Chromatography (HPLC), and a direct analysis approach using Gas Chromatography-Mass Spectrometry (GC-MS).

The validation framework for these methods is built upon the International Council for Harmonisation (ICH) Q2(R2) guidelines, which provide a global standard for ensuring analytical procedures are fit for their intended purpose.[1][2][3]

The Analytical Challenge: Reactivity of Acyl Chlorides

5-Ethylthiophene-3-carbonyl chloride, like other acyl chlorides, is highly electrophilic. The carbonyl carbon is susceptible to nucleophilic attack, most commonly by ambient moisture, leading to rapid hydrolysis to the corresponding carboxylic acid (5-Ethylthiophene-3-carboxylic acid). This instability poses a significant challenge for direct quantification, as the analyte can degrade during sample preparation, storage, and even during the analysis itself.[4]

Therefore, analytical strategies must be designed to either:

• Stabilize the analyte immediately upon sampling through derivatization, converting it into a more stable compound for analysis.

• Utilize a rapid and inert analytical technique that minimizes the opportunity for degradation before detection.

We will now compare two such methods that address these challenges.

Method A: Indirect Quantification by Derivatization-HPLC with UV Detection

This approach is a robust and widely applicable strategy for quantifying reactive species like acyl chlorides.[5][6] The core principle is to react the 5-Ethylthiophene-3-carbonyl chloride with a derivatizing agent in a controlled manner to form a stable, new molecule with strong ultraviolet (UV) absorbance. This derivative can then be easily separated and quantified using standard reverse-phase HPLC instrumentation.

Causality of Experimental Choices:

• Derivatizing Agent Selection: The choice of a derivatizing agent is critical. An ideal agent reacts quickly and completely with the acyl chloride but not with other matrix components. Aromatic amines or hydrazines are excellent candidates. For this guide, we propose using 2-nitrophenylhydrazine , as it reacts to form a stable hydrazide derivative that possesses a strong chromophore, allowing for sensitive detection at higher wavelengths (e.g., ~395 nm).[5] This red-shift in UV absorption is highly advantageous as it moves the detection wavelength away from the region where the drug substance, intermediates, or other matrix components might interfere, thus ensuring method specificity.[5][6]

• Reaction Conditions: The reaction must be performed in an aprotic, dry solvent (e.g., acetonitrile) to prevent hydrolysis of the analyte. The reaction is typically rapid and can be completed at room temperature.[6] A slight excess of the derivatizing agent is used to drive the reaction to completion.

Experimental Workflow: Derivatization-HPLC

The overall workflow involves sample preparation and derivatization, followed by chromatographic analysis and data processing.

Caption: Workflow for quantification via Derivatization-HPLC.

Detailed Experimental Protocol: Derivatization-HPLC

• Preparation of Solutions:

  • Diluent: Anhydrous acetonitrile (ACN).

  • Derivatizing Reagent (DR): Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in the diluent.

  • Standard Stock Solution: Accurately weigh approximately 10 mg of 5-Ethylthiophene-3-carbonyl chloride reference standard into a 10 mL volumetric flask containing ~5 mL of diluent. Immediately add 1.0 mL of the DR, mix, and allow to stand for 30 minutes. Dilute to volume with diluent. This creates a stable, derivatized stock solution.

  • Sample Solution: Accurately weigh a sample containing an expected amount of 5-Ethylthiophene-3-carbonyl chloride into a 10 mL volumetric flask with ~5 mL of diluent. Immediately add 1.0 mL of the DR, mix, and let stand for 30 minutes. Dilute to volume with diluent.

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-2 min: 50% B; 2-15 min: 50% to 80% B; 15-17 min: 80% B; 17-17.1 min: 80% to 50% B; 17.1-20 min: 50% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 395 nm.

  • Injection Volume: 10 µL.

• Validation Procedure:

  • The method must be validated according to ICH Q2(R2) guidelines.[7][8] This involves preparing calibration standards from the derivatized stock solution and spiked sample preparations to assess linearity, accuracy, precision, and other parameters.

Method B: Direct Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a powerful alternative, particularly when coupled with a mass spectrometer, which provides excellent specificity and sensitivity.[9] This method avoids derivatization but requires careful handling to prevent analyte degradation in the injection port or on the column.

Causality of Experimental Choices:

• Inert Flow Path: To analyze a reactive acyl chloride directly, the entire GC system flow path—from the injector liner to the column and detector interface—must be highly inert to prevent adsorption or catalytic degradation of the analyte. A deactivated injector liner and a low-polarity, chemically inert column (e.g., DB-5ms) are essential.

• Fast Analysis: A rapid oven temperature program is used to elute the analyte quickly, minimizing its residence time at elevated temperatures where degradation is more likely.

• Mass Spectrometric Detection: MS detection is chosen over Flame Ionization Detection (FID) for its superior specificity. By using Selected Ion Monitoring (SIM), one can monitor for the characteristic molecular ion and key fragment ions of 5-Ethylthiophene-3-carbonyl chloride, effectively eliminating interference from matrix components.[10]

Experimental Workflow: GC-MS

The GC-MS workflow is more direct but places a higher demand on instrument inertness and sample handling.

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A Comparative Guide to the Structural Analysis of 5-Ethylthiophene-3-carbonyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, a profound understanding of a molecule's three-dimensional structure is not merely advantageous; it is fundamental. For the pharmacologically significant class of thiophene derivatives, this understanding underpins the rational design of novel therapeutics and functional materials. This guide offers a comparative overview of the primary techniques for the structural elucidation of 5-Ethylthiophene-3-carbonyl chloride and its derivatives, with a focus on X-ray crystal structure analysis. We will delve into the practical and theoretical considerations of this gold-standard technique, compare it with alternative and complementary methods—namely Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling—and provide actionable, field-proven insights for researchers.

While a specific crystal structure for 5-Ethylthiophene-3-carbonyl chloride is not publicly available at the time of this writing, we will utilize the closely related parent compound, thiophene-3-carbonyl chloride, as a representative case study. This will allow for a detailed exploration of the experimental workflow and common challenges, such as disorder, which are highly relevant to its derivatives.

The Imperative of Structural Clarity

Thiophene-containing compounds are ubiquitous in medicinal chemistry, valued for their diverse biological activities.[1] The precise arrangement of atoms in these molecules dictates their interaction with biological targets, influencing efficacy, selectivity, and metabolic stability. The introduction of substituents, such as the 5-ethyl and 3-carbonyl chloride groups, creates specific steric and electronic profiles that modulate these interactions. Therefore, unambiguous structural determination is a critical step in the development pipeline.

A Comparative Overview of Structural Elucidation Techniques

The modern structural biology and chemistry toolkit offers several powerful methods for determining molecular structure. Each has its own strengths and limitations, and the choice of technique often depends on the nature of the sample and the specific information required.

Technique	Principle	Strengths	Limitations
Single-Crystal X-ray Diffraction (SC-XRD)	Diffraction of X-rays by the electron clouds of atoms in a crystalline lattice.	Provides the most precise and unambiguous three-dimensional atomic coordinates.[2]	Requires a high-quality single crystal, which can be challenging to grow.[3] Does not provide information on molecular dynamics in solution.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide information about the chemical environment and connectivity of atoms.	Excellent for determining the structure of molecules in solution, providing insights into dynamic processes.[4] Does not require crystallization.	Structure determination for complex molecules can be time-consuming. Provides less precise atomic coordinates compared to SC-XRD. Can be challenging for poorly soluble compounds or those that aggregate.[5]
Computational Modeling (Crystal Structure Prediction - CSP)	Uses theoretical calculations and algorithms to predict the most stable crystal packing arrangements of a molecule.[6][7]	Can predict possible polymorphs and provide insights into crystal packing even without an experimental structure.[8] Useful for understanding intermolecular interactions.	Predictions are not always accurate and require experimental validation.[9] Computationally intensive, especially for flexible molecules.

In-Depth Focus: X-ray Crystal Structure Analysis

Single-crystal X-ray diffraction remains the definitive method for obtaining the precise three-dimensional structure of small molecules. The following section outlines the experimental workflow, highlighting the critical considerations at each stage.

The Crystallography Workflow: A Step-by-Step Guide

Figure 1: A generalized workflow for X-ray crystal structure analysis.

Experimental Protocol: A Case Study of Thiophene-3-carbonyl Chloride

The following protocol is based on the successful structure determination of thiophene-3-carbonyl chloride and serves as a robust starting point for its 5-ethyl derivative.[3]

• Synthesis and Purification:

  • Synthesize the target compound using established synthetic routes. For instance, the reaction of the corresponding carboxylic acid with a chlorinating agent like thionyl chloride.

  • Purify the product to the highest possible degree, as impurities can significantly hinder crystallization.[10] Techniques such as column chromatography followed by recrystallization are often employed.

• Crystal Growth: The Art and Science

  • Causality: The goal is to allow molecules to slowly and orderly arrange themselves into a crystalline lattice. Rapid precipitation leads to amorphous solids or poorly ordered microcrystals.

  • Methods:

    • Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture to near saturation and allow the solvent to evaporate slowly over days or weeks in a loosely covered vial.

    • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial inside a larger, sealed container with a less-soluble "anti-solvent." The slow diffusion of the anti-solvent into the solution reduces the compound's solubility, promoting crystallization.

    • Sublimation: For volatile solids like thiophene-3-carbonyl chloride, heating under a vacuum can cause the compound to sublime and then deposit as crystals on a cooler surface. This method yielded suitable crystals for the parent compound.[3]

• Data Collection:

  • A suitable single crystal (typically 0.1-0.3 mm) is carefully selected and mounted on a goniometer head.

  • The crystal is placed in a diffractometer and cooled, often to around 100 K, to minimize thermal vibrations of the atoms.

  • A monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, a series of diffraction patterns are collected on a detector.

• Structure Solution and Refinement:

  • The collected diffraction data are processed to determine the positions and intensities of the diffraction spots.

  • The initial atomic positions are determined using computational methods (e.g., direct methods).

  • The structural model is then refined against the experimental data to improve the fit and determine the final atomic coordinates and displacement parameters.

A Noteworthy Challenge: Ring-Flip Disorder

A common phenomenon observed in the crystal structures of thiophene-3-carbonyl derivatives is "ring-flip disorder".[3][11] This occurs when the thiophene ring can occupy two different orientations within the crystal lattice, related by a 180° rotation. In the case of thiophene-3-carbonyl chloride, the sulfur atom and the C5-H group were found to be disordered over two positions.[3] The presence of the 5-ethyl group in the target compound may influence the likelihood of this disorder by sterically hindering one orientation over the other, potentially leading to a more ordered crystal structure.

Alternative and Complementary Approaches

While X-ray crystallography provides the ultimate structural snapshot, other techniques offer valuable and often complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for confirming the constitution and connectivity of a molecule in solution.[4] For 5-Ethylthiophene-3-carbonyl chloride, both ¹H and ¹³C NMR would be indispensable for confirming the successful synthesis and purity of the compound before attempting crystallization.

Typical NMR Protocol for a Thiophene Derivative: [4]

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Data Acquisition:

  • Use a standard single-pulse sequence.

  • Acquire a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Data Acquisition:

  • Employ a proton-decoupled pulse sequence to obtain a spectrum with a single peak for each unique carbon atom.

  • A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

• Data Processing and Analysis: The resulting spectra are processed (Fourier transform, phasing, and baseline correction) and analyzed to assign the chemical shifts and coupling constants to the different atoms in the molecule, confirming its structure.

Computational Modeling: The Predictive Power of In Silico Analysis

Computational chemistry offers a suite of tools to predict and analyze molecular structures and properties.[2] Crystal Structure Prediction (CSP) methods, in particular, have become increasingly valuable in solid-state chemistry.[6]

Figure 2: A simplified workflow for Crystal Structure Prediction (CSP).

CSP Protocol Overview: [7][9]

• Molecular Model Generation: A 3D model of the molecule is generated, and a conformational search is performed to identify low-energy conformers.

• Crystal Packing Search: A search algorithm generates a large number of hypothetical crystal structures in various common space groups.

• Lattice Energy Minimization: The lattice energy of each generated structure is minimized to find the most stable packing arrangements.

• Energy Ranking: The predicted structures are ranked based on their calculated lattice energies to identify the most likely candidates to be observed experimentally.

For 5-Ethylthiophene-3-carbonyl chloride, CSP could be used to predict the most likely crystal packing arrangement and to explore the potential for polymorphism—the existence of multiple crystal forms of the same compound. This information can be invaluable in guiding experimental crystallization efforts.

Synthesis of Information: Choosing the Right Tool

The choice of structural elucidation technique is a strategic one, guided by the research question at hand.

• For unambiguous, high-resolution structural determination and to understand solid-state packing and intermolecular interactions, single-crystal X-ray diffraction is the method of choice.

• To confirm the chemical structure and assess purity in solution prior to further studies, and to investigate solution-state conformation and dynamics, NMR spectroscopy is essential.

• To guide experimental efforts, predict potential polymorphs, and gain a theoretical understanding of crystal packing forces, computational modeling and crystal structure prediction are powerful allies.

In a comprehensive research program, these techniques are not mutually exclusive but are often used in concert to provide a complete picture of the molecule's structure and behavior.

Conclusion

The structural analysis of 5-Ethylthiophene-3-carbonyl chloride and its derivatives is a critical endeavor for advancing their application in drug discovery and materials science. While X-ray crystallography stands as the definitive method for elucidating the precise three-dimensional arrangement of atoms in the solid state, a holistic approach that integrates NMR spectroscopy for solution-state characterization and computational modeling for predictive insights will undoubtedly yield the most comprehensive understanding. By carefully selecting and applying these powerful analytical tools, researchers can confidently navigate the path from molecular design to functional application.

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A Comparative Guide to the Biological Efficacy of 5-Ethylthiophene-3-carbonyl Chloride Amides

This guide provides an in-depth comparison of the potential biological efficacy of various amide derivatives of 5-Ethylthiophene-3-carbonyl chloride. As a core scaffold in medicinal chemistry, thiophene and its derivatives have shown a wide range of pharmacological activities.[1] This document is intended for researchers, scientists, and drug development professionals, offering a technical overview supported by established experimental data and structure-activity relationship (SAR) principles to guide future research and discovery.

The narrative will delve into the synthesis of these amides, a comparative analysis of their potential biological activities based on SAR studies of related compounds, and detailed experimental protocols for their evaluation.

The Significance of the Thiophene-3-carboxamide Scaffold

The thiophene ring is a privileged structure in drug discovery, present in numerous FDA-approved drugs.[1] Its unique electronic and steric properties allow it to act as a versatile scaffold for interacting with various biological targets. Thiophene-3-carboxamides, in particular, have been investigated for a range of therapeutic applications, including as enzyme inhibitors and antimicrobial and anticancer agents.[2][3] The introduction of an ethyl group at the 5-position can influence the molecule's lipophilicity and steric interactions with target proteins, potentially modulating its biological activity.

Synthesis of 5-Ethylthiophene-3-carboxamide Derivatives

The synthesis of amide derivatives from 5-Ethylthiophene-3-carbonyl chloride is typically a straightforward acylation reaction. The general procedure involves the reaction of the carbonyl chloride with a primary or secondary amine in the presence of a base to neutralize the hydrochloric acid byproduct.

General Synthesis Protocol

• Preparation of the Amine Solution: In a round-bottom flask, dissolve the desired amine (1.0 equivalent) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (TEA) or pyridine (1.1 equivalents), to the amine solution. Stir the mixture for 10-15 minutes at room temperature.

• Acylation Reaction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of 5-Ethylthiophene-3-carbonyl chloride (1.0 equivalent) in the same anhydrous solvent to the stirred amine solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by recrystallization to yield the desired 5-Ethylthiophene-3-carboxamide derivative.

Caption: General workflow for the synthesis of 5-Ethylthiophene-3-carboxamide derivatives.

Comparative Biological Efficacy: A Structure-Activity Relationship (SAR) Perspective

While direct comparative data for a series of 5-Ethylthiophene-3-carbonyl chloride amides is not extensively available in the literature, we can extrapolate potential biological activities and structure-activity relationships from studies on analogous thiophene carboxamides. The biological activity of these compounds is highly dependent on the nature of the substituent on the amide nitrogen.

Anticancer Activity

Thiophene carboxamide derivatives have demonstrated significant potential as anticancer agents.[4][5] Their mechanisms of action often involve the inhibition of key enzymes in cancer cell proliferation and survival, such as protein kinases or tubulin polymerization.[6]

SAR Insights:

• Aromatic and Heterocyclic Amides: Amides derived from anilines or other aromatic and heterocyclic amines often exhibit potent anticancer activity. The substitution pattern on the aromatic ring is critical. For instance, dimethoxy or trimethoxy substitutions on a phenyl ring can mimic the binding of combretastatin A-4 to tubulin, leading to cell cycle arrest.[4]

• Electron-Withdrawing and Donating Groups: The presence of electron-withdrawing or electron-donating groups on the amide substituent can significantly influence activity. This is often target-dependent, and optimization is required for a specific biological target.

• Lipophilicity: The ethyl group at the 5-position of the thiophene ring increases the overall lipophilicity of the molecule, which may enhance cell membrane permeability and, consequently, cellular activity.

Hypothetical Comparison of Anticancer Potency:

Amide Substituent (R)	Predicted Relative Potency	Rationale
3,4,5-Trimethoxyphenyl	High	Mimics the A-ring of combretastatin A-4, a potent tubulin polymerization inhibitor.[4]
4-Chlorophenyl	Moderate to High	The chloro-substituent can enhance binding through halogen bonding and increase metabolic stability.
Cyclohexyl	Low to Moderate	Aliphatic substituents are generally less active than aromatic ones for many anticancer targets.
Morpholine	Moderate	The morpholine moiety can improve solubility and pharmacokinetic properties.

Antimicrobial Activity

Thiophene derivatives are also known for their broad-spectrum antimicrobial activity.[3][7] The mechanism can involve various targets, including enzymes essential for bacterial survival or disruption of the cell membrane.

SAR Insights:

• Pyridine and Other Heterocycles: The incorporation of a pyridine ring or other nitrogen-containing heterocycles into the amide side chain has been shown to result in excellent antimicrobial activity.[3][8]

• Substituents on the Thiophene Ring: The substitution pattern on the thiophene ring itself plays a crucial role. While our core is fixed with a 5-ethyl group, SAR studies on related compounds show that the nature and position of other substituents can drastically alter antimicrobial potency.[8]

Hypothetical Comparison of Antimicrobial Potency:

Amide Substituent (R)	Predicted Relative Potency	Rationale
Pyridin-2-yl	High	The pyridine nitrogen can act as a hydrogen bond acceptor, enhancing target interaction.[3][8]
Thiazol-2-yl	High	The thiazole ring is another privileged scaffold in antimicrobial drug discovery.
Benzyl	Moderate	The benzyl group provides a hydrophobic interaction domain.
Phenyl	Moderate	The unsubstituted phenyl ring may have lower potency compared to substituted or heterocyclic rings.

Enzyme Inhibition

Thiophene-3-carboxamides have been identified as inhibitors of various enzymes, including c-Jun N-terminal kinase (JNK) and neuraminidase.[2][9] The specificity and potency of inhibition are highly dependent on the amide substituent's ability to fit into the enzyme's active or allosteric sites.

SAR Insights:

• Hydrogen Bonding and Hydrophobic Interactions: The amide NH group can act as a hydrogen bond donor, while the carbonyl oxygen can be an acceptor. The amide substituent provides opportunities for hydrophobic and aromatic interactions within the binding pocket.

• Conformational Rigidity: The position of the carboxamide at the 3-position of the thiophene ring influences the overall geometry of the molecule. This, in turn, affects how the amide substituent is presented to the enzyme's binding site.

Experimental Protocols for Biological Evaluation

To empirically determine and compare the biological efficacy of newly synthesized 5-Ethylthiophene-3-carboxamide derivatives, standardized in vitro assays are essential.

Protocol 1: In Vitro Cytotoxicity Assay (MTS Assay)

This protocol is used to determine the concentration of a compound that inhibits cell growth by 50% (IC50).

• Cell Seeding: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for 48-72 hours.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for the in vitro cytotoxicity (MTS) assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Conclusion

The 5-Ethylthiophene-3-carboxamide scaffold represents a promising starting point for the development of novel therapeutic agents. While this guide has provided a predictive comparison of biological efficacy based on established SAR principles, it is imperative that these hypotheses are validated through empirical testing. The detailed synthesis and biological evaluation protocols provided herein offer a robust framework for researchers to systematically synthesize and screen a library of these compounds. The insights gained from such studies will be invaluable in elucidating the specific structure-activity relationships for this particular scaffold and in identifying lead compounds for further development.

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A Comprehensive Guide to the Electronic Properties of 5-Ethylthiophene-3-carbonyl Chloride: A DFT-Based Comparative Study

In the landscape of modern drug discovery and materials science, thiophene derivatives stand out as privileged scaffolds due to their diverse biological activities and unique electronic properties.[1][2][3] Among these, 5-Ethylthiophene-3-carbonyl chloride is a versatile building block whose reactivity and potential for incorporation into larger molecular frameworks are of significant interest. Understanding the electronic characteristics of this molecule is paramount for predicting its behavior in chemical reactions and for the rational design of novel compounds.

This guide presents a comparative analysis of the electronic properties of 5-Ethylthiophene-3-carbonyl chloride, leveraging the power of Density Functional Theory (DFT). In the absence of direct experimental studies on this specific molecule, we propose a robust computational methodology based on well-established DFT protocols for similar thiophene derivatives.[1][3] We will compare the predicted electronic properties of 5-Ethylthiophene-3-carbonyl chloride with three key alternatives: Thiophene-2-carbonyl chloride , 5-Chlorothiophene-2-carbonyl chloride , and Benzoyl chloride . This comparison will provide valuable insights into how substitutions on the thiophene ring and the nature of the aromatic system influence the electronic landscape of these important acyl chlorides.

The Rationale Behind a DFT-Based Comparison

Experimental characterization of reactive intermediates like acyl chlorides can be challenging. DFT calculations provide a powerful and accessible means to probe the intrinsic electronic properties of molecules, offering insights that are often difficult to obtain through experimentation alone.[4] By calculating properties such as the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, the HOMO-LUMO gap, Mulliken atomic charges, and electrostatic potential (ESP) maps, we can gain a detailed understanding of a molecule's reactivity, stability, and intermolecular interaction potential.[5][6][7]

This guide will serve as a practical framework for researchers, enabling them to:

• Predict the relative reactivity of 5-Ethylthiophene-3-carbonyl chloride compared to other acylating agents.

• Understand the influence of substituents (ethyl vs. chloro) on the electronic properties of the thiophene ring.

• Compare the electronic characteristics of a thiophene-based acyl chloride with its benzenoid analog.

• Follow a detailed protocol to perform similar DFT calculations on their own molecules of interest.

Methodology: A Validated Approach to DFT Calculations

The computational methodology outlined here is based on protocols that have been successfully applied to a variety of thiophene derivatives in the literature.[1][3] This ensures the reliability and predictive power of the calculations.

Computational Details

All calculations would be performed using the Gaussian 09 software package. The molecular geometries of 5-Ethylthiophene-3-carbonyl chloride, Thiophene-2-carbonyl chloride, 5-Chlorothiophene-2-carbonyl chloride, and Benzoyl chloride would be optimized in the gas phase using the B3LYP functional with the 6-311G(d,p) basis set. The B3LYP functional is a widely used hybrid functional that has been shown to provide a good balance between accuracy and computational cost for organic molecules. The 6-311G(d,p) basis set is a triple-zeta basis set that includes polarization functions on both heavy atoms and hydrogen atoms, which is crucial for accurately describing the electronic structure of molecules with heteroatoms and polarized bonds.

Frequency calculations would be performed at the same level of theory to confirm that the optimized geometries correspond to true energy minima (i.e., no imaginary frequencies). From the optimized geometries, the following electronic properties would be calculated:

• HOMO and LUMO energies: These frontier molecular orbitals are key to understanding a molecule's ability to donate and accept electrons, respectively.[5][6]

• HOMO-LUMO gap (ΔE): The energy difference between the HOMO and LUMO is an indicator of the molecule's kinetic stability and chemical reactivity. A smaller gap generally implies higher reactivity.[6]

• Mulliken atomic charges: This analysis partitions the total electron density among the atoms in a molecule, providing insight into the distribution of charge and the identification of electrophilic and nucleophilic sites.[7]

• Electrostatic Potential (ESP) map: The ESP map provides a visual representation of the charge distribution around a molecule, highlighting regions of positive (electron-deficient) and negative (electron-rich) potential.[1]

Selection of Alternative Molecules

The choice of alternative molecules for comparison is crucial for a meaningful analysis.

• Thiophene-2-carbonyl chloride: This isomer allows for the investigation of the effect of the carbonyl chloride group's position on the thiophene ring.

• 5-Chlorothiophene-2-carbonyl chloride: The presence of an electron-withdrawing chlorine atom provides a stark contrast to the electron-donating ethyl group, allowing for a clear assessment of substituent effects.[8][9][10]

• Benzoyl chloride: As the archetypal aromatic acyl chloride, benzoyl chloride serves as a benchmark to compare the electronic properties of the thiophene ring system against the more common benzene ring.[11][12]

Predicted Electronic Properties: A Comparative Analysis

The following tables summarize the expected results from the proposed DFT calculations, based on trends observed in the literature for similar compounds.

Frontier Molecular Orbitals and Energy Gaps

Molecule	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (ΔE) (eV)
5-Ethylthiophene-3-carbonyl chloride	-6.5	-2.0	4.5
Thiophene-2-carbonyl chloride	-6.8	-2.2	4.6
5-Chlorothiophene-2-carbonyl chloride	-7.2	-2.5	4.7
Benzoyl chloride	-7.5	-2.1	5.4

Note: These are hypothetical values for illustrative purposes, based on general trends. Actual calculated values may differ.

Interpretation:

• The ethyl group in 5-Ethylthiophene-3-carbonyl chloride is an electron-donating group, which is expected to raise the HOMO energy level compared to the unsubstituted thiophene-2-carbonyl chloride, making it a better electron donor.

• The chlorine atom in 5-Chlorothiophene-2-carbonyl chloride is an electron-withdrawing group, which is expected to lower both the HOMO and LUMO energy levels, making the molecule less prone to oxidation but potentially more susceptible to nucleophilic attack at the ring.

• The HOMO-LUMO gap is predicted to be the smallest for 5-Ethylthiophene-3-carbonyl chloride, suggesting it might be the most reactive of the thiophene derivatives.

• Benzoyl chloride is expected to have the largest HOMO-LUMO gap, indicating greater kinetic stability compared to its thiophene counterparts.

Mulliken Atomic Charges

Atom	5-Ethylthiophene-3-carbonyl chloride	Thiophene-2-carbonyl chloride	5-Chlorothiophene-2-carbonyl chloride	Benzoyl chloride
Carbonyl Carbon	+0.65	+0.68	+0.70	+0.72
Carbonyl Oxygen	-0.50	-0.52	-0.55	-0.58
Thiophene/Benzene Carbon attached to C=O	-0.10	+0.05	+0.15	+0.10
Chlorine (on C=O)	-0.15	-0.16	-0.17	-0.18
Sulfur	-0.20	-0.22	-0.18	N/A

Note: These are hypothetical values for illustrative purposes, based on general trends. Actual calculated values may differ.

Interpretation:

• The carbonyl carbon is consistently the most electrophilic site in all molecules, as expected, making it the primary target for nucleophilic attack. The electrophilicity is predicted to be slightly lower in 5-Ethylthiophene-3-carbonyl chloride due to the electron-donating nature of the ethyl group.

• The carbonyl oxygen is a nucleophilic site in all cases.

• The charge on the sulfur atom in the thiophene ring is expected to be influenced by the substituents, becoming less negative in the presence of the electron-withdrawing chlorine atom.

Electrostatic Potential (ESP) Maps

The ESP maps would provide a visual confirmation of the trends observed in the Mulliken charge analysis.

• 5-Ethylthiophene-3-carbonyl chloride: A region of high positive potential (blue) would be centered on the carbonyl carbon. The ethyl group would likely show a region of slightly negative potential (yellow to red).

• 5-Chlorothiophene-2-carbonyl chloride: A more intense blue region would be expected on the carbonyl carbon compared to the ethyl-substituted analogue. The chlorine atom would also contribute to a more positive potential on the thiophene ring.

• Benzoyl chloride: A strong positive potential on the carbonyl carbon and a relatively neutral benzene ring would be observed.

Experimental Workflow: A Step-by-Step Protocol for DFT Calculations

This section provides a detailed protocol for performing the DFT calculations described in this guide using the Gaussian software suite.

Molecular Structure Generation and Input File Preparation

• Build the molecular structure: Use a molecular modeling program like GaussView to build the 3D structure of 5-Ethylthiophene-3-carbonyl chloride.

• Set up the calculation: In GaussView, go to Calculate > Gaussian Calculation Setup.

• Job Type: Select Opt+Freq to perform a geometry optimization followed by a frequency calculation.

• Method:

  • Functional: Select B3LYP.

  • Basis Set: Select 6-311G(d,p).

• Charge and Multiplicity: For a neutral, closed-shell molecule, the charge should be 0 and the multiplicity Singlet.

• Save the input file: Save the file with a .gjf extension (e.g., 5-ethylthiophene-3-carbonyl-chloride.gjf).

Running the Calculation and Analyzing the Output

• Run the calculation: Submit the .gjf file to the Gaussian program.

• Check for successful completion: Upon completion, a .log or .out file will be generated. Open this file and search for "Normal termination of Gaussian" to ensure the calculation finished without errors.

• Verify the optimized geometry: In the output file, search for "Frequencies". Ensure that there are no imaginary frequencies (indicated by negative values), which confirms that the geometry is a true minimum.

• Extract electronic properties:

  • HOMO and LUMO energies: Search for "Alpha occ. eigenvalues" and "Alpha virt. eigenvalues". The last value in the occupied list is the HOMO energy, and the first value in the virtual list is the LUMO energy.

  • Mulliken atomic charges: Search for "Mulliken charges".

  • Visualize ESP map: Open the checkpoint file (.chk) in GaussView. Go to Results > Surfaces/Contours. Create a new surface from the total density and map the electrostatic potential onto it.

Visualizing the Workflow and Molecular Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the relationships between the molecules in this study.

Caption: A schematic of the DFT calculation workflow.

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A Comparative Guide to Establishing the Purity of Synthesized 5-Ethylthiophene-3-carbonyl Chloride

In the landscape of pharmaceutical research and fine chemical synthesis, the integrity of starting materials and intermediates is paramount. 5-Ethylthiophene-3-carbonyl chloride is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its high reactivity, while beneficial for synthesis, also makes it susceptible to degradation and complicates its purification and analysis. Ensuring its purity is not merely a quality control checkpoint; it is a critical determinant of reaction yield, impurity profiling in the final API, and overall process safety and reproducibility.

This guide provides an in-depth, objective comparison of analytical methodologies for validating the purity of 5-Ethylthiophene-3-carbonyl chloride. We will move beyond simple protocol listings to explore the causality behind experimental choices, empowering researchers, scientists, and drug development professionals to select and implement the most appropriate techniques for their specific needs.

The Synthetic Landscape: Understanding Potential Impurities

To effectively test for purity, one must first understand the likely impurities. 5-Ethylthiophene-3-carbonyl chloride is typically synthesized from its corresponding carboxylic acid via treatment with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride.[1] This common pathway, while efficient, can introduce several classes of impurities.

• Unreacted Starting Material: The most common impurity is the starting material, 5-ethylthiophene-3-carboxylic acid.

• Hydrolysis Product: Due to the high reactivity of the acyl chloride functional group, exposure to atmospheric or residual moisture will hydrolyze the product back to the carboxylic acid.[2][3][4]

• Reagent Byproducts: The chlorinating agent itself can lead to byproducts. For instance, thionyl chloride can generate sulfur-based impurities.[1]

• Solvent Residues: Residual solvents used during the reaction or workup can be present in the final product.

• Isomeric Impurities: Impurities may also arise from the synthesis of the starting 5-ethylthiophene-3-carboxylic acid, potentially including isomers like 5-ethylthiophene-2-carboxylic acid.

Figure 1: Synthesis pathway and origin of common impurities.

A Comparative Analysis of Purity Determination Methodologies

The choice of an analytical method depends on the specific question being asked. Are you confirming the identity of the bulk material, quantifying the primary component, or identifying trace impurities? Each technique offers a unique lens through which to view the sample.

Parameter	¹H / ¹³C NMR Spectroscopy	FTIR Spectroscopy	GC-MS (with Derivatization)	HPLC (with Derivatization)
Principle	Measures the magnetic properties of atomic nuclei, providing detailed structural information and direct quantitative relationships.[5]	Measures the absorption of infrared radiation by specific molecular vibrations (functional groups).[6]	Separates volatile compounds based on boiling point and polarity, followed by mass-based detection and identification.[5]	Separates compounds based on partitioning between a liquid mobile phase and a solid stationary phase, followed by UV or other detection.[5][7]
Purity Assessment	Direct (qNMR) or relative quantification of impurities with proton/carbon signals.	Qualitative confirmation of functional group conversion (e.g., absence of broad -OH peak from acid).[8][9]	Quantitative purity via area percentage and identification of volatile impurities by mass spectrum.	High-sensitivity quantification of the analyte and its impurities after conversion to a stable derivative.[7]
Primary Strengths	• Primary analytical method (qNMR requires no specific reference standard)[5]• Provides unambiguous structural information• Highly accurate and precise[5]	• Rapid and non-destructive• Excellent for confirming functional group transformation	• High sensitivity and selectivity[5]• Provides structural information on impurities via MS	• Robust and versatile• Extremely high sensitivity for trace analysis (ppb level)
Primary Limitations	• Lower sensitivity compared to chromatographic methods (~0.1% LOD)[5]• Requires expensive instrumentation	• Not inherently quantitative• Provides limited structural information	• Highly reactive acyl chloride requires derivatization[2][3]• Potential for thermal degradation of analytes	• Requires derivatization for the reactive acyl chloride[7]• Potential for co-elution of impurities

Experimental Protocols: A Practical Guide

The following sections provide detailed, self-validating protocols for the most effective methods of assessing the purity of 5-Ethylthiophene-3-carbonyl chloride.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Causality: qNMR is a primary ratio method that determines the quantity of an analyte by comparing its integrated NMR signal intensity to that of a certified internal standard of known purity. It is a powerful tool because it does not require a reference standard of 5-Ethylthiophene-3-carbonyl chloride itself, which is often unavailable commercially in high purity due to its instability. The choice of a stable internal standard with sharp, non-overlapping peaks is critical for accuracy.

Protocol:

• Internal Standard Selection: Choose a stable, high-purity internal standard with protons that resonate in a clear region of the spectrum (e.g., maleic acid, dimethyl sulfone).

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the synthesized 5-Ethylthiophene-3-carbonyl chloride into a clean, dry vial.

  • Accurately weigh approximately 5-10 mg of the chosen internal standard (e.g., maleic acid) into the same vial.

  • Record the exact masses of both the sample and the standard.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a dry deuterated solvent (e.g., CDCl₃). Note: Using a dry solvent is crucial to prevent hydrolysis.

  • Transfer the solution to a clean, dry NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using parameters that ensure accurate integration. This includes a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

  • Ensure a high signal-to-noise ratio by acquiring an adequate number of scans (e.g., 16 or 32).

• Data Analysis:

  • Carefully integrate a well-resolved peak of the analyte (5-Ethylthiophene-3-carbonyl chloride) and a well-resolved peak of the internal standard.

  • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = Mass

    • P_std = Purity of the internal standard

Gas Chromatography-Mass Spectrometry (GC-MS) following Derivatization

Causality: The high reactivity and potential for on-column hydrolysis make direct GC analysis of acyl chlorides challenging and unreliable.[2][3] By converting the acyl chloride into a more stable derivative, such as an ester or amide, we create a molecule that is volatile, thermally stable, and chromatographs well.[10][11] This allows for accurate quantification and the separation of volatile impurities. The choice of derivatizing agent (e.g., an alcohol or an amine) is based on its ability to react quickly and completely without generating interfering byproducts.

Figure 2: Workflow for purity analysis by GC-MS with derivatization.

Protocol:

• Derivatization:

  • Accurately weigh ~5 mg of the synthesized 5-Ethylthiophene-3-carbonyl chloride into a vial.

  • Dissolve in 1 mL of a dry, inert solvent (e.g., dichloromethane).

  • Add a slight excess of a derivatizing agent, such as diethylamine, to form the corresponding stable diethylamide.[11]

  • Allow the reaction to proceed for 15-30 minutes at room temperature.

  • Quench the reaction by adding a small amount of water, then extract the organic layer.

  • Dry the organic layer over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Column: Use a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injection: Inject 1 µL of the derivatized solution.

  • Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Parameters: Scan from m/z 40 to 450.

• Data Analysis:

  • Determine the purity by the area percentage of the main derivative peak in the total ion chromatogram (TIC).

  • Identify impurity peaks by comparing their mass spectra against a reference library (e.g., NIST) and by interpreting their fragmentation patterns.

High-Performance Liquid Chromatography (HPLC) following Derivatization

Causality: Similar to GC, direct HPLC analysis is problematic. Derivatization is employed to convert the acyl chloride into a stable compound with a strong chromophore, which is essential for high-sensitivity UV detection.[7] This method is particularly powerful for detecting trace-level impurities that might be missed by NMR and for analyzing samples that may contain non-volatile components. 2-nitrophenylhydrazine is an excellent derivatizing reagent as the resulting derivative has a maximum UV absorbance at a higher wavelength (~395 nm), which minimizes interference from the sample matrix.[7]

Protocol:

• Derivatization:

  • Prepare a derivatizing solution of 2-nitrophenylhydrazine (~100 µg/mL) in acetonitrile.

  • Prepare a sample stock solution of the synthesized acyl chloride in acetonitrile (~1 mg/mL).

  • In a vial, mix 100 µL of the sample solution with 900 µL of the derivatizing solution.

  • Allow the reaction to proceed at room temperature for 30 minutes.[7]

• HPLC Analysis:

  • Column: Use a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the λmax of the derivative (e.g., 395 nm).

• Data Analysis:

  • Calculate the purity using the area normalization method, where the percentage purity is the peak area of the main component divided by the total area of all peaks.

  • For more accurate quantification, a calibration curve can be constructed using a purified standard of the derivative.

Conclusion and Recommendations

Establishing the purity of a reactive intermediate like 5-Ethylthiophene-3-carbonyl chloride requires a multi-faceted analytical approach. No single technique provides a complete picture.

• For unambiguous structural confirmation and accurate bulk purity assessment , qNMR is the method of choice. Its status as a primary technique eliminates the need for a specific reference standard of the analyte.

• For a rapid, qualitative check to ensure the conversion from carboxylic acid is complete, FTIR is invaluable.

• For sensitive detection and identification of volatile impurities , GC-MS with derivatization is the most powerful tool.

• For ultra-sensitive quantification of the main component and detection of trace-level or non-volatile impurities , HPLC with derivatization is superior.

A robust, self-validating strategy for a newly synthesized batch of 5-Ethylthiophene-3-carbonyl chloride would involve using ¹H NMR to confirm the structure and identify major impurities, followed by a derivatization-based chromatographic method (GC-MS or HPLC) to quantify purity with high sensitivity and characterize trace impurities. This combined approach ensures the highest level of confidence in the quality of this critical synthetic intermediate.

References

• Development and Validation of a General Derivatization HPLC Method for the Trace Analysis of Acyl Chlorides in Lipophilic Drug Substances. PubMed.
• Matrix Isolation FTIR Spectroscopic and Density Functional Theoretical Studies of the Nickel, Copper, and Silver Carbonyl Chlorides.
• Gas chromatographic analysis of C2-C16 acyl chlorides as the 2-butanol esters.
• Gas chromatographic analysis of C2-C16 acyl chlorides as the 2-butanol esters.
• A Comparative Guide to Analytical Methods for Purity Validation of 2-(4-Fluorophenyl)thiophene. Benchchem.
• Infrared Spectroscopy. University of Colorado Boulder.
• Spectroscopic Analysis: Acyl Chlorides. University of Calgary.
• Gas chromatographic determination of carboxylic acid chlorides and residual carboxylic acid precursors used in the production of some penicillins. PubMed.
• Spectroscopy of Carboxylic Acid Deriv
• How to identify an Acyl Chloride in an IR spectra? Reddit.
• Gas Chromatography of Acid Chlorides.
• Gas Chromatography of Acid Chiorides.
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• General procedures for the purific

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A Senior Application Scientist's Guide to Cross-Validation of Experimental Results for 5-Ethylthiophene-3-carbonyl Chloride Reactions

This guide provides an in-depth technical comparison of reaction protocols involving 5-Ethylthiophene-3-carbonyl chloride, a versatile building block in medicinal chemistry and materials science. We will delve into the nuances of its reactivity, offering detailed experimental procedures and a comparative analysis with alternative synthetic strategies. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes and ensure the cross-validation of their experimental findings.

Introduction to 5-Ethylthiophene-3-carbonyl Chloride

5-Ethylthiophene-3-carbonyl chloride is a member of the thiophene family, a class of sulfur-containing heterocyclic compounds that are structural motifs in numerous pharmaceuticals. The reactivity of this molecule is dominated by the electrophilic nature of the acyl chloride functional group, making it a prime candidate for nucleophilic acyl substitution and Friedel-Crafts acylation reactions. The ethyl group at the 5-position and the carbonyl chloride at the 3-position influence the regioselectivity and reactivity of the thiophene ring in various transformations.

This guide will focus on two primary classes of reactions for 5-Ethylthiophene-3-carbonyl chloride:

• Amide Bond Formation: The reaction with primary and secondary amines to form 5-ethylthiophene-3-carboxamides. These amides are of significant interest in drug discovery.

• Friedel-Crafts Acylation: The Lewis acid-catalyzed acylation of aromatic compounds to produce aryl thienyl ketones, which are valuable intermediates in organic synthesis.

We will present a detailed protocol for a representative amide formation reaction and then compare this approach with an alternative amide coupling method that avoids the use of an acyl chloride. Furthermore, we will provide a protocol for a Friedel-Crafts acylation to showcase a different facet of its reactivity.

I. Amide Bond Formation via Acyl Chloride

The reaction of an acyl chloride with an amine is a robust and widely used method for amide bond formation, often referred to as the Schotten-Baumann reaction. The high reactivity of the acyl chloride typically leads to high yields and fast reaction times.

Experimental Protocol: Synthesis of N-Phenyl-5-ethylthiophene-3-carboxamide

This protocol details the reaction of 5-Ethylthiophene-3-carbonyl chloride with aniline.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (1.0 eq)

• Aniline (1.0 eq)

• Triethylamine (Et3N) or Pyridine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve aniline (1.0 eq) and triethylamine (1.1 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Acyl Chloride: Dissolve 5-Ethylthiophene-3-carbonyl chloride (1.0 eq) in anhydrous dichloromethane and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred amine solution over 15-20 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Quench the reaction by adding saturated aqueous NaHCO3 solution to neutralize the triethylamine hydrochloride salt and any excess acid.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-phenyl-5-ethylthiophene-3-carboxamide.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Visualization of the Amide Synthesis Workflow

Caption: Workflow for the synthesis of N-phenyl-5-ethylthiophene-3-carboxamide.

II. Comparative Analysis: Alternative Amide Formation Protocol

While the acyl chloride method is efficient, the synthesis of the acyl chloride itself requires an additional step from the corresponding carboxylic acid and often involves hazardous reagents like thionyl chloride or oxalyl chloride.[1] An alternative and increasingly popular approach is the direct coupling of a carboxylic acid with an amine using a coupling agent.

Alternative Protocol: Amide Synthesis via Carboxylic Acid Coupling

This protocol utilizes 5-ethylthiophene-3-carboxylic acid and a common coupling agent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which is known for its high efficiency and low rate of racemization.[2]

Materials:

• 5-Ethylthiophene-3-carboxylic acid (1.0 eq)

• Aniline (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Saturated aqueous lithium chloride (LiCl) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 5-ethylthiophene-3-carboxylic acid (1.0 eq), aniline (1.0 eq), and HATU (1.1 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (2.0 eq) to the mixture and stir at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC.

• Work-up:

  • Pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers sequentially with saturated aqueous LiCl solution and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Performance Comparison: Acyl Chloride vs. Carboxylic Acid Coupling

Parameter	Acyl Chloride Method	Carboxylic Acid Coupling (HATU)	Rationale & Causality
Starting Material	5-Ethylthiophene-3-carbonyl chloride	5-Ethylthiophene-3-carboxylic acid	The acyl chloride method requires an additional synthetic step to prepare the starting material from the carboxylic acid.
Reagent Handling	Acyl chloride is moisture-sensitive and corrosive.	Coupling agents like HATU are generally stable solids but can be expensive.[2]	The choice of method can be influenced by the availability and cost of reagents, as well as safety considerations.
Reaction Conditions	Typically rapid (1-3 hours) at room temperature.	May require longer reaction times (4-12 hours).	The high reactivity of the acyl chloride leads to faster conversions.
Byproducts	Stoichiometric amounts of hydrochloride salt are produced.	Byproducts are generally water-soluble and easily removed during work-up.	The nature of the byproducts can affect the ease of purification.
Expected Yield	Generally high (often >90%).	High yields are also achievable, comparable to the acyl chloride method.[2]	Both methods are highly effective for amide bond formation.
Scope	Broad scope for primary and secondary amines.	Very broad scope, including sterically hindered and electron-deficient amines.[2]	Modern coupling agents often provide greater flexibility for challenging substrates.

III. Friedel-Crafts Acylation: An Alternative Reaction Pathway

To further illustrate the utility of 5-Ethylthiophene-3-carbonyl chloride, we present a protocol for a Friedel-Crafts acylation, a classic carbon-carbon bond-forming reaction.[3] This reaction highlights the ability of the acyl chloride to acylate electron-rich aromatic rings.

Experimental Protocol: Friedel-Crafts Acylation of Benzene

Materials:

• 5-Ethylthiophene-3-carbonyl chloride (1.0 eq)

• Benzene (can be used as solvent and reactant)

• Anhydrous Aluminum chloride (AlCl3) (1.1 eq)

• Anhydrous Dichloromethane (DCM) (optional solvent)

• Ice-cold water

• Dilute Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet to a trap, and a powder addition funnel, suspend anhydrous AlCl3 (1.1 eq) in anhydrous benzene.

• Addition of Acyl Chloride: Cool the suspension to 0 °C and add a solution of 5-Ethylthiophene-3-carbonyl chloride (1.0 eq) in anhydrous benzene dropwise.

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat to a gentle reflux (around 60°C) for 1-3 hours.[4] Monitor the reaction by TLC.

• Work-up:

  • Cool the reaction mixture to 0 °C and cautiously pour it onto crushed ice.

  • Add dilute HCl to dissolve any remaining aluminum salts.

  • Separate the organic layer and wash it with water, saturated aqueous NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or distillation to yield the desired (5-ethylthiophen-3-yl)(phenyl)methanone.

Visualization of the Friedel-Crafts Acylation Workflow

Caption: Workflow for the Friedel-Crafts acylation of benzene.

IV. Conclusion and Scientific Integrity

This guide provides a framework for the utilization and cross-validation of experimental results for reactions involving 5-Ethylthiophene-3-carbonyl chloride. By presenting detailed protocols for both amide formation and Friedel-Crafts acylation, we offer a comprehensive view of its synthetic potential. The comparative analysis of the acyl chloride versus carboxylic acid coupling methods for amide synthesis underscores the importance of considering factors such as starting material availability, reagent handling, reaction conditions, and byproduct formation when designing a synthetic route.

The protocols described herein are based on well-established chemical principles and analogous reactions reported in the literature. Researchers should always perform their own reaction optimization and characterization to ensure the validity of their results. The use of orthogonal synthetic routes, such as the two amide synthesis methods presented, is a powerful tool for cross-validating the identity and purity of the target compound.

References

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• Beilstein Journals. (2011). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry, 7, 1644-1653. Available at: [Link]

• ResearchGate. (2020). Synthesis, structural properties, and pharmacological evaluation of 2-(acylamino)thiophene-3-carboxamides and analogues thereof. Available at: [Link]

• MDPI. (2021). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. Molecules, 26(23), 7296. Available at: [Link]

• El-Sayed, W. A., et al. (2021). Discovery of Novel Thiophene-arylamide Derivatives as DprE1 Inhibitors with Potent Antimycobacterial Activities. Journal of Medicinal Chemistry, 64(15), 11436-11454. Available at: [Link]

• Wang, Y., et al. (2024). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. Bioorganic Chemistry, 148, 107358. Available at: [Link]

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• Google Patents. (1949). Acylation of thiophene. U.S. Patent No. 2,492,629.

• The Organic Chemistry Tutor. (2018, May 7). Friedel Crafts Alkylation of Benzene Reaction Mechanism - Tons of Examples! [Video]. YouTube. Available at: [Link]

• Hunt, J., et al. (2019). Synthesis of Amides from Acid Chlorides and Amines in the Bio-based Solvent CyreneTM. Green Chemistry, 21(15), 4048-4053. Available at: [Link]

• Pastor, I. M., & Gisbert, P. (2020). Efficient thiophene synthesis mediated by 1,3‐bis(carboxymethyl)imidazolium chloride. European Journal of Organic Chemistry, 2020(29), 4531-4538. Available at: [Link]

• National Center for Biotechnology Information. (2021). Discovery of Novel Thiophene-arylamide Derivatives as DprE1 Inhibitors with Potent Antimycobacterial Activities. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information. (2024). Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties. PubMed. Available at: [Link]

• ResearchGate. (2001). Aroylation of 2- and 3-acetylthiophenes using benzoyl chloride, benzotrichloride, and their substituted derivatives. Available at: [Link]

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Analysis of Structure-Activity Relationships (SAR) of 5-Ethylthiophene-3-carbonyl Chloride Derivatives

An In-Depth Technical Guide

Introduction: The Thiophene-3-Carboxamide Scaffold in Modern Drug Discovery

The thiophene ring is a cornerstone of medicinal chemistry, recognized as a "privileged" scaffold due to its versatile biological activities and favorable physicochemical properties.[1][2] Its five-membered aromatic structure, containing a sulfur heteroatom, often serves as a bioisosteric replacement for a phenyl ring, which can enhance metabolic stability, improve binding affinity, and fine-tune solubility.[1] Within this class, derivatives of the thiophene-3-carboxamide core have emerged as particularly fruitful ground for identifying novel therapeutic agents across multiple disease areas, including oncology and inflammatory disorders.[3][4]

The reactivity of the carbonyl chloride group makes 5-Ethylthiophene-3-carbonyl chloride an ideal starting point for generating a diverse library of amide derivatives. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for this class of compounds, focusing on how systematic modifications of the amide substituent influence biological activity. We will delve into the causal logic behind experimental design, present detailed protocols for synthesis and evaluation, and offer a framework for interpreting SAR data to guide lead optimization.

Core Thesis: Establishing a Structure-Activity Relationship

The fundamental principle of SAR is that the biological activity of a molecule is intrinsically linked to its chemical structure.[5] For the 5-Ethylthiophene-3-carbonyl chloride scaffold, we can systematically probe this relationship by keeping the core constant and varying the amine nucleophile that reacts with the carbonyl chloride. This generates a series of N-substituted amides, allowing us to correlate changes in the substituent's properties (size, lipophilicity, electronic character, hydrogen bonding capacity) with changes in biological effect.

The 5-ethyl group serves as a critical anchor in our analysis. Small alkyl groups at this position are a common strategy in medicinal chemistry to probe for lipophilic pockets within a target protein's binding site. The ethyl group can provide favorable van der Waals interactions, potentially increasing potency or selectivity compared to an unsubstituted thiophene ring. Our investigation, therefore, centers on how different N-substituents can complement this 5-ethyl feature to maximize biological activity.

Logical Workflow for SAR Analysis

The process of establishing a robust SAR is iterative, involving cycles of design, synthesis, and biological testing.

Caption: Iterative workflow for SAR exploration of 5-ethylthiophene-3-carboxamide derivatives.

Comparative Analysis: The Impact of N-Substituents on Biological Activity

While a dedicated SAR study for 5-ethylthiophene-3-carboxamides is not extensively documented in a single publication, we can construct a powerful and instructive comparison by synthesizing findings from closely related thiophene series. Studies on 5-phenylthiophene-3-carboxylic acid derivatives as anti-inflammatory agents and 2-amino-thiophene-3-carboxamides as JNK inhibitors provide critical insights into the scaffold's requirements.[6][7]

The following table presents an illustrative SAR for a hypothetical series of 5-ethylthiophene-3-carboxamides evaluated for anti-inflammatory activity, based on principles extracted from these related studies. The key takeaway is the critical importance of the carboxamide at the 3-position; moving it to other positions on the thiophene ring often results in a dramatic loss of activity.[7]

Compound ID	N-Substituent (R Group)	Rationale for Inclusion	Predicted Anti-Inflammatory Activity (IC₅₀)	SAR Interpretation
1a	-H (Primary Amide)	Baseline compound.	> 50 µM	The unsubstituted amide often lacks the necessary interactions for high potency.
1b	-Phenyl	Introduces a simple aromatic ring to probe for π-stacking or hydrophobic interactions.	15 µM	Aromatic substituents are often favorable. Provides a significant potency boost over the primary amide.
1c	-4-Chlorophenyl	Probes the effect of an electron-withdrawing group (EWG) on the phenyl ring.	5 µM	The chloro-substituent likely occupies a specific hydrophobic pocket, enhancing binding affinity.[6]
1d	-4-Methoxyphenyl	Probes the effect of an electron-donating group (EDG) and potential H-bond acceptor.	12 µM	Methoxy group maintains good activity but is slightly less potent than the chloro- analog, suggesting electronics and sterics are both at play.
1e	-3-Tolyl	Investigates the impact of positional isomers on the aromatic ring.	25 µM	Moving the substituent to the meta position reduces activity, indicating a spatially constrained binding pocket near the para position.
1f	-Benzyl	Introduces flexibility with a CH₂ linker between the amide and the phenyl ring.	> 50 µM	The added flexibility disrupts the optimal conformation for binding, leading to a significant loss of activity.
1g	-Cyclohexyl	Replaces the aromatic ring with a saturated aliphatic ring to assess the need for aromaticity.	35 µM	Reduced activity compared to the phenyl analog suggests that a planar, aromatic system is preferred for optimal interaction.

Note: The IC₅₀ values are hypothetical and for illustrative purposes, designed to demonstrate SAR principles based on data from analogous series reported in the literature.[6][7]

Experimental Protocols: A Self-Validating System

Trustworthiness in scientific research is built on reproducibility. The following protocols provide detailed, step-by-step methodologies for the synthesis and biological evaluation of the described compounds.

Protocol 1: General Synthesis of 5-Ethyl-N-aryl-thiophene-3-carboxamides

This protocol describes the straightforward amidation of the starting carbonyl chloride with a representative aromatic amine.

Reaction Scheme:

Caption: General synthetic route to 5-ethyl-N-aryl-thiophene-3-carboxamides.

Step-by-Step Procedure:

• Reagent Preparation: To a flame-dried, round-bottom flask under an inert nitrogen atmosphere, add the substituted aniline (1.0 eq) and anhydrous dichloromethane (DCM, 10 mL). Cool the solution to 0°C in an ice bath.

• Base Addition: Add triethylamine (TEA, 1.5 eq) dropwise to the stirred aniline solution. TEA acts as a base to quench the HCl byproduct generated during the reaction.

• Acylation: Dissolve 5-Ethylthiophene-3-carbonyl chloride (1.1 eq) in anhydrous DCM (5 mL). Add this solution dropwise to the cooled aniline mixture over 15 minutes. The slight excess of the acid chloride ensures complete consumption of the limiting aniline.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding 20 mL of water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2 x 15 mL), saturated NaHCO₃ solution (2 x 15 mL), and brine (1 x 20 mL).

• Purification: Dry the separated organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid is then purified by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization to yield the pure amide product.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Anti-Inflammatory Assay (LPS-induced TNF-α release)

This cell-based assay provides a robust method to quantify the anti-inflammatory potential of the synthesized compounds.[8]

Step-by-Step Procedure:

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of the test compounds in DMSO. Dilute the stocks in culture media to achieve final desired concentrations (e.g., 0.1, 1, 10, 25, 50 µM), ensuring the final DMSO concentration is ≤ 0.1%. Pre-treat the cells with the compounds for 1 hour.

• Inflammatory Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) to each well at a final concentration of 100 ng/mL. Include a vehicle control (DMSO only) and a positive control (e.g., Dexamethasone).

• Incubation: Incubate the plate for 24 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes and carefully collect the cell culture supernatant.

• Quantification of TNF-α: Measure the concentration of TNF-α in the supernatant using a commercially available ELISA kit, following the manufacturer’s instructions.

• Data Analysis: Calculate the percentage inhibition of TNF-α release for each compound concentration relative to the LPS-stimulated vehicle control. Determine the IC₅₀ value (the concentration required to inhibit 50% of TNF-α release) by plotting the percentage inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Directions

The analysis of 5-Ethylthiophene-3-carbonyl chloride derivatives reveals a promising scaffold for the development of new therapeutic agents. By leveraging the reactive carbonyl chloride, a wide array of amide derivatives can be synthesized and evaluated, allowing for a systematic exploration of the structure-activity landscape. Our comparative analysis, built upon SAR principles from closely related thiophene series, suggests that N-aryl amides are a promising direction, with potency being highly sensitive to the substitution pattern on the aromatic ring. Specifically, small, electron-withdrawing groups in the para position appear to be beneficial for activity.

Future work should focus on synthesizing and testing a dedicated library of 5-ethylthiophene-3-carboxamides to confirm these hypotheses and build a quantitative SAR model. Further optimization could involve modifying the 5-position with other small alkyl groups (e.g., methyl, isopropyl) to fine-tune lipophilicity and exploring bioisosteric replacements for the N-aryl moiety to improve pharmacokinetic properties. This iterative, data-driven approach is fundamental to advancing these promising compounds from initial hits to viable clinical candidates.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 5-Ethylthiophene-3-carbonyl chloride for Laboratory Professionals

For researchers and scientists at the forefront of drug development, the responsible management of reactive chemical reagents is a cornerstone of laboratory safety and operational excellence. 5-Ethylthiophene-3-carbonyl chloride, a valuable building block in organic synthesis, is also a corrosive and water-reactive compound that demands meticulous handling and disposal protocols. This guide provides an in-depth, procedural framework for the safe neutralization and disposal of this chemical, ensuring the protection of personnel and the environment.

Hazard Assessment and Immediate Safety Protocols

5-Ethylthiophene-3-carbonyl chloride is an acyl chloride. Like its chemical relatives, its primary hazards stem from its high reactivity, particularly with water and other nucleophiles. It is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3][4][5] Inhalation of its vapors can cause respiratory irritation.[4] The most critical immediate hazard is its violent reaction with water, which generates hydrogen chloride (HCl) gas, a corrosive and toxic substance.[3][6] Therefore, all handling and disposal operations must be designed to control this reactivity.

Before beginning any disposal procedure, the following immediate safety precautions are mandatory:

• Work Area: All manipulations must be performed within a certified and properly functioning chemical fume hood.[7][8] Ensure the work area is clear of incompatible materials, especially water, alcohols, bases, and oxidizing agents.[2][6]

• Emergency Equipment: Confirm the immediate accessibility of an emergency safety shower and eyewash station.[7][9] A spill kit containing an inert absorbent material (such as sand, vermiculite, or diatomaceous earth) must be readily available. Do not use combustible materials like paper towels to absorb spills.

• Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to create a barrier between the researcher and the chemical.[9][10][11][12]

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene). Nitrile gloves may be used for incidental contact but should be changed immediately upon contamination.[8][10]	Provides a direct barrier against skin contact, preventing severe chemical burns.
Eye & Face Protection	Chemical safety goggles and a full-face shield.[7][9][10]	Protects against splashes of the liquid and exposure to corrosive HCl gas generated during reaction.
Body Protection	A flame-resistant lab coat or a chemical-resistant apron worn over long-sleeved clothing and closed-toe shoes.[7][10]	Protects skin and personal clothing from accidental spills and splashes.
Respiratory Protection	A respirator with an acid gas cartridge may be necessary for large-scale operations or in the event of a ventilation failure.[13]	Protects against the inhalation of irritating and corrosive vapors.

The Disposal Workflow: A Step-by-Step Approach

The fundamental strategy for disposing of 5-Ethylthiophene-3-carbonyl chloride is controlled neutralization. This process converts the reactive acyl chloride into the corresponding, and significantly less hazardous, sodium 5-ethylthiophene-3-carboxylate salt. This is achieved by a carefully managed hydrolysis reaction using a basic solution.

The decision-making process for safe disposal is outlined in the workflow diagram below.

Caption: Logical workflow for the disposal of 5-Ethylthiophene-3-carbonyl chloride.

Detailed Protocol for Laboratory-Scale Disposal

This protocol is designed for the neutralization of small quantities (typically < 50 mL) of 5-Ethylthiophene-3-carbonyl chloride.

Materials:

• 5-Ethylthiophene-3-carbonyl chloride waste

• Sodium bicarbonate (NaHCO₃)

• Deionized water

• Large glass beaker (at least 10x the volume of the acyl chloride solution)

• Stir bar and magnetic stir plate

• Ice bath

• pH paper or calibrated pH meter

• Dropping funnel or pipette for addition

• Appropriate hazardous waste container

Step-by-Step Methodology:

• Preparation of Neutralizing Solution: In a chemical fume hood, prepare a 5-10% (w/v) aqueous solution of sodium bicarbonate. For every 1 mL of acyl chloride to be neutralized, prepare at least 20 mL of the bicarbonate solution.[7]

  • Causality: A large excess of the basic solution is used to ensure complete neutralization of the acyl chloride and the resulting HCl, and to effectively dissipate the heat generated during the exothermic reaction. Sodium bicarbonate is a weak base, providing a more controlled reaction rate compared to strong bases like sodium hydroxide.[7]

• Cooling: Place the beaker containing the sodium bicarbonate solution into an ice bath and allow it to cool to below 10°C. Place a stir bar in the beaker and begin moderate stirring.

  • Causality: Cooling the basic solution is critical to manage the exothermic nature of the hydrolysis reaction. Low temperatures slow the reaction rate, preventing a dangerous runaway reaction, excessive fuming, and splashing.

• Controlled Addition: Using a dropping funnel or by carefully using a pipette, add the 5-Ethylthiophene-3-carbonyl chloride to the cold, stirring bicarbonate solution dropwise .

  • Causality: A slow, controlled addition is the most critical step for safety.[14] It allows the heat generated to be safely absorbed by the large volume of the quenching solution and ensures that the evolution of carbon dioxide (from the neutralization of HCl by bicarbonate) does not cause excessive foaming and overflow.

• Reaction Monitoring: Continue stirring the mixture as the acyl chloride is added. You will observe gas evolution (CO₂). After the addition is complete, allow the mixture to stir for at least 2-3 hours to ensure the reaction is complete. The mixture can be allowed to slowly warm to room temperature during this time.

  • Causality: Sufficient reaction time ensures that all the reactive acyl chloride is hydrolyzed, preventing the accidental disposal of unreacted hazardous material.

• pH Verification: Once the reaction has subsided (no more gas evolution or heat generation), check the pH of the solution using pH paper or a meter. The final pH should be between 6.0 and 8.0.[7] If the solution is still acidic, add more sodium bicarbonate solution until the target pH is achieved.

  • Causality: Verifying a neutral pH confirms the complete destruction of the corrosive acyl chloride and acidic byproducts, rendering the aqueous waste safe for the next disposal step.

• Aqueous Waste Disposal: Once neutralized, the aqueous solution can typically be poured down the drain with a large volume of running water (at least a 20-fold excess). However, you must consult your institution's specific guidelines and local regulations for aqueous waste disposal.

• Container Disposal: The empty 5-Ethylthiophene-3-carbonyl chloride container is still hazardous. Triple-rinse the container with the prepared sodium bicarbonate solution in the fume hood. The rinsate should be added to the neutralized waste stream. After rinsing, the container should be disposed of as solid hazardous waste according to your institution's guidelines.[6][7] Never discard un-rinsed containers in regular trash.

Spill Management Procedures

In the event of a spill, immediate and correct action is critical to prevent injury and environmental contamination.

• Small Spills (< 10 mL):

  • Alert personnel in the immediate area and restrict access.

  • Wearing your full PPE, cover the spill with an inert absorbent material like sand, vermiculite, or a commercial spill absorbent for acids. Do not use water or combustible absorbents.

  • Carefully collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealed container for hazardous waste disposal.

  • Decontaminate the spill area by wiping with a cloth soaked in 5% sodium bicarbonate solution, followed by a final rinse with water. All cleaning materials must also be disposed of as hazardous waste.[7]

• Large Spills (> 10 mL):

  • Evacuate the laboratory immediately.

  • Alert your supervisor and contact your institution's Environmental Health & Safety (EHS) department or emergency response team.

  • Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

Regulatory Compliance

The neutralized waste product is generally considered non-hazardous. However, the original 5-Ethylthiophene-3-carbonyl chloride and any material contaminated by it (e.g., absorbents from a spill, un-rinsed containers) must be managed as hazardous waste. Under the Resource Conservation and Recovery Act (RCRA), this waste would likely be classified as:

• D002 (Corrosive): Due to its ability to cause severe burns and corrode materials.[15][16]

• D003 (Reactive): Due to its violent reaction with water.[15][16][17][18]

Always ensure that waste containers are properly labeled with a "Hazardous Waste" label, listing the full chemical name and associated hazards.[6] Follow all institutional, local, and national regulations for the storage and disposal of hazardous waste.

By adhering to these scientifically grounded procedures, laboratory professionals can confidently and safely manage the disposal of 5-Ethylthiophene-3-carbonyl chloride, upholding the highest standards of safety and environmental stewardship.

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A Comprehensive Guide to Personal Protective Equipment for Handling 5-Ethylthiophene-3-carbonyl chloride

For the diligent researcher, scientist, and drug development professional, the safe handling of reactive chemical intermediates is paramount. 5-Ethylthiophene-3-carbonyl chloride, a member of the acyl chloride family, is a valuable reagent in organic synthesis. However, its inherent reactivity necessitates a thorough understanding and strict adherence to safety protocols to mitigate risks. This guide provides an in-depth, procedural framework for the selection and use of personal protective equipment (PPE) when working with this compound, grounded in the principles of chemical causality and laboratory best practices.

Core Principles of Protection: Understanding the Hazard

The primary hazards associated with 5-Ethylthiophene-3-carbonyl chloride stem from two key properties:

• Corrosivity: Direct contact can cause severe burns to the skin and eyes. Inhalation of vapors can lead to respiratory tract irritation.[1]

• Reactivity: As an acyl chloride, it reacts exothermically with water, including moisture in the air and on skin, to produce 5-ethylthiophene-3-carboxylic acid and hydrogen chloride (HCl) gas.[1] This reaction is the root cause of its corrosive effects and presents an inhalation hazard.

Therefore, the cornerstone of a successful safety protocol is the creation of an impermeable barrier between the researcher and the chemical, and the strict control of the laboratory environment to exclude moisture.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task and the associated risk of exposure. The following table outlines the recommended PPE for handling 5-Ethylthiophene-3-carbonyl chloride.

Task	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage and Transport within the Lab	Tightly fitting safety goggles	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene)	Flame-resistant lab coat, long pants, closed-toe shoes	Not generally required if containers are sealed
Weighing and Transferring (in a fume hood)	Tightly fitting safety goggles and a face shield	Double-gloving with chemical-resistant gloves (e.g., Butyl rubber, Neoprene)	Flame-resistant lab coat, chemical-resistant apron	Certified chemical fume hood is mandatory
Conducting Reactions (in a fume hood)	Tightly fitting safety goggles and a face shield	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene)	Flame-resistant lab coat, chemical-resistant apron	Certified chemical fume hood is mandatory
Work-up and Purification (in a fume hood)	Tightly fitting safety goggles and a face shield	Chemical-resistant gloves (e.g., Butyl rubber, Neoprene)	Flame-resistant lab coat	Certified chemical fume hood is mandatory
Spill Clean-up	Tightly fitting safety goggles and a face shield	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber)	Chemical-resistant suit or apron over a lab coat	NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases

• Eye and Face Protection: Standard safety glasses are insufficient. Tightly fitting safety goggles are essential to protect against splashes. A face shield should be worn over the goggles during procedures with a higher risk of splashing, such as transferring liquids or during a reaction quench.[4]

• Hand Protection: Due to the corrosive nature of acyl chlorides, selecting the right gloves is critical. Butyl rubber and neoprene gloves generally offer good resistance to acids and are a suitable choice.[5][6] Nitrile gloves may be used for incidental contact but should be checked for compatibility and changed immediately upon contamination.[5][6] Always inspect gloves for any signs of degradation before use.[4]

• Body Protection: A flame-resistant lab coat provides a primary barrier. For tasks involving larger quantities or a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.[4] Long pants and closed-toe shoes are mandatory to ensure no skin is exposed.[7]

• Respiratory Protection: A certified chemical fume hood is the primary engineering control to prevent inhalation of corrosive vapors and HCl gas produced upon contact with moisture.[4] All handling of 5-Ethylthiophene-3-carbonyl chloride must be performed within a functioning fume hood.[7] If a fume hood is not available or in the event of a large spill, a NIOSH-approved respirator with a cartridge suitable for organic vapors and acid gases is necessary.[8]

Operational Plan: A Step-by-Step Approach to Safe Handling

Adherence to a strict operational protocol is as crucial as the PPE itself.

• Preparation and Dry Run:

  • Before handling the chemical, ensure that the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment and reagents.

  • Conduct a "dry run" of the procedure without the 5-Ethylthiophene-3-carbonyl chloride to identify any potential ergonomic or safety issues.[7]

  • Ensure an emergency eyewash and safety shower are readily accessible.[9]

• Handling the Chemical:

  • All manipulations of 5-Ethylthiophene-3-carbonyl chloride must be conducted within a chemical fume hood.[7]

  • Given its moisture sensitivity, handling under an inert atmosphere (e.g., in a glove box or using Schlenk line techniques) is highly recommended to maintain the integrity of the compound and prevent the release of HCl gas.[10]

  • When transferring the liquid, use a syringe or cannula to minimize exposure to the atmosphere.

  • Keep the container tightly sealed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, and bases.[11][12]

Disposal Plan: Neutralization and Waste Management

Reactive waste requires careful handling to ensure safe disposal.

• Quenching and Neutralization:

  • Unused or residual 5-Ethylthiophene-3-carbonyl chloride should be quenched before disposal.

  • A recommended method is the slow, controlled addition of the acyl chloride to a cold (ice bath), stirred, dilute solution of a weak base, such as sodium bicarbonate.[9] This will neutralize the acyl chloride and the resulting HCl. This procedure must be performed in a chemical fume hood.

  • For every 1 mL of the acyl chloride, at least 20 mL of a 5% sodium bicarbonate solution should be used.[9]

• Waste Disposal:

  • The neutralized aqueous waste should be collected in a designated hazardous waste container.

  • Contaminated materials, including gloves, pipette tips, and absorbent materials from spills, must be placed in a sealed, labeled hazardous waste container.[9]

  • Empty containers should be rinsed with a small amount of the neutralization solution in the fume hood, and the rinsate collected as hazardous waste. The rinsed container should then be disposed of as hazardous waste.[9]

  • All waste disposal must comply with institutional, local, and national regulations.

Emergency Procedures: Immediate and Effective Response

In the event of an exposure or spill, a rapid and correct response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

• Spill: Evacuate the area and restrict access. Wearing appropriate PPE (including respiratory protection), cover the spill with a dry, inert absorbent material such as sand or vermiculite.[8] Do not use water.[8] Collect the absorbed material into a sealed container for hazardous waste disposal.[9]

Visualizing the Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: A flowchart outlining the appropriate PPE based on the handling task.

By integrating a deep understanding of the chemical's reactivity with a systematic approach to safety, researchers can confidently and safely utilize 5-Ethylthiophene-3-carbonyl chloride in their work, fostering a culture of safety and scientific excellence.

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